4-Acetoxy-N,N-dimethyltryptamine

• CAS: 92292-84-7

Core Science & Biosynthesis

4-Acetoxy-N,N-dimethyltryptamine synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin)

This document provides a comprehensive technical overview of 4-acetoxy-N,N-dimethyltryptamine (also known as O-acetylpsilocin or psilacetin), a synthetic tryptamine of significant interest to the scientific community. As a prodrug of psilocin, the primary psychoactive metabolite of psilocybin, psilacetin serves as a valuable research tool and an alternative to psilocybin for pharmacological studies due to its comparable bioactivity and more accessible synthesis.[1][2] This guide details a common synthetic route, purification strategies, and a multi-platform approach to its structural and analytical characterization, designed for researchers and professionals in drug development and medicinal chemistry.

Introduction: The Significance of Psilacetin

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) is a semi-synthetic tryptamine first patented by Albert Hofmann in 1963.[3] It is the O-acetylated ester of psilocin (4-hydroxy-N,N-dimethyltryptamine), the pharmacologically active agent responsible for the effects of psilocybin-containing mushrooms.[1][4] The core value of 4-AcO-DMT in a research context lies in its function as a prodrug. In vivo, it is rapidly and efficiently deacetylated by esterase enzymes to yield psilocin.[1] Studies have shown that over 99.9% of the compound is converted within minutes in human plasma, supporting the hypothesis that its pharmacological effects are attributable to the resulting psilocin.[1]

Compared to psilocybin, which can be challenging to synthesize, 4-AcO-DMT offers a more economical and straightforward synthetic pathway.[2][5] This has led to its proposal as a suitable substitute for psilocybin in scientific research.[3][5] This guide elucidates the chemical principles and practical methodologies underpinning its preparation and validation.

Part 1: Chemical Synthesis and Purification

The most common and direct synthesis of 4-AcO-DMT is achieved through the O-acetylation of psilocin. This reaction targets the phenolic hydroxyl group at the 4-position of the indole ring. The presence of the acetoxy group renders the molecule more resistant to oxidation under basic conditions compared to its parent compound, psilocin.[1]

Causality in Synthetic Strategy

The selection of psilocin as the starting material is logical due to its direct structural relationship to the target molecule. The acetylation reaction is a well-established, high-yielding transformation in organic chemistry. The primary challenge is to achieve selective O-acetylation without affecting the indole nitrogen or the tertiary amine on the ethyl side chain. Using a suitable acetylating agent under controlled conditions ensures the desired outcome. An alternative, though more complex, route involves the catalytic O-debenzylation of 4-benzyloxy-N,N-dimethyltryptamine in the presence of acetic anhydride.[5]

Visualized Synthesis Workflow

Caption: Workflow for the synthesis and purification of 4-AcO-DMT fumarate.

Experimental Protocol: O-Acetylation of Psilocin

This protocol is a representative methodology based on established chemical principles for O-acetylation.

• Dissolution: Dissolve psilocin (1.0 eq) in a suitable anhydrous aprotic solvent (e.g., tetrahydrofuran or dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Add a non-nucleophilic organic base (e.g., triethylamine or pyridine, ~1.5 eq) to the solution and stir. The base acts as a scavenger for the acidic byproduct of the reaction.

• Acetylation: Cool the reaction mixture in an ice bath (0°C). Slowly add acetic anhydride (1.2 eq) dropwise. The use of an anhydride is a common and effective method for this transformation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Extraction: Upon completion, quench the reaction by slowly adding water. Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

• Washing and Drying: Combine the organic extracts and wash sequentially with a saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude 4-AcO-DMT freebase.

Purification and Salt Formation

The crude product is often purified by converting it into a more stable and crystalline salt, with the fumarate salt being common.[2][6]

• Salt Formation: Dissolve the crude 4-AcO-DMT freebase in a minimal amount of a suitable solvent like acetone. In a separate flask, dissolve fumaric acid (0.5 eq, as it is a diprotic acid and forms a 2:1 salt) in a warm solvent such as ethanol or methanol.

• Precipitation: Slowly add the fumaric acid solution to the 4-AcO-DMT solution with stirring. The fumarate salt will precipitate out of the solution.

• Recrystallization: Collect the precipitate by filtration. For further purification, recrystallize the salt from an appropriate solvent system (e.g., acetone/water or ethanol).[6][7] This process involves dissolving the salt in a minimum of hot solvent and allowing it to cool slowly, promoting the formation of well-defined crystals.

• Final Product: Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum to yield pure bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate.[6]

Part 2: Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₄H₁₈N₂O₂	[8]
Molar Mass	246.31 g/mol	[1]
Appearance	White or brown powder; can degrade to a tar-like substance	[1][9]
Melting Point	172-173 °C	[1]
Stability	More resistant to oxidation than psilocin but can degrade over time	[1]

Visualized Characterization Workflow

Caption: A multi-technique workflow for the analytical characterization of 4-AcO-DMT.

Spectroscopic and Chromatographic Analysis

NMR is the most powerful tool for unambiguous structure elucidation. For 4-AcO-DMT, the key expected signals in the ¹H NMR spectrum would include:

• A singlet corresponding to the acetyl methyl protons (-OCOCH₃ ).

• A singlet for the N,N-dimethyl protons (-N(CH₃ )₂).

• Multiplets for the ethyl side chain protons (-CH₂CH₂ N-).

• Distinct signals in the aromatic region corresponding to the protons on the indole ring system.

• A broad singlet for the indole N-H proton.

The ¹³C NMR spectrum would corroborate this structure with signals for the carbonyl carbon of the acetate group, the aliphatic carbons of the side chain and N-methyl groups, and the aromatic carbons of the indole ring.

Mass spectrometry confirms the molecular weight and provides structural information through fragmentation patterns.

• High-Resolution MS (HRMS): Analysis using techniques like UPLC-Orbitrap MS would show a protonated molecular ion [M+H]⁺ at approximately m/z 247.1441, corresponding to the elemental formula C₁₄H₁₉N₂O₂⁺.[10][11]

• Fragmentation: Collision-induced dissociation (CID) would produce characteristic fragment ions. A major fragment is typically observed at m/z 58, corresponding to the [CH₂=N(CH₃)₂]⁺ ion from the cleavage of the ethyl side chain, which is a hallmark of N,N-dimethyltryptamines. Another key fragment would result from the loss of the acetyl group.[10]

Reversed-phase HPLC is an excellent method for determining the purity of the final product.[12]

• Methodology: A C18 column is typically used with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

• Detection: UV detection is suitable, as the indole ring system is chromophoric.

• Purity Assessment: A pure sample will exhibit a single major peak at a characteristic retention time. The peak area can be used to quantify purity against a known standard.

For definitive solid-state structural confirmation, single-crystal X-ray diffraction is employed, particularly for salt forms like the fumarate. This technique provides precise information on bond lengths, bond angles, and the three-dimensional arrangement of the molecules in the crystal lattice, confirming the ionic interaction between the protonated tryptamine and the fumarate dianion.[2][6]

Part 3: In Vitro and In Vivo Profile

Metabolic Fate

The primary metabolic pathway for 4-AcO-DMT is hydrolysis.[11] It is a substrate for esterase enzymes, which rapidly cleave the acetate ester to yield psilocin (4-HO-DMT) and acetic acid.[1] This biotransformation is the basis for its classification as a psilocin prodrug. Further metabolism then follows the known pathways for psilocin, including glucuronidation and oxidation.[4][11]

Pharmacological Relevance

O-acetylation of psilocin reduces its in vitro potency at the serotonin 5-HT₂ₐ receptor by approximately 10- to 20-fold.[3] However, this decrease is largely irrelevant in vivo. Due to its rapid deacetylation to psilocin, its behavioral effects in animal models (such as the head-twitch response in mice) are comparable in potency to psilocin itself.[3] This confirms that 4-AcO-DMT functions as an effective delivery system for psilocin, producing a pharmacological profile that is qualitatively and quantitatively similar to psilocybin.[3][13]

Conclusion

4-Acetoxy-N,N-dimethyltryptamine is a synthetically accessible and valuable research compound that serves as a reliable prodrug for psilocin. Its synthesis via the O-acetylation of psilocin is a robust and efficient process. The identity, purity, and structure of the final product can be unequivocally confirmed through a combination of powerful analytical techniques, including NMR, MS, and HPLC. The well-characterized fumarate salt provides a stable, crystalline form suitable for accurate and reproducible pharmacological studies. This guide provides a foundational framework for professionals engaged in the synthesis and analysis of this important tryptamine derivative.

References

• 4-AcO-DMT - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Glancy, J., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. Available from: [Link]

• Shand, P., et al. (2022). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. Available from: [Link]

• Recovered.org. (2023). Understanding the Risks and Benefits of 4-AcO-DMT. Retrieved January 25, 2026, from [Link]

• Nichols, D. E., & Frescas, S. (1999). Improvements to the Synthesis of Psilocybin and a Facile Method for Preparing the O-Acetyl Prodrug of Psilocin. Synthesis. Available from: [Link]

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. IUCr Journals. Available from: [Link]

• McCorvy, J. D., et al. (2018). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Chemical Neuroscience. Available from: [Link]

• Manke, D. R., et al. (2022). Crystalline forms of psilacetin. Google Patents (US11358934B2).

• Li, L., et al. (2021). Identification of New Psychoactive Tryptamines 4-OH-MET and 4-AcO-DMT Using High Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy. ResearchGate. Available from: [Link]

• ACS Laboratory. (2024). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. Retrieved January 25, 2026, from [Link]

• Wang, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis. Available from: [Link]

• PubChem. (n.d.). O-Acetylpsilocin. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. National Center for Biotechnology Information. Available from: [Link]

• Psilocin - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. ResearchGate. Available from: [Link]

• Sottolano, S. M., & Lurie, I. S. (1983). Analysis of psilocybin and psilocin in mushroom extracts by reversed-phase high performance liquid chromatography. Journal of Forensic Sciences. Available from: [Link]

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An In-Depth Technical Guide to the Chemical Properties of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Abstract

4-Acetoxy-N,N-dimethyltryptamine, commonly known as 4-AcO-DMT or psilacetin, is a synthetically produced tryptamine that has garnered significant interest within the scientific community. Structurally analogous to the naturally occurring psilocybin, it serves as a prodrug to psilocin, the primary psychoactive component in "magic mushrooms." This guide provides a comprehensive overview of the fundamental chemical properties of 4-AcO-DMT, tailored for researchers, scientists, and drug development professionals. We will delve into its synthesis, stability, solubility, and spectroscopic characterization. Furthermore, this document will explore its metabolic pathways and analytical methodologies, providing a robust resource for its scientific investigation.

Introduction: A Synthetic Gateway to Psilocin

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) is a semi-synthetic psychedelic substance belonging to the tryptamine class.[1][2] It is the O-acetylated form of psilocin (4-hydroxy-N,N-dimethyltryptamine), the active metabolite responsible for the psychoactive effects of psilocybin.[1] First synthesized by Albert Hofmann, the discoverer of LSD, 4-AcO-DMT has been proposed as a more stable and potentially more manageable alternative to psilocybin for research purposes. Its significance lies in its role as a prodrug, rapidly converting to psilocin in the body. This conversion is the cornerstone of its pharmacological activity, which is primarily mediated through the agonism of serotonin 2A (5-HT2A) receptors.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-AcO-DMT is paramount for its handling, formulation, and analysis.

Chemical Structure and Identity

• IUPAC Name: 3-[2-(Dimethylamino)ethyl]-1H-indol-4-yl acetate[3]

• Synonyms: O-Acetylpsilocin, Psilacetin, 4-AcO-DMT[3]

• CAS Number: 92292-84-7[3]

• Molecular Formula: C₁₄H₁₈N₂O₂

• Molecular Weight: 246.31 g/mol

The molecular structure consists of a core indole ring substituted at the 4-position with an acetoxy group and at the 3-position with a dimethylaminoethyl side chain.

Physical Properties

Property	Value	Reference
Appearance	Off-white to pale beige solid/powder
Melting Point	144.2 °C (oxalate salt)
Boiling Point	405.6 ± 35.0 °C (Predicted)
pKa	16.62 ± 0.30 (Predicted)

Solubility Profile

The solubility of 4-AcO-DMT is a critical factor for its use in in-vitro and in-vivo studies. The hydrochloride salt exhibits the following solubilities:

Solvent	Solubility	Reference
DMF	30 mg/mL
DMSO	10 mg/mL
Ethanol	20 mg/mL
PBS (pH 7.2)	10 mg/mL
Chloroform	Slightly soluble
Methanol	Slightly soluble

The fumarate salt is reported to be soluble in water.[4]

Synthesis and Stability

Synthesis

The primary and most direct route for the synthesis of 4-AcO-DMT is through the acetylation of psilocin. This reaction can be carried out using acetic anhydride in the presence of a mild base, such as sodium acetate. The use of an inert atmosphere, for instance, nitrogen, is recommended to prevent the oxidation of the starting material and product, thereby improving the yield and purity of the final compound.

A general workflow for the synthesis is outlined below:

Figure 1: General Synthesis Workflow for 4-AcO-DMT.

Stability

4-AcO-DMT is considered to be more stable than its parent compound, psilocin, which is susceptible to oxidation. However, 4-AcO-DMT is not indefinitely stable and can degrade over time, particularly under unfavorable conditions such as exposure to light, heat, and moisture. This degradation can manifest as a color change, with the compound turning from an off-white powder to a brownish or even black tar-like substance. It is hypothesized that this degradation is due to polymerization. For long-term storage, it is recommended to keep 4-AcO-DMT in a cool, dark, and dry environment, preferably under an inert atmosphere. The solid form is generally more stable than solutions.

Spectroscopic and Analytical Characterization

Accurate identification and quantification of 4-AcO-DMT are crucial for research and quality control. A combination of spectroscopic and chromatographic techniques is typically employed.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for the identification of 4-AcO-DMT. The protonated molecule [M+H]⁺ is observed at m/z 247.1450. Characteristic fragment ions in the secondary mass spectrum under collision-induced dissociation (CID) include m/z 202.0871, 160.0763, and 134.0605.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information. While a publicly available, fully assigned spectrum is not readily accessible, the SWGDrug database provides a standard method for acquiring a ¹H-NMR spectrum.

¹H-NMR (400 MHz, CD₃OD) - Experimental Parameters:

Parameter	Value
Solvent	Deuterated Methanol (CD₃OD)
Reference	Tetramethylsilane (TMS) at 0 ppm
Spectral Width	-3 to 13 ppm
Pulse Angle	90°
Delay Between Pulses	45 seconds
Number of Scans	8

Note: The actual spectrum and peak assignments are not provided in the source.

Infrared (IR) Spectroscopy

FTIR spectroscopy can be used to identify the functional groups present in the 4-AcO-DMT molecule.

FTIR-ATR - Experimental Parameters:

Parameter	Value
Number of Scans	32
Resolution	4 cm⁻¹
Sample Gain	8
Aperture	150

Note: The actual spectrum and peak assignments are not provided in the source.

Chromatographic Methods

Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry are the preferred methods for the separation and sensitive detection of 4-AcO-DMT.

GC-MS Protocol (Adapted from a similar tryptamine):

Figure 2: GC-MS Workflow for 4-AcO-DMT Analysis.

Metabolism and Pharmacokinetics

The defining characteristic of 4-AcO-DMT's biological activity is its role as a prodrug for psilocin.

In-Vivo Conversion to Psilocin

Upon administration, 4-AcO-DMT is rapidly deacetylated by esterase enzymes in the body to form psilocin.[1] This hydrolysis is the primary metabolic pathway and is responsible for the subsequent psychoactive effects. In-vivo studies in rodents have confirmed this conversion and have shown that intraperitoneal administration of 4-AcO-DMT results in slightly lower peripheral psilocin exposure compared to an equimolar dose of psilocybin.[1]

In-Vitro Metabolism

A study utilizing human liver microsomes has provided a more detailed picture of the metabolic fate of 4-AcO-DMT. In addition to the primary hydrolysis to psilocin, a total of 15 metabolites were identified, including 12 phase I and 3 phase II metabolites. The biotransformations observed include:

• Hydrolysis

• Hydroxylation

• N-demethylation

• Oxidation

• Glucuronic acid conjugation

The most abundant metabolite was the hydrolysis product, psilocin. This study suggests that a beta-hydroxylation metabolite of 4-AcO-DMT could serve as a potential biomarker for its consumption.

Figure 3: Metabolic Pathways of 4-AcO-DMT.

Pharmacological Profile

The pharmacological effects of 4-AcO-DMT are almost entirely attributable to its active metabolite, psilocin.

Receptor Interactions

Psilocin is a non-selective serotonin receptor agonist, with its psychedelic effects being primarily mediated by its agonist activity at the 5-HT2A receptor.[1] 4-AcO-DMT itself has a significantly lower affinity for the 5-HT2A receptor compared to psilocin. One study reported a Ki value of 93 nM for 4-AcO-DMT at the 5-HT2A receptor. A comprehensive receptor binding profile for 4-AcO-DMT across various serotonin and other neurotransmitter receptors is not yet fully elucidated and represents an area for future research.

Conclusion

4-Acetoxy-N,N-dimethyltryptamine is a compound of significant scientific interest due to its function as a stable and synthetically accessible prodrug of psilocin. Its chemical properties, including its synthesis from psilocin and its metabolic conversion, are well-understood. Standard analytical techniques are available for its identification and quantification. While its primary pharmacological action is mediated by psilocin's interaction with the 5-HT2A receptor, a more detailed characterization of its full receptor binding profile and the pharmacological activity of its minor metabolites would be beneficial for a complete understanding of its effects. This guide provides a solid foundation for researchers and drug development professionals working with this intriguing tryptamine.

References

• 4-AcO-DMT. In: Wikipedia. [Link]

• What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. ACS Laboratory. [Link]

• Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 6), 900–902. [Link]

• 4-Acetoxy-N,N-dimethyltryptamine. SWGDrug. [Link]

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The Core Mechanism of 4-Acetoxy-N,N-dimethyltryptamine: A Technical Guide for Researchers

This guide provides an in-depth exploration of the mechanism of action of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), a synthetic tryptamine psychedelic. Designed for researchers, scientists, and drug development professionals, this document synthesizes current pharmacological data to elucidate the molecular journey of this compound from administration to its profound effects on the central nervous system. We will dissect its conversion to the active metabolite psilocin, its intricate interactions with serotonergic receptors, and the subsequent intracellular signaling cascades that are believed to underpin its psychoactive properties.

The Prodrug Principle: Metabolic Activation of 4-AcO-DMT

4-Acetoxy-N,N-dimethyltryptamine, also known as O-acetylpsilocin or psilacetin, is structurally analogous to the naturally occurring psilocybin, with an acetoxy group in place of a phosphoryloxy group at the 4-position of the indole ring.[1][2] Crucially, 4-AcO-DMT is a prodrug, meaning it is biologically inactive until it is metabolized in the body into its active form, psilocin (4-hydroxy-N,N-dimethyltryptamine or 4-HO-DMT).[1][3]

This bioactivation is a rapid and efficient process mediated by esterase enzymes present in the body, particularly in human plasma.[2] In vitro studies have demonstrated that over 99.9% of 4-AcO-DMT is converted to psilocin within five minutes under conditions mimicking the human body.[2] This swift deacetylation is a critical first step in the compound's mechanism of action.

In vivo studies in mice have further solidified the prodrug nature of 4-AcO-DMT. Following intraperitoneal administration, psilocin is readily detected in the plasma.[1] Interestingly, equimolar doses of 4-AcO-DMT result in modestly lower peripheral psilocin exposure compared to psilocybin, with psilocybin administration leading to 10-25% higher psilocin concentrations at 15 minutes post-injection.[1] The half-life of psilocin, however, remains consistent at approximately 30 minutes, regardless of the parent compound.[1]

Metabolic conversion of 4-AcO-DMT to psilocin.

The Target: Psilocin's Interaction with the Serotonergic System

Once formed, psilocin acts as a non-selective serotonin receptor agonist, with its psychedelic effects primarily attributed to its interaction with the serotonin 2A (5-HT2A) receptor.[2][3] Psilocin's affinity for various serotonin receptor subtypes, as well as other neurotransmitter receptors, has been characterized through radioligand binding assays.

Receptor Binding Profile of Psilocin

The following table summarizes the binding affinities (Ki, in nM) of psilocin for a range of neurotransmitter receptors. A lower Ki value indicates a higher binding affinity.

Receptor	Ki (nM)
Serotonin Receptors
5-HT1A	49 - 567
5-HT1B	31 - 305
5-HT1D	19 - 36
5-HT2A	6.0 - 340
5-HT2B	4.6 - 410
5-HT2C	10 - 141
5-HT5A	70 - 84
5-HT6	57 - 72
5-HT7	3.5 - 72
Adrenergic Receptors
α2A	1,379 - 2,044
α2B	1,271 - 1,894
α2C	4,404
Dopamine Receptors
D3	101 - 8,900
Histamine Receptors
H1	1,600 - >10,000
Transporters
SERT	1,400 (rat)

Data compiled from Wikipedia's summary of various sources.[2]

As the table indicates, psilocin displays the highest affinity for the 5-HT2A, 5-HT2B, 5-HT1D, and 5-HT7 receptors. The potent interaction with the 5-HT2A receptor is considered the cornerstone of its psychedelic activity.

Functional Potency: A Comparison of 4-AcO-DMT and Psilocin

While 4-AcO-DMT is primarily a prodrug, it does exhibit some intrinsic activity at the 5-HT2A receptor, albeit significantly lower than that of psilocin. Functional assays, such as calcium mobilization assays, are employed to determine the potency (EC50) and efficacy (Emax) of a compound in activating a receptor.

Compound	5-HT2A EC50 (nM)	5-HT2A Emax (% of Serotonin)
Psilocin (4-OH-DMT)	69	~38% (relative to DMT)
4-AcO-DMT	109	79.2%

Data from in vitro functional assays.[3][4]

These data demonstrate that O-acetylation reduces the in vitro potency of psilocin at the 5-HT2A receptor by approximately 10- to 20-fold.[1] However, this difference in in vitro potency does not appear to significantly impact the in vivo psychedelic effects, further supporting the rapid conversion of 4-AcO-DMT to the more potent psilocin.[1]

Downstream Signaling: The Intracellular Cascade of the 5-HT2A Receptor

The activation of the 5-HT2A receptor by psilocin initiates a complex cascade of intracellular signaling events. The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/11 protein.[5][6]

The Canonical Gq/PLC Pathway

Upon agonist binding, the Gq/11 protein is activated, which in turn stimulates phospholipase C (PLC).[5][7] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[5][7]

• IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[5][7] This increase in intracellular calcium is a key signaling event that can be measured in functional assays.

• DAG remains in the cell membrane and, in conjunction with the increased intracellular Ca2+, activates protein kinase C (PKC).

This Gq-mediated signaling is strongly correlated with the psychedelic potential of 5-HT2A agonists.[6][8]

The Role of β-Arrestin Signaling

In addition to the canonical Gq pathway, 5-HT2A receptor activation can also initiate signaling through β-arrestin pathways.[6][8] Following agonist binding and G protein activation, G protein-coupled receptor kinases (GRKs) phosphorylate the intracellular tail of the receptor. This phosphorylation promotes the recruitment of β-arrestin proteins.

The role of β-arrestin signaling in the context of psychedelics is an active area of research. Some studies suggest that β-arrestin-biased agonists, which preferentially activate the β-arrestin pathway over the Gq pathway, may have therapeutic potential without inducing hallucinogenic effects.[8][9] Conversely, β-arrestin-biased 5-HT2A receptor agonists have been shown to block the psychedelic effects of other compounds.[8]

Simplified 5-HT2A receptor signaling pathways.

Experimental Methodologies for Elucidating Mechanism of Action

A variety of in vitro and in vivo experimental techniques are essential for characterizing the mechanism of action of compounds like 4-AcO-DMT.

In Vitro Radioligand Binding Assays

These assays are used to determine the binding affinity of a compound for a specific receptor. The principle involves competing a radiolabeled ligand with the unlabeled test compound (e.g., psilocin) for binding to a preparation of membranes from cells expressing the receptor of interest.

Self-Validating System:

• Specificity: The use of a highly specific radioligand for the target receptor ensures that the measured binding is primarily to that receptor.

• Saturation Analysis: Performing saturation binding experiments with the radioligand alone allows for the determination of the receptor density (Bmax) and the radioligand's own affinity (Kd), which are crucial for interpreting competition binding data.

• Non-specific Binding Control: The inclusion of a high concentration of an unlabeled ligand is used to define non-specific binding, which is subtracted from the total binding to yield specific binding.

In Vitro Functional Assays: Calcium Mobilization

This assay measures the increase in intracellular calcium concentration following receptor activation, providing a readout of Gq-coupled receptor function.

Step-by-Step Methodology:

• Cell Culture: Culture a stable cell line expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells) in appropriate media and conditions until they reach a suitable confluency in a 96-well plate.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium-5) in a buffered salt solution. Incubate to allow the dye to enter the cells and be de-esterified into its active, calcium-sensitive form.

• Compound Preparation: Prepare serial dilutions of the test compounds (4-AcO-DMT and psilocin) and a reference agonist (e.g., serotonin) in the assay buffer.

• Assay Execution: Place the cell plate into a fluorescence plate reader (e.g., a FLIPR or FlexStation). Record a baseline fluorescence reading.

• Compound Addition: The instrument's integrated pipettor adds the prepared compounds to the wells.

• Data Acquisition: Immediately after compound addition, the fluorescence intensity is measured kinetically over time. An increase in fluorescence corresponds to an increase in intracellular calcium.

• Data Analysis: The peak fluorescence response is measured for each compound concentration. The data are then normalized to the response of the reference agonist and fitted to a dose-response curve to determine the EC50 and Emax values.

Causality and Self-Validation: The specificity of the response is confirmed by the lack of a calcium signal in control cells not expressing the 5-HT2A receptor. Furthermore, the response should be blockable by a known 5-HT2A receptor antagonist, confirming that the observed effect is mediated through the target receptor.

In Vivo Behavioral Assays: Head-Twitch Response (HTR) in Mice

The head-twitch response in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is predictive of hallucinogenic potential in humans.

Experimental Workflow:

• Animal Acclimation: Acclimate mice to the testing environment to reduce stress-induced behavioral artifacts.

• Compound Administration: Administer the test compound (e.g., 4-AcO-DMT or psilocin) via a specific route (e.g., intraperitoneal injection).

• Observation Period: Place the mice in individual observation chambers and record their behavior for a defined period.

• HTR Quantification: A trained observer, blind to the experimental conditions, counts the number of head twitches.

• Data Analysis: The frequency of head twitches is compared between different dose groups and with a vehicle control group.

Authoritative Grounding: The correlation between the HTR and 5-HT2A receptor activation is firmly established in the scientific literature. The response is absent in 5-HT2A knockout mice and can be blocked by 5-HT2A antagonists, providing a robust and validated in vivo measure of 5-HT2A agonist activity.

Experimental workflow for characterizing 4-AcO-DMT.

Conclusion

The mechanism of action of 4-Acetoxy-N,N-dimethyltryptamine is a clear example of a prodrug strategy, where the parent compound is rapidly and efficiently converted to the pharmacologically active psilocin. Psilocin's primary molecular target is the serotonin 2A receptor, where it acts as a potent agonist, initiating a cascade of intracellular signaling events, predominantly through the Gq/PLC pathway. This activation is the foundational event leading to the characteristic psychedelic effects. A comprehensive understanding of this mechanism, from metabolic conversion to receptor-level interactions and downstream signaling, is crucial for the continued investigation of this and similar compounds for their potential therapeutic applications. The experimental methodologies outlined in this guide provide a robust framework for the continued elucidation of the intricate pharmacology of psychedelic compounds.

References

• Glancy, M. et al. (2021). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 4(2), 540-550. [Link]

• Wallach, J. et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications, 14(1), 8173. [Link]

• Wenthur, C. J. et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry, 14, 1320336. [Link]

• Wallach, J. et al. (2023). Identification of 5-HT2A receptor signaling pathways responsible for psychedelic potential. bioRxiv. [Link]

• González-Maeso, J. & Sealfon, S. C. (2009). Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways. Current Topics in Behavioral Neurosciences, 2, 47-84. [Link]

• Wikipedia contributors. (2024, January 22). 4-AcO-DMT. In Wikipedia, The Free Encyclopedia. [Link]

• Geyer, M. A. & Vollenweider, F. X. (2008). Serotonin receptor subtypes as targets for hallucinogens and related drugs. In Pharmacology of Serotonin Receptors (pp. 243-271). Springer, Berlin, Heidelberg. [Link]

• Leth-Petersen, S. et al. (2016). In vitro calcium-imaging of 5-HT2A receptor overexpressing cells tested psilocin, norpsilocin, 4-HT and 4-HO-TMT across 15 concentrations for their efficacy in mobilizing intracellular calcium, in comparison to 5-HT. ResearchGate. [Link]

• Cameron, L. P. et al. (2022). Discovery of Highly Selective 5-HT2A Agonists using Structure-guided Design. bioRxiv. [Link]

• Wallach, J. et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. eScholarship, University of California. [Link]

• Jensen, A. A. et al. (2022). Discovery of β-Arrestin-Biased 25CN-NBOH-Derived 5-HT2A Receptor Agonists. ACS Chemical Neuroscience, 13(19), 2825-2835. [Link]

• Wallach, J. et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. ResearchGate. [Link]

• Wallach, J. et al. (2023). Psychedelics exhibit similar Gq and β-arrestin2 activity at 5-HT2AR. ResearchGate. [Link]

• Wallach, J. et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Mushroom References. [Link]

• Leth-Petersen, S. et al. (2016). In vitro calcium-imaging of 5-HT2A receptor overexpressing cells tested psilocin, norpsilocin, 4-HT and 4-HO-TMT across 15 concentrations for their efficacy in mobilizing intracellular calcium, in comparison to 5-HT. ResearchGate. [Link]

• Gatch, M. B. et al. (2021). Toxicology and Analysis of Psychoactive Tryptamines. Toxics, 9(9), 209. [Link]

• Gumpper, R. H. & Roth, B. L. (2023). Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology. Neuropharmacology, 237, 109631. [Link]

• Cameron, L. P. et al. (2023). Beyond the 5-HT2A Receptor: Classic and Nonclassic Targets in Psychedelic Drug Action. Journal of Neuroscience, 43(45), 7549-7560. [Link]

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An In-Depth Technical Guide to the In Vitro Metabolism of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Abstract

This technical guide provides a comprehensive overview of the in vitro metabolism of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), a synthetic tryptamine and a prodrug of the psychoactive compound psilocin. Designed for researchers, scientists, and drug development professionals, this document delves into the enzymatic pathways, primary metabolites, and established methodologies for studying the biotransformation of 4-AcO-DMT. By synthesizing current scientific literature, this guide offers both foundational knowledge and practical, step-by-step protocols for conducting robust in vitro metabolism studies. The content is structured to elucidate the causality behind experimental choices, ensuring a deep understanding of the principles and techniques required for accurate metabolite profiling and kinetic analysis.

Introduction: The Chemical and Pharmacological Context of 4-AcO-DMT

4-Acetoxy-N,N-dimethyltryptamine, also known as O-acetylpsilocin or psilacetin, is a semi-synthetic tryptamine that has garnered significant interest in psychedelic research.[1] Structurally, it is the acetate ester of psilocin (4-hydroxy-N,N-dimethyltryptamine), the primary psychoactive metabolite of psilocybin.[2] The core hypothesis surrounding 4-AcO-DMT is its function as a prodrug, rapidly converting to psilocin in vivo.[1][3] This bioconversion is central to its pharmacological activity, as psilocin is a potent agonist of serotonin 5-HT2A receptors, the primary mechanism underlying its psychedelic effects.[2]

Understanding the metabolic fate of 4-AcO-DMT is crucial for several reasons:

• Pharmacokinetic Profiling: Elucidating the rate and extent of its conversion to psilocin and the formation of other metabolites is essential for predicting its onset, duration of action, and overall exposure.

• Drug-Drug Interaction Potential: Identifying the specific enzymes responsible for its metabolism allows for the prediction of potential interactions with co-administered drugs.

• Toxicological Assessment: Characterizing the full spectrum of metabolites is a critical step in assessing the potential for the formation of reactive or toxic byproducts.

• Biomarker Identification: Unique metabolites can serve as biomarkers for confirming the consumption of 4-AcO-DMT in clinical and forensic settings.[4]

This guide will focus on the in vitro methodologies used to investigate these aspects, providing a framework for researchers to design and execute their own studies.

The Metabolic Landscape of 4-AcO-DMT: A Two-Stage Journey

The metabolism of 4-AcO-DMT can be conceptualized as a two-stage process. The first and most critical stage is the rapid hydrolysis of the parent compound to psilocin. The second stage involves the further metabolism of psilocin through various Phase I and Phase II enzymatic pathways.

Stage 1: The Gateway Reaction - Hydrolysis to Psilocin

The primary and most rapid metabolic transformation of 4-AcO-DMT is the cleavage of the 4-acetoxy group to yield psilocin.[1][5]

• Enzymatic Machinery: This reaction is catalyzed by non-specific esterase enzymes present in plasma and various tissues, including the liver.[5]

• Reaction Kinetics: In vitro studies using human plasma have demonstrated that this conversion is remarkably efficient, with over 99.9% of 4-AcO-DMT being hydrolyzed to psilocin within five minutes.[5] This rapid conversion underscores its classification as a prodrug, suggesting that 4-AcO-DMT itself likely contributes minimally to the overall pharmacological effects.[1]

Stage 2: The Metabolism of Psilocin

Once formed, psilocin is a substrate for a variety of metabolic enzymes, leading to a diverse array of metabolites. In vitro studies using human liver microsomes (HLM) and recombinant enzymes have been instrumental in mapping these pathways.[4][6]

Phase I reactions introduce or expose functional groups, typically increasing the polarity of the molecule. For psilocin, these reactions are primarily oxidative and are mediated by Cytochrome P450 (CYP) enzymes and monoamine oxidase (MAO).

• Oxidative Metabolism (CYP450):

  • Key Isoforms: Recombinant human CYP enzyme studies have identified CYP2D6 and CYP3A4 as the major isoforms responsible for the oxidative metabolism of psilocin.[6] CYP2D6 appears to be particularly efficient, metabolizing nearly all of the psilocin in some in vitro systems.[6]

  • Metabolites Formed: These enzymes are responsible for the formation of hydroxylated and N-demethylated metabolites.[4][6] A notable metabolite identified from CYP2D6 activity is norpsilocin (N-methyl-4-hydroxytryptamine).[6] An oxidized form of psilocin has also been detected.[6]

• Oxidative Deamination (MAO):

  • Key Isoform: Monoamine oxidase A (MAO-A) is involved in the oxidative deamination of the ethylamine side chain of psilocin.[6]

  • Metabolites Formed: This pathway leads to the formation of 4-hydroxyindole-3-acetaldehyde , which is subsequently oxidized by aldehyde dehydrogenase (ALDH) to 4-hydroxyindole-3-acetic acid (4-HIAA) , a major urinary metabolite.[2][6] A minor metabolite, 4-hydroxytryptophol (4-HTP) , can also be formed through the reduction of the intermediate aldehyde.[6]

Phase II reactions involve the conjugation of the parent molecule or its Phase I metabolites with endogenous molecules, greatly increasing their water solubility and facilitating their excretion.

• Glucuronidation: This is the most significant Phase II pathway for psilocin.

  • Enzymatic Machinery: The glucuronidation of the 4-hydroxyl group of psilocin is primarily catalyzed by UDP-glucuronosyltransferases (UGTs). Specifically, UGT1A10 , which is highly expressed in the small intestine, and UGT1A9 , prevalent in the liver, are the key enzymes involved.[4]

  • Primary Metabolite: The major conjugate formed is psilocin-O-glucuronide .[2] This metabolite is a significant component found in urine following psilocybin or 4-AcO-DMT administration.[2]

The following diagram illustrates the comprehensive metabolic pathway of 4-AcO-DMT.

Caption: Metabolic pathway of 4-AcO-DMT.

Experimental Protocols for In Vitro Metabolism Studies

The following sections provide detailed, step-by-step protocols for conducting in vitro metabolism studies of 4-AcO-DMT using human liver microsomes and hepatocytes. These protocols are designed to be self-validating by including appropriate controls.

Human Liver Microsome (HLM) Stability Assay

This assay is a cornerstone for assessing Phase I metabolic stability and identifying CYP-mediated metabolites.

Objective: To determine the rate of disappearance of 4-AcO-DMT and psilocin and to identify the formation of their primary metabolites in the presence of human liver microsomes.

Materials:

• 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ACN) with an appropriate internal standard (e.g., a structurally similar compound not found as a metabolite)

• 96-well plates

• Incubator/shaker set to 37°C

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of 4-AcO-DMT in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.

  • Thaw the pooled HLMs on ice.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Pre-warm the potassium phosphate buffer to 37°C.

• Incubation Setup:

  • In a 96-well plate, add the following to each well for the main experiment:

    • Potassium phosphate buffer (to make up the final volume)

    • HLMs (final concentration of 0.5 mg/mL)

    • 4-AcO-DMT (final concentration of 1 µM)

  • Prepare control wells:

    • No NADPH: Replace the NADPH regenerating system with buffer to assess non-CYP-mediated degradation.

    • No HLMs: Replace the HLM suspension with buffer to assess the chemical stability of 4-AcO-DMT.

    • Time Zero (T0): Add the stop solution (ACN with internal standard) before adding the NADPH regenerating system.

• Incubation:

  • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the "No NADPH" and T0 controls.

  • Incubate the plate at 37°C with gentle shaking.

• Time Points and Reaction Termination:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a sufficient volume of ice-cold ACN with the internal standard to the respective wells.

  • For the T0 sample, the stop solution is added before the start of the incubation.

• Sample Processing and Analysis:

  • Seal the plate and vortex for 2 minutes to precipitate the proteins.

  • Centrifuge the plate at 3000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new 96-well plate for analysis by LC-MS/MS.

The following diagram outlines the HLM stability assay workflow.

Caption: Human Liver Microsome (HLM) stability assay workflow.

Cryopreserved Human Hepatocyte Assay

This assay provides a more comprehensive metabolic profile as hepatocytes contain both Phase I and Phase II enzymes and their necessary cofactors.

Objective: To assess the overall metabolic stability of 4-AcO-DMT and identify both Phase I and Phase II metabolites in a whole-cell system.

Materials:

• Cryopreserved human hepatocytes

• Hepatocyte plating and incubation media

• Collagen-coated plates

• 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

• Acetonitrile (ACN) with internal standard

• CO2 incubator (37°C, 5% CO2)

Protocol:

• Hepatocyte Plating:

  • Thaw the cryopreserved hepatocytes according to the supplier's protocol.

  • Determine cell viability (e.g., using trypan blue exclusion).

  • Seed the hepatocytes onto collagen-coated plates at an appropriate density and allow them to attach for several hours in a CO2 incubator.

• Incubation:

  • Remove the plating medium and replace it with fresh, pre-warmed incubation medium containing 4-AcO-DMT at the desired final concentration (e.g., 1 µM).

  • Include control wells with vehicle (e.g., DMSO) to monitor the health of the hepatocytes.

• Time Points and Sampling:

  • At various time points (e.g., 0, 0.5, 1, 2, 4, and 24 hours), collect both the supernatant (media) and the cell lysate.

  • To collect the cell lysate, wash the cells with phosphate-buffered saline (PBS) and then add ice-cold ACN with an internal standard to lyse the cells and precipitate proteins.

• Sample Processing and Analysis:

  • For the supernatant samples, add ACN with an internal standard to precipitate any proteins.

  • Centrifuge all samples (lysate and supernatant) to pellet debris.

  • Combine or analyze the supernatant and lysate fractions separately by LC-MS/MS to get a complete picture of the metabolites formed and their distribution.

Analytical Methodologies: LC-MS/MS for Metabolite Identification and Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for analyzing the complex mixtures resulting from in vitro metabolism studies.

4.1. Sample Preparation:

• Protein Precipitation: The most common method for in vitro samples is protein precipitation with a cold organic solvent like acetonitrile or methanol, often containing an internal standard. This effectively terminates the enzymatic reaction and removes the bulk of the protein.

• Solid-Phase Extraction (SPE): For cleaner samples or when lower detection limits are required, SPE can be employed.

4.2. Liquid Chromatography:

• Column Choice: A C18 reversed-phase column is typically suitable for separating 4-AcO-DMT and its metabolites.

• Mobile Phase: A gradient elution with a mobile phase consisting of water and acetonitrile or methanol, with a modifier like formic acid to improve peak shape and ionization efficiency, is commonly used.

4.3. Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in positive mode is effective for tryptamines.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity. For metabolite identification, full scan and product ion scan modes are employed on high-resolution mass spectrometers (e.g., Q-TOF or Orbitrap).

Table 1: Suggested MRM Transitions for 4-AcO-DMT and Key Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
4-AcO-DMT	247.1	205.1, 160.1	Loss of the acetyl group and others
Psilocin (4-HO-DMT)	205.1	160.1, 115.1, 89.0	Characteristic fragments of psilocin[3]
Norpsilocin	191.1	146.1, 117.1	N-demethylated psilocin
4-HIAA	192.1	146.1	Oxidative deamination product
Psilocin-O-glucuronide	381.1	205.1	Loss of the glucuronic acid moiety

Data Analysis and Interpretation

5.1. Metabolic Stability:

The rate of disappearance of the parent compound (4-AcO-DMT) is plotted over time. From the linear portion of the natural log of the percent remaining versus time plot, the half-life (t1/2) and intrinsic clearance (CLint) can be calculated.

5.2. Metabolite Profiling:

The appearance of metabolites is monitored over the time course of the incubation. The relative abundance of each metabolite can be estimated by comparing their peak areas. For accurate quantification, authentic standards of the metabolites are required to generate calibration curves.

Table 2: Summary of In Vitro Metabolism Findings for 4-AcO-DMT

Metabolic Process	Key Enzymes	Primary Metabolites	In Vitro System	Key Findings
Hydrolysis	Esterases	Psilocin (4-HO-DMT)	Human Plasma, HLMs	Extremely rapid conversion; the primary metabolic pathway.[5]
Oxidation	CYP2D6, CYP3A4	Norpsilocin, Oxidized Psilocin	HLMs, Recombinant CYPs	CYP2D6 is a major contributor to the oxidative metabolism of psilocin.[6]
Oxidative Deamination	MAO-A, ALDH	4-HIAA, 4-HTP	HLMs	A significant pathway for psilocin clearance.[6]
Glucuronidation	UGT1A9, UGT1A10	Psilocin-O-glucuronide	Hepatocytes, UGTs	The major Phase II metabolic route for psilocin, leading to a readily excretable metabolite.[4]

Conclusion and Future Directions

The in vitro metabolism of 4-AcO-DMT is characterized by a rapid and efficient hydrolysis to psilocin, which is then extensively metabolized through a network of Phase I and Phase II enzymatic reactions. The primary enzymes involved include esterases, CYP2D6, CYP3A4, MAO-A, UGT1A9, and UGT1A10. The major metabolites are psilocin and its glucuronide conjugate, with 4-HIAA also being a significant product of oxidative deamination.

For researchers in drug development, it is crucial to consider the rapid formation of psilocin when designing both in vitro and in vivo studies. The potential for drug-drug interactions, particularly with inhibitors or inducers of CYP2D6, CYP3A4, and the relevant UGTs, should be a key consideration in the clinical development of 4-AcO-DMT or related compounds.

Future research should focus on:

• Obtaining more precise kinetic data for the esterase-mediated hydrolysis of 4-AcO-DMT in various tissue preparations.

• Investigating the potential for direct, pre-hydrolysis metabolism of 4-AcO-DMT by CYP enzymes.

• Conducting reaction phenotyping studies to definitively confirm the contribution of each CYP and UGT isoform to the metabolism of psilocin.

• Correlating in vitro metabolic data with in vivo pharmacokinetic findings to build robust predictive models.

By employing the methodologies and understanding the metabolic pathways outlined in this guide, researchers can confidently advance our understanding of the disposition and potential clinical applications of 4-AcO-DMT.

References

• ACS Laboratory. (2024, January 23). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. ACS Laboratory. [Link]

• Pessôa, B. S., et al. (2021). Toxicology and Analysis of Psychoactive Tryptamines. Applied Sciences, 11(16), 7587. [Link]

• Gl ίδια, A., et al. (2024, January 7). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry, 14. [Link]

• Yuan, J., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis, 14(6), 1095-1105. [Link]

• San-Juan, M., et al. (2022). Human Hepatocyte 4-Acetoxy-N,N-Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry. Metabolites, 12(8), 698. [Link]

• Wikipedia. (2024). 4-AcO-DMT. [Link]

• Holze, F., et al. (2024). In vitro and in vivo metabolism of psilocybin's active metabolite psilocin. Frontiers in Pharmacology, 15, 1391689. [Link]

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A Technical Guide to 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) as a Prodrug for Psilocin

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT, or psilacetin) is a semi-synthetic tryptamine that has garnered significant interest as a viable prodrug for psilocin, the primary psychoactive metabolite of psilocybin. Structurally, it is the acetate ester of psilocin, distinguishing it from psilocybin, which is the corresponding phosphate ester.[1] This guide provides a comprehensive technical overview of 4-AcO-DMT, focusing on the scientific principles and experimental methodologies used to validate its function as a psilocin pro-drug. We will explore its chemical properties, pharmacological profile, biotransformation, and pharmacokinetics, offering detailed protocols for researchers engaged in the study of serotonergic compounds and the development of novel psychedelic-assisted therapies.

Introduction: The Rationale for a Psilocin Prodrug

Psilocin (4-hydroxy-N,N-dimethyltryptamine) is the principal active compound responsible for the psychedelic effects of Psilocybe mushrooms.[1] Its therapeutic potential is an area of intense research. However, psilocin itself is relatively unstable, prone to oxidation, which complicates its synthesis, storage, and formulation.[1] Nature's solution is psilocybin, a stable phosphate prodrug that is efficiently converted to psilocin in vivo by alkaline phosphatase enzymes.[2]

4-AcO-DMT was developed as a synthetic alternative to psilocybin.[3] First synthesized by Albert Hofmann, its potential as a more accessible and economically viable prodrug for research was later highlighted by David E. Nichols.[2][3] The core hypothesis is that the acetoxy group of 4-AcO-DMT is rapidly cleaved by ubiquitous esterase enzymes in the body to yield the pharmacologically active psilocin. This guide will detail the evidence and methodologies that substantiate this claim.

Chemical and Pharmacological Profile

Chemical Structure and Synthesis

4-AcO-DMT is the O-acetylated form of psilocin. The addition of the acetyl group at the 4-position of the indole ring increases the molecule's stability compared to psilocin. Synthesis is typically achieved through the acetylation of psilocin.[4] This relative ease of synthesis, compared to the phosphorylation required for psilocybin, is a key advantage for research applications.

Receptor Activity: Prodrug vs. Active Metabolite

The table below summarizes the receptor binding affinities (Ki) and functional potencies (EC50) at the human 5-HT2A receptor, illustrating the significantly higher potency of psilocin.

Compound	5-HT2AR Binding Affinity (Ki, nM)	5-HT2AR Functional Potency (EC50, nM)
4-AcO-DMT	93[3][5]	~100-200 (estimated 10-20x weaker than psilocin)[2]
Psilocin (4-HO-DMT)	79[3][5]	~5-10[2]
Table 1: Comparative in vitro activity of 4-AcO-DMT and psilocin at the human 5-HT2A receptor.

Biotransformation: The Conversion of 4-AcO-DMT to Psilocin

The central tenet of 4-AcO-DMT's action is its rapid and efficient hydrolysis to psilocin. This biotransformation is not dependent on the cytochrome P450 (CYP450) enzyme system but is instead mediated by esterase enzymes present in plasma, the liver, and other tissues.[4] In vitro studies using human plasma have demonstrated that this conversion is remarkably fast, with over 99.9% of the prodrug converted within just 5 minutes.[4]

Figure 1: Metabolic conversion of 4-AcO-DMT to psilocin via esterase-mediated hydrolysis.

Further metabolism of the resulting psilocin follows its known pathways, including glucuronidation and oxidation by monoamine oxidase (MAO) to 4-hydroxyindole-3-acetic acid (4-HIAA).[1]

Comparative Pharmacokinetics

While no formal clinical pharmacokinetic studies of 4-AcO-DMT exist in humans, studies in rodents provide direct evidence for its role as a prodrug and allow for a comparison with psilocybin.[4] Following intraperitoneal administration in mice, 4-AcO-DMT results in rapidly detectable plasma concentrations of psilocin.[6]

However, the resulting psilocin exposure is modestly lower than that from an equimolar dose of psilocybin.[4] This suggests that while the conversion is efficient, the overall bioavailability of psilocin from 4-AcO-DMT is slightly reduced compared to psilocybin.

Parameter	Psilocin from 4-AcO-DMT	Psilocin from Psilocybin
Relative Bioavailability	~70%[4]	100% (Reference)
Peak Psilocin Concentration (at 15 min)	75-90% of Psilocybin[4]	100% (Reference)
Psilocin Elimination Half-life (t1/2)	~30 minutes[4]	~30 minutes[4]
Table 2: Comparative pharmacokinetic parameters of psilocin derived from 4-AcO-DMT and psilocybin following intraperitoneal administration in rodents.

The key takeaway is that the elimination half-life of psilocin is identical regardless of the prodrug administered, confirming that once converted, the active metabolite behaves in the same way.[4]

Methodologies for Prodrug Validation

Validating a compound as a prodrug requires a systematic approach combining in vitro and in vivo methods with robust bioanalytical techniques.

Figure 2: Integrated workflow for validating 4-AcO-DMT as a psilocin prodrug.

Protocol: In Vitro Metabolism in Human Liver Microsomes

Objective: To demonstrate the conversion of 4-AcO-DMT to psilocin in a metabolically active system and identify other potential metabolites.

Causality: Human liver microsomes (HLMs) contain a high concentration of drug-metabolizing enzymes, including esterases.[7] While the primary conversion is esterase-mediated, using HLMs also allows for the assessment of any minor involvement of CYP450 enzymes in forming other metabolites. An NADPH-regenerating system is included to support CYP450 activity.

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a stock solution of 4-AcO-DMT (e.g., 10 mM in DMSO).

  • Prepare an NADPH-regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer).

  • Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice. Dilute to a working concentration of 2 mg/mL in phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, pre-warm 194 µL of the HLM suspension (final protein concentration: 1 mg/mL) and 2 µL of the 4-AcO-DMT stock solution (final substrate concentration: 100 µM) at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding 4 µL of the NADPH-regenerating system. A parallel incubation without the NADPH system can be run to isolate non-CYP450 metabolism (i.e., esterase activity).

  • Incubate the reaction mixture at 37°C in a shaking water bath.

• Time-Point Sampling & Reaction Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw a 25 µL aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing 75 µL of ice-cold acetonitrile with an internal standard (e.g., psilocin-d10). The acetonitrile precipitates the microsomal proteins, halting enzymatic activity.

• Sample Processing:

  • Vortex the quenched samples vigorously.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol: In Vivo Pharmacokinetic Study in Mice

Objective: To determine the plasma concentration-time profile of psilocin following administration of 4-AcO-DMT.

Causality: An in vivo study provides the most definitive evidence of prodrug conversion and allows for the calculation of key pharmacokinetic parameters that describe the absorption, distribution, and elimination of the active metabolite. C57BL/6J mice are a common inbred strain used for pharmacological studies.[6]

Methodology:

• Animal Handling and Dosing:

  • Use male C57BL/6J mice (8-10 weeks old), acclimatized for at least one week.

  • Prepare a dosing solution of 4-AcO-DMT fumarate in sterile saline to achieve the desired dose (e.g., 1.77 mg/kg for a 1 mg/kg psilocin equivalent) in an injection volume of 5 mL/kg.[2]

  • Administer the dose via intraperitoneal (IP) injection.

• Blood Sampling:

  • Divide mice into groups, with each group corresponding to a specific time point (e.g., 15, 30, 60, 240 minutes) to facilitate terminal blood collection.

  • At the designated time, anesthetize the mouse and collect blood via cardiac puncture into tubes containing an anticoagulant (e.g., K2EDTA) and a stabilizer (e.g., ascorbic acid) to prevent psilocin degradation.

• Plasma Preparation:

  • Immediately centrifuge the blood samples (e.g., 2,000 x g for 10 minutes at 4°C) to separate the plasma.

  • Transfer the plasma supernatant to a new, labeled microcentrifuge tube.

  • Store samples at -80°C until analysis.

Protocol: Bioanalytical Quantification by LC-MS/MS

Objective: To accurately and precisely quantify the concentration of psilocin in plasma samples.

Causality: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its high sensitivity and selectivity. It can distinguish the analyte of interest (psilocin) from the prodrug (4-AcO-DMT) and endogenous matrix components.

Methodology:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To a 50 µL aliquot of plasma, add 150 µL of ice-cold acetonitrile containing a deuterated internal standard (e.g., psilocin-d10) to ensure accurate quantification.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed for 10 minutes.

  • Transfer the supernatant for analysis.

• Chromatographic Separation (LC):

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A typical gradient would start at ~5% B, ramp up to 95% B to elute the analyte, and then re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Psilocin: Q1: 205.1 m/z → Q3: 160.1 m/z (quantifier), 58.1 m/z (qualifier).

    • Psilocin-d10 (IS): Q1: 215.1 m/z → Q3: 164.1 m/z.

  • Optimize instrument parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

• Data Analysis:

  • Construct a calibration curve using standards of known psilocin concentration in blank plasma.

  • Calculate the concentration of psilocin in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Conclusion and Future Directions

The evidence strongly supports the classification of 4-AcO-DMT as a rapid and effective prodrug for psilocin. In vitro data confirm its significantly lower potency at the 5-HT2A receptor and its swift conversion to psilocin by esterases. In vivo rodent studies validate this conversion, demonstrating a pharmacokinetic profile for the resulting psilocin that is similar, albeit with slightly lower exposure, to that of psilocybin.

For researchers, 4-AcO-DMT represents a valuable and often more accessible tool for investigating the downstream effects of psilocin without the regulatory hurdles associated with psilocybin. The detailed methodologies presented here provide a framework for the consistent and reliable study of this and other novel tryptamine-based compounds. As the field of psychedelic medicine advances, a thorough understanding of prodrug pharmacology and the robust methods used for its validation will be indispensable for the development of safe and effective next-generation therapeutics.

References

• Glancy, G. et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Chemical Neuroscience. Available at: [Link]

• Zhai, W. et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis. Available at: [Link]

• Wikipedia contributors. (2024). Psilocin. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Chadeayne, A. R. et al. (2021). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. The Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Wikipedia contributors. (2024). 4-AcO-DMT. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Jones, N. T. et al. (2021). Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin. ResearchGate. Available at: [Link]

• Glancy, G. et al. (2023). Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice. ACS Pharmacology & Translational Science. Available at: [Link]

• Scherma, M. et al. (2020). A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Gotvaldová, K. et al. (2021). Development and validation of an LC–MS/MS method for the bioanalysis of psilocybin’s main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma. ResearchGate. Available at: [Link]

• Horita, A. & Weber, L. J. (1961). Dephosphorylation of psilocybin in the intact mouse. Toxicology and Applied Pharmacology. (Note: While not directly linked, this study is foundational and referenced in modern papers like[8] from the search results).

• Ray, T. S. (2010). Psychedelics and the Human Receptorome. PLOS ONE. Available at: [Link]

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• 3. Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
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• 6. researchgate.net [researchgate.net]
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• 8. Development of a PBPK model of psilocybin/psilocin from Psilocybe cubensis (magic mushroom) in mice, rats, and humans - PMC [pmc.ncbi.nlm.nih.gov]

O-Acetylpsilocin: A Technical Guide to its Discovery, Chemistry, and Pharmacological Profile

Abstract: This technical guide provides a comprehensive overview of O-acetylpsilocin (psilacetin), a synthetic tryptamine and a close structural analog of the naturally occurring psychedelic compound psilocybin. We will delve into the historical context of its discovery by the renowned chemist Albert Hofmann, its subsequent chemical synthesis and optimization, and its modern resurgence in both research and recreational contexts. The core of this document focuses on the scientific underpinnings of O-acetylpsilocin, including its chemical properties, stability, and its function as a prodrug to the pharmacologically active psilocin. This guide is intended for researchers, scientists, and drug development professionals seeking an in-depth understanding of this compelling molecule.

Introduction: The Significance of a Synthetic Analog

O-acetylpsilocin, chemically known as 4-acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), is a semi-synthetic psychedelic substance that has garnered significant interest for its close relationship to psilocybin and psilocin, the psychoactive components of "magic mushrooms".[1] As a prodrug, O-acetylpsilocin is readily converted in the body into psilocin, the primary active metabolite responsible for the profound alterations in consciousness associated with psilocybin-containing fungi.[1][2] This conversion makes O-acetylpsilocin a valuable tool in psychedelic research, offering a more stable and potentially more economically viable alternative to psilocybin for scientific investigation.[1][3]

Historical Trajectory: From Obscurity to Renewed Interest

The story of O-acetylpsilocin begins with the pioneering work of Dr. Albert Hofmann, the Swiss chemist who famously discovered lysergic acid diethylamide (LSD). In the years following his isolation and synthesis of psilocybin and psilocin from Psilocybe mexicana mushrooms in 1958, Hofmann and his colleague Franz Troxler at Sandoz Laboratories synthesized and patented a series of psilocin esters.[4][5][6] Among these was O-acetylpsilocin, which was first described in a patent filed on January 16, 1963.[3]

Despite its early synthesis, O-acetylpsilocin remained largely in scientific obscurity for several decades. It wasn't until 1999 that a more accessible and improved synthesis was published by the esteemed medicinal chemist David E. Nichols and his team.[1][2][3] Nichols proposed O-acetylpsilocin as a practical substitute for psilocybin in research, citing its relative ease of synthesis.[1][3] The 2010s saw a rise in the availability of O-acetylpsilocin on the online research chemical market, leading to an increase in anecdotal reports of its recreational use.[1]

Chemical Properties and Synthesis

O-acetylpsilocin is a tryptamine derivative characterized by an acetoxy group at the 4-position of the indole ring.[1] This seemingly minor molecular modification has significant implications for the compound's stability and pharmacology.

3.1. Stability Profile

A key advantage of O-acetylpsilocin over its active metabolite, psilocin, is its enhanced stability. Psilocin, with its exposed phenolic hydroxyl group, is notoriously susceptible to oxidation, readily degrading into bluish and dark black products, especially in the presence of oxygen.[4] The acetylation of this hydroxyl group in O-acetylpsilocin protects it from oxidation, making it a more robust compound for storage and handling.[3] However, under unfavorable conditions over time, O-acetylpsilocin can degrade into a brown or black tar-like substance, which is thought to be the result of polymerization without a significant loss of potency.[3]

3.2. Laboratory Synthesis: Acetylation of Psilocin

The synthesis of O-acetylpsilocin is most commonly achieved through the acetylation of psilocin.[1][3] This process involves the introduction of an acetyl group to the hydroxyl moiety of psilocin. While specific laboratory protocols can vary, the general principle involves reacting psilocin with an acetylating agent, such as acetic anhydride, often in the presence of a base or under acidic conditions to facilitate the reaction. The relative simplicity of this conversion compared to the more complex phosphorylation required for psilocybin synthesis underscores its appeal as a research chemical.[3]

Experimental Protocol: Acetylation of Psilocin

Disclaimer: This protocol is for informational purposes only and should only be performed by qualified professionals in a controlled laboratory setting.

• Dissolution: Dissolve psilocin in a suitable aprotic solvent (e.g., anhydrous tetrahydrofuran or dichloromethane).

• Base Addition: Add an appropriate base (e.g., triethylamine or pyridine) to the solution to act as a proton scavenger.

• Acetylation: Slowly add an acetylating agent, such as acetic anhydride or acetyl chloride, to the reaction mixture, typically at a reduced temperature to control the reaction rate.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material (psilocin) is consumed.

• Work-up: Upon completion, quench the reaction with water or a mild acid. Extract the O-acetylpsilocin into an organic solvent.

• Purification: Wash the organic layer with brine and dry it over an anhydrous salt (e.g., sodium sulfate). Purify the crude product using column chromatography or recrystallization to obtain pure O-acetylpsilocin.

Pharmacology: The Prodrug Pathway to Psychedelic Effects

The primary pharmacological significance of O-acetylpsilocin lies in its role as a prodrug for psilocin.[1][2][3] This means that O-acetylpsilocin itself has limited intrinsic activity at the serotonin receptors responsible for psychedelic effects. Instead, it serves as a carrier molecule that is efficiently converted into the active compound within the body.

4.1. Metabolic Conversion to Psilocin

Following administration, O-acetylpsilocin undergoes rapid deacetylation by esterase enzymes in the body to yield psilocin.[3] This biotransformation is analogous to the dephosphorylation of psilocybin. In vitro studies using human liver microsomes have demonstrated this metabolic conversion, with hydrolysis being the most abundant biotransformation.[7] Recent in vivo studies in rodents have provided direct evidence for this long-held hypothesis, confirming that the administration of O-acetylpsilocin leads to the systemic presence of psilocin.[2]

Caption: Metabolic conversion of O-acetylpsilocin to psilocin.

4.2. Pharmacokinetics: A Comparative Perspective

While both O-acetylpsilocin and psilocybin serve as prodrugs for psilocin, there are subtle differences in their pharmacokinetic profiles. Studies in mice have shown that equimolar doses of O-acetylpsilocin result in modestly lower plasma concentrations of psilocin compared to psilocybin.[2] Specifically, psilocin concentrations were found to be 10-25% lower at 15 minutes post-injection when derived from O-acetylpsilocin.[2] The overall relative bioavailability of psilocin from O-acetylpsilocin was approximately 70% of that from psilocybin in this animal model.[2] The elimination half-life of psilocin, however, remained consistent at around 30 minutes, regardless of the prodrug administered.[2]

Pharmacokinetic Parameters of Psilocin from Prodrugs in Mice

Parameter	O-Acetylpsilocin	Psilocybin
Relative Bioavailability	~70%	100%
Peak Plasma Concentration	Lower	Higher

| Psilocin Half-Life | ~30 minutes | ~30 minutes |

4.3. Mechanism of Action: Serotonin 2A Receptor Agonism

Once converted to psilocin, the pharmacological effects of O-acetylpsilocin are mediated through the same mechanisms as psilocybin. Psilocin is a potent partial agonist of several serotonin receptors, with its psychedelic effects primarily attributed to its action at the 5-HT2A receptor.[4] The activation of these receptors, particularly in the prefrontal cortex, is thought to underlie the profound changes in perception, cognition, and mood that characterize the psychedelic experience.[4]

Caption: Psilocin's mechanism of action at the 5-HT2A receptor.

Legal and Regulatory Landscape

The legal status of O-acetylpsilocin is complex and varies by jurisdiction. It is not currently scheduled under the United Nations' 1971 Convention on Psychotropic Substances.[3] In the United States, O-acetylpsilocin is not explicitly listed as a controlled substance.[1] However, due to its structural similarity to psilocin, a Schedule I drug, it can be considered an analog and prosecuted under the Federal Analogue Act.[1] This ambiguity presents challenges for researchers and necessitates careful legal consideration for any work involving this compound.

Conclusion: A Molecule of Continued Scientific Import

O-acetylpsilocin stands as a fascinating example of how subtle chemical modifications can create valuable tools for scientific inquiry. From its initial synthesis by the legendary Albert Hofmann to its modern-day application in psychedelic research, it continues to be a compound of significant interest. Its role as a stable and accessible prodrug for psilocin allows for a more controlled investigation of the serotonergic systems underlying consciousness and their potential therapeutic applications. As research into the clinical utility of psychedelics expands, O-acetylpsilocin is poised to remain a key area of study for scientists seeking to unravel the complexities of the human mind.

References

• 4-AcO-DMT - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Glodosky, N. C., et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry, 15. Retrieved from [Link]

• Psilocin - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Nichols, D. E., & Frescas, S. (1999). Improvements to the Synthesis of Psilocybin and a Facile Method for Preparing the O-Acetyl Prodrug of Psilocin. Synthesis, 1999(06), 935-938. Retrieved from [Link]

• What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. (2024, January 23). ACS Laboratory. Retrieved from [Link]

• Glatt, S. J., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 3(6), 1183-1190. Retrieved from [Link]

• Glatt, S. J., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. PMC. Retrieved from [Link]

• Zhai, W., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. Drug Testing and Analysis, 14(7), 1300-1309. Retrieved from [Link]

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• 1. What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog [acslab.com]
• 2. Frontiers | In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin [frontiersin.org]
• 3. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 4. Psilocin - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. researchgate.net [researchgate.net]

structural analysis of 4-Acetoxy-N,N-dimethyltryptamine

An In-Depth Technical Guide to the Structural Analysis of 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin)

Abstract

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or Psilacetin) is a synthetic tryptamine and a structural analog of the psychedelic prodrug psilocybin.[1][2] As a prodrug itself, it is rapidly metabolized into psilocin, the pharmacologically active agent responsible for the psychoactive effects associated with "magic mushrooms".[2][3] This guide provides a comprehensive technical overview of the methodologies employed for the definitive structural analysis of 4-AcO-DMT. We delve into the foundational principles and practical applications of mass spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography, presenting these not merely as procedures but as logical steps in a validation framework. The causality behind experimental choices is explained to provide field-proven insights for researchers engaged in the characterization of novel psychoactive substances and the development of tryptamine-based therapeutics.

Introduction and Molecular Context

4-Acetoxy-N,N-dimethyltryptamine is a semi-synthetic tryptamine first described by Albert Hofmann in 1963.[1] It is the O-acetylated ester of psilocin (4-HO-DMT) and the synthetic analog of psilocybin (4-PO-DMT), where the phosphate group is replaced by an acetate group.[1][4] Its primary significance in the research community stems from its role as a more accessible and synthetically feasible alternative to psilocybin for studying the pharmacology of psilocin.[1]

The core of its pharmacology lies in its function as a prodrug. In vivo, esterase enzymes rapidly cleave the acetate group, converting 4-AcO-DMT into the active metabolite, psilocin.[1] In vitro studies using human plasma have shown this conversion to be remarkably efficient, with over 99.9% of the prodrug converted within five minutes.[1] This metabolic pathway is central to its analytical characterization, as any biological investigation must account for both the parent compound and its primary metabolite.

This guide will systematically detail the analytical techniques required to confirm the identity, purity, and three-dimensional structure of 4-AcO-DMT.

Physicochemical Properties

A foundational step in any structural analysis is the characterization of the compound's basic physical and chemical properties. This data provides the initial parameters for sample handling, method development, and quality control.

Property	Value	Source
Systematic Name	3-[2-(Dimethylamino)ethyl]-1H-indol-4-yl acetate	[5]
Common Names	O-Acetylpsilocin, Psilacetin, 4-Acetoxy-DMT	[1][5]
Chemical Formula	C₁₄H₁₈N₂O₂	[1][5]
Molar Mass	246.31 g/mol	[1]
Melting Point	172 to 173 °C	[1]
Appearance	Off-white to brown powder; can degrade into a brown/black tar-like substance with time under unfavorable conditions.[1][6]	[1][6]
Common Salt Forms	Fumarate, Hydrochloride	[3][5]

Core Methodologies for Structural Elucidation

A multi-technique approach is essential for the unambiguous structural characterization of a molecule like 4-AcO-DMT. Each technique provides a unique piece of the structural puzzle, and together they form a self-validating analytical workflow.

Mass Spectrometry (MS): Unveiling Mass and Fragmentation

Expert Rationale: Mass spectrometry is the cornerstone of molecular identification. It provides two critical pieces of information: the precise molecular weight of the compound, which helps confirm its elemental composition, and a unique fragmentation pattern upon ionization, which acts as a "fingerprint" for the molecule's structure. For a molecule like 4-AcO-DMT, high-resolution MS (such as TOF-MS) is invaluable for differentiating it from other tryptamines with similar nominal masses.

Caption: General workflow for mass spectrometry analysis.

GC-MS is a robust technique for analyzing volatile and thermally stable compounds. 4-AcO-DMT can be analyzed via GC-MS, where it typically produces a characteristic fragmentation pattern under Electron Ionization (EI).

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a solution of 4-AcO-DMT at approximately 1 mg/mL in methanol.[6]

• Injection: Inject 1 µL into the GC system using a split or splitless method.[6][7]

• Chromatographic Separation:

  • Column: Use a non-polar column, such as a DB-1 MS (or equivalent).[6]

  • Injector Temperature: Set to 280 °C.[6]

  • Oven Program: Start at 100 °C for 1 min, then ramp at 12 °C/min to 300 °C and hold for 9 min.[6]

• Mass Spectrometry Detection (EI):

  • Ion Source Temperature: 230 °C.[6]

  • Mass Scan Range: 34-550 amu.[6]

LC-QTOF-MS is superior for providing high-resolution mass data, enabling the calculation of an exact molecular formula. This is particularly useful for distinguishing between isomers or compounds with very similar masses.

Experimental Protocol: LC-QTOF-MS

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like methanol.

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8 µm).[5]

  • Mobile Phase A: 0.1% formic acid and 1mM ammonium formate in water.[5]

  • Mobile Phase B: 0.1% formic acid in methanol.[5]

  • Gradient: A typical gradient would start at low %B, ramping up to a high %B to elute the compound.[5]

  • Flow Rate: 1.0 mL/min.[5]

• Mass Spectrometry Detection (ESI+):

  • Ion Source: Electrospray Ionization (ESI) in positive mode.[5]

  • Scan Mode: Full scan from m/z 80 to 1000.[5]

  • Data Acquisition: Acquire high-resolution data to determine the exact mass of the protonated molecule [M+H]⁺.[5]

The fragmentation of 4-AcO-DMT provides structural confirmation. The most prominent fragmentation involves the cleavage of the dimethylaminoethyl side chain.

Technique	Ion	m/z (Observed)	Description	Source
GC-MS (EI)	[M]⁺	246.1357	Molecular Ion	[8]
GC-MS (EI)	58.0651	Base Peak, [CH₂=N(CH₃)₂]⁺	[8]
LC-MS (ESI+)	[M+H]⁺	247.1450	Protonated Molecule	[8]
LC-MS/MS (CID)	202.0871	Loss of Acetyl Group ([M+H - C₂H₄O]⁺)	[8]
LC-MS/MS (CID)	160.0763	Indole ring fragment after side-chain loss	[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Defining Atomic Connectivity

Expert Rationale: While MS confirms the mass and formula, ¹H-NMR (Proton NMR) spectroscopy provides definitive proof of the molecule's atomic connectivity. It maps the chemical environment of every hydrogen atom, allowing for the reconstruction of the molecular skeleton. The chemical shift, integration (number of protons), and splitting pattern of each signal are unique to the structure, making NMR the gold standard for structural elucidation of novel compounds.

Caption: Structure of 4-AcO-DMT with key proton groups highlighted.

Experimental Protocol: ¹H-NMR

• Sample Preparation: Dissolve ~10 mg of the 4-AcO-DMT salt in a deuterated solvent, typically methanol-d₄ (CD₃OD).[6] Add a small amount of tetramethylsilane (TMS) as an internal reference standard (0 ppm).

• Instrument Setup:

  • Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended.[6]

  • Pulse Angle: 90°.[6]

  • Delay: Use a sufficient delay between pulses (e.g., 45 seconds) to ensure full relaxation for accurate integration.[6]

• Data Acquisition: Acquire at least 8 scans to improve the signal-to-noise ratio.[6]

• Data Processing: Process the resulting Free Induction Decay (FID) with Fourier transformation. Phase the spectrum and integrate the signals to determine the relative number of protons for each peak.

Expected ¹H-NMR Signals (in CD₃OD):

• ~2.3 ppm (s, 3H): A singlet corresponding to the three protons of the acetyl (CH₃-C=O) group.

• ~2.9 ppm (s, 6H): A singlet for the six equivalent protons of the two methyl groups on the nitrogen [-N(CH₃)₂].

• ~3.0-3.4 ppm (m, 4H): Two overlapping multiplets corresponding to the four protons of the ethyl side chain (-CH₂-CH₂-).

• ~6.8-7.3 ppm (m, 4H): A series of multiplets in the aromatic region corresponding to the protons on the indole ring system, plus the proton at the C2 position.

• ~10.0 ppm (br s, 1H): A broad singlet for the indole N-H proton (this can exchange with the deuterated solvent and may not always be visible or sharp).

X-ray Crystallography: The Three-Dimensional Blueprint

Expert Rationale: X-ray crystallography provides the most unambiguous structural information by mapping the precise three-dimensional coordinates of each atom in a crystalline solid. This technique is used to determine absolute stereochemistry, bond lengths, bond angles, and the conformation of the molecule in the solid state. To perform this analysis, a high-quality single crystal is required.

Caption: Conceptual workflow for X-ray crystallography.

Key Structural Findings from Crystallographic Studies: Analysis of the bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate salt has revealed critical structural details.[9][10]

• The indole ring system is nearly planar.[9][10]

• The acetate group at the 4-position is oriented almost perpendicularly to the plane of the indole ring, with an angle of approximately 100.85°.[10]

• In the crystal lattice, the structure is stabilized by N—H···O hydrogen bonds between the ammonium and indole protons of the 4-AcO-DMT cations and the oxygen atoms of the fumarate dianions.[9][10]

Summary of Crystallographic Data (Fumarate Salt)

Parameter	Value	Source
Crystal System	Triclinic	[9]
Space Group	P-1	[9]
Key Feature	Asymmetric unit contains one protonated psilacetin cation and one half of a fumarate dianion.	[10]

Metabolic Pathway: The Prodrug Transformation

Expert Rationale: A complete structural understanding of 4-AcO-DMT in a biological context is incomplete without considering its primary metabolic fate. Its rapid and efficient conversion to psilocin is a defining characteristic. This is not a minor metabolic route; it is the primary mechanism of action. Therefore, any analytical method intended for pharmacokinetic or toxicological studies must be designed to detect and quantify both the parent compound and its active metabolite, psilocin. Failure to do so would lead to a gross misinterpretation of the compound's in vivo behavior and effects.

Caption: Metabolic conversion of 4-AcO-DMT to psilocin.

This transformation underscores the importance of method validation. An analytical workflow should demonstrate the stability of 4-AcO-DMT during sample preparation to prevent artefactual hydrolysis to psilocin before analysis, which could skew quantitative results.[9]

Conclusion

The is a multi-faceted process that relies on the synergistic application of orthogonal analytical techniques. Mass spectrometry provides foundational evidence of molecular weight and formula, NMR spectroscopy offers definitive confirmation of the atomic framework, and X-ray crystallography reveals the precise three-dimensional architecture. This comprehensive approach ensures a high degree of confidence in the compound's identity and purity. Furthermore, a thorough understanding of its metabolic conversion to psilocin is critical for any research that aims to correlate its administration with biological or pharmacological outcomes. The protocols and insights provided in this guide serve as a robust framework for professionals in drug development and forensic science.

References

• 4-AcO-DMT - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. Retrieved January 25, 2026, from [Link]

• Ding, K. R., et al. (2021). [Identification of New Psychoactive Tryptamines 4-OH-MET and 4-AcO-DMT Using High Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy]. Fa Yi Xue Za Zhi. Retrieved January 25, 2026, from [Link]

• Analytical Report: 4-acetoxy-N,N-dimethyltryptamine. (2016). Slovenian National Forensic Laboratory. Retrieved January 25, 2026, from [Link]

• 4-Acetoxy-MALT. (2019). The Center for Forensic Science Research & Education. Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. Acta Crystallographica Section E. Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. IUCr Journals. Retrieved January 25, 2026, from [Link]

• Understanding the Risks and Benefits of 4-AcO-DMT. (2025). Recovered.org. Retrieved January 25, 2026, from [Link]

• Grumann, C., et al. (2020). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. Retrieved January 25, 2026, from [Link]

• Psilocin - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. PubMed Central. Retrieved January 25, 2026, from [Link]

• 4-Acetoxy-N,N-dimethyltryptamine Monograph. (2013). SWGDrug. Retrieved January 25, 2026, from [Link]

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• 6. swgdrug.org [swgdrug.org]
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• 8. [Identification of New Psychoactive Tryptamines 4-OH-MET and 4-AcO-DMT Using High Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. journals.iucr.org [journals.iucr.org]

An In-Depth Technical Guide on the Stability and Degradation Pathways of 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin)

Introduction

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as psilacetin or O-acetylpsilocin, is a synthetic tryptamine that has garnered significant interest within the scientific community. As a structural analog of psilocybin and a prodrug of psilocin, it serves as a valuable tool in psychedelic research.[1][2] Understanding the chemical stability and degradation pathways of 4-AcO-DMT is paramount for researchers, scientists, and drug development professionals to ensure the integrity of preclinical and clinical studies, as well as for the development of potential future therapeutics. This guide provides a comprehensive overview of the current knowledge on the stability of 4-AcO-DMT, its degradation mechanisms, and the analytical methodologies required for its robust characterization.

Chemical Profile and Inherent Stability

4-AcO-DMT is the acetate ester of psilocin (4-hydroxy-N,N-dimethyltryptamine).[3] This seemingly minor structural modification has a significant impact on the compound's stability profile. The acetylation of the phenolic hydroxyl group at the 4-position of the indole ring renders 4-AcO-DMT more resistant to oxidation under basic conditions compared to its active metabolite, psilocin.[3] Psilocin itself is notoriously unstable in the presence of oxygen, particularly at alkaline pH, readily forming bluish-black degradation products.[4]

Despite this increased oxidative stability, 4-AcO-DMT is not without its vulnerabilities. Under unfavorable storage conditions, such as prolonged exposure to heat, light, or moisture, it can degrade. Anecdotal and preliminary analytical evidence suggests that this degradation can manifest as a physical change, with the substance turning into a brown or black tar-like material.[3] It is hypothesized that this is the result of polymerization, though the exact structure of these polymeric byproducts has not been fully elucidated in the scientific literature.[3] Importantly, this degradation may not necessarily lead to a complete loss of potency, as the primary degradation pathway is often the hydrolysis to the active compound, psilocin.[3]

Primary Degradation Pathways

The degradation of 4-AcO-DMT can be broadly categorized into two main pathways: hydrolytic degradation and metabolic degradation.

Hydrolytic Degradation (Deacetylation)

The most significant and well-documented degradation pathway for 4-AcO-DMT is the hydrolysis of the acetate ester to form psilocin and acetic acid. This reaction can occur both chemically and enzymatically.

• Chemical Hydrolysis: The ester linkage in 4-AcO-DMT is susceptible to hydrolysis under both acidic and basic conditions. While psilocin is stable in acidic environments, the stability of 4-AcO-DMT across a wide pH range has not been quantitatively reported in peer-reviewed literature.[5]

• Enzymatic Hydrolysis: In biological systems, 4-AcO-DMT is rapidly deacetylated by esterase enzymes present in the body, particularly in human plasma.[3] In vitro studies have shown that over 99.9% of 4-AcO-DMT is converted to psilocin within five minutes under conditions that mimic the human body.[3] This rapid conversion confirms its status as a prodrug of psilocin.[6]

Caption: Primary hydrolytic degradation of 4-AcO-DMT to psilocin.

Metabolic Degradation

Following its rapid conversion to psilocin, the subsequent metabolic degradation pathways are those of psilocin itself. In vitro studies using human liver microsomes have identified several biotransformations of 4-AcO-DMT, with hydrolysis being the most abundant.[7] The resulting psilocin then undergoes further metabolism. The primary metabolic pathways for psilocin include:

• Oxidative Deamination: Monoamine oxidase (MAO) enzymes can oxidatively deaminate psilocin to form 4-hydroxyindole-3-acetaldehyde, which is then further oxidized to 4-hydroxyindole-3-acetic acid (4-HIAA).[4]

• N-Demethylation: The dimethylamino group can be demethylated.

• Hydroxylation: Additional hydroxyl groups can be added to the indole ring.

• Conjugation: The most significant phase II metabolic pathway for psilocin is glucuronidation, where UDP-glucuronosyltransferases (UGTs) conjugate glucuronic acid to the 4-hydroxyl group, forming psilocin-O-glucuronide.[4]

Caption: Metabolic degradation pathways of 4-AcO-DMT.

Forced Degradation Studies: A Framework for Comprehensive Stability Assessment

To date, comprehensive forced degradation studies on 4-AcO-DMT have not been published in the scientific literature. Such studies are essential for identifying all potential degradation products and for developing and validating a stability-indicating analytical method. The following section outlines a detailed, albeit hypothetical, protocol for a forced degradation study of 4-AcO-DMT, based on the International Council for Harmonisation (ICH) guidelines.

The objective of a forced degradation study is to generate a target degradation of 5-20% to ensure that the analytical method can detect and resolve the degradation products from the parent compound.

Hypothetical Forced Degradation Experimental Protocol

1. Preparation of Stock Solution:

• Prepare a stock solution of 4-AcO-DMT at a concentration of 1 mg/mL in methanol.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M hydrochloric acid.

  • Incubate at 60°C for 24 hours.

  • At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M sodium hydroxide, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M sodium hydroxide.

  • Incubate at room temperature for 8 hours.

  • At specified time points (e.g., 1, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M hydrochloric acid, and dilute with the mobile phase for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Incubate at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for analysis.

• Thermal Degradation:

  • Place a known quantity of solid 4-AcO-DMT in a controlled temperature oven at 80°C for 48 hours.

  • At specified time points, dissolve a portion of the solid in methanol for analysis.

  • Also, subject the stock solution to 60°C for 48 hours.

• Photolytic Degradation:

  • Expose the solid 4-AcO-DMT and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze the samples after the exposure period.

3. Sample Analysis:

• Analyze all samples using a validated stability-indicating HPLC-UV/MS method (a representative protocol is provided in the next section).

• Assess for the formation of degradation products, the loss of the parent compound, and mass balance.

Caption: Workflow for a forced degradation study of 4-AcO-DMT.

Analytical Methodologies for Stability Assessment

A validated stability-indicating analytical method is crucial for accurately quantifying the degradation of 4-AcO-DMT and its degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) and a Mass Spectrometer (MS) is the gold standard for this purpose.

Representative Stability-Indicating HPLC-UV/MS Method Protocol

This protocol is a representative starting point for method development, based on published methods for related tryptamines.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and DAD.

  • Mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0.0	5
    10.0	95
    12.0	95
    12.1	5

    | 15.0 | 5 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • UV Detection: 220 nm and 280 nm.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 100-500.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

Method Validation: This method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and robustness. The specificity of the method is demonstrated by its ability to resolve the 4-AcO-DMT peak from all degradation product peaks.

Summary of Stability and Degradation Profile

Factor	Effect on 4-AcO-DMT Stability	Primary Degradation Product(s)	Comments
pH	Susceptible to hydrolysis, especially under basic conditions.	Psilocin (4-HO-DMT)	The acetoxy group offers more protection against oxidation than the hydroxyl group of psilocin, particularly in basic media.
Temperature	Can lead to degradation, likely accelerating hydrolysis and potentially polymerization.	Psilocin, potential oligomers/polymers	Solid form is more stable than solutions.
Light	Expected to be sensitive to photolytic degradation, a common trait for indole-containing compounds.	Not yet characterized, but likely involves oxidation and polymerization.	Store protected from light.
Oxidation	The acetoxy group provides some protection, but the indole nucleus is still susceptible to oxidation.	Oxidized indole derivatives.	Store under an inert atmosphere for long-term stability.
Enzymes	Rapidly hydrolyzed by esterases in biological matrices.	Psilocin	Confirms its role as a prodrug.

Conclusion and Recommendations

4-Acetoxy-N,N-dimethyltryptamine is a valuable research chemical whose stability is a critical consideration for its use in scientific investigations. Its primary degradation pathway is hydrolysis to psilocin, which occurs both chemically and, most significantly, enzymatically. While the acetoxy group confers greater resistance to oxidation compared to psilocin, 4-AcO-DMT is still susceptible to degradation under conditions of heat, light, and non-neutral pH.

For researchers and drug development professionals, the following recommendations are crucial:

• Storage: 4-AcO-DMT should be stored in a cool, dark, and dry place, preferably under an inert atmosphere, to minimize hydrolytic, photolytic, and oxidative degradation.

• Analytical Monitoring: A validated stability-indicating HPLC-UV/MS method should be used to monitor the purity of 4-AcO-DMT standards and formulations over time.

• Further Research: There is a clear need for comprehensive forced degradation studies to be conducted and published to fully characterize all potential degradation products and to establish a definitive stability profile. The elucidation of the structure of the "brown/black tar-like" substance would be of particular value.

By understanding and controlling for the factors that influence its stability, the scientific community can ensure the quality and reliability of research conducted with this important tryptamine derivative.

References

• Glatt, S. J., et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry, 14, 1303365. [Link]

• Wikipedia contributors. (2023, December 27). 4-AcO-DMT. Wikipedia. [Link]

• Ma, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. Drug Testing and Analysis, 14(6), 1116-1125. [Link]

• Csomos, G., et al. (2021). Toxicology and Analysis of Psychoactive Tryptamines. Toxics, 9(11), 284. [Link]

• Recovered.org. (2024, May 14). Understanding the Risks and Benefits of 4-AcO-DMT. [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega, 7(28), 24293-24302. [Link]

• ACS Laboratory. (2024, January 23). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. [Link]

• Wenthur, C. J., et al. (2024, January 8). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Wenthur Lab - School of Pharmacy. [Link]

• SWGDrug. (2013, March 18). 4-Acetoxy-N,N-dimethyltryptamine. [Link]

• Wikipedia contributors. (2024, January 10). Psilocin. Wikipedia. [Link]

• Sherwood, A. M., et al. (2023). Synthesis and In Vitro Profiling of Psilocin Derivatives: Improved Stability and Synthetic Properties. ACS Omega, 8(33), 29735-29743. [Link]

• Bjork, F., et al. (2022). Development and application of a highly sensitive LC-MS/MS method for simultaneous quantification of N,N-dimethyltryptamine and two of its metabolites in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 212, 114642. [Link]

• Gotvaldova, K., et al. (2021). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis. Drug Testing and Analysis, 13(2), 439-446. [Link]

• Anizan, S., et al. (2022). Analysis of N,N-dimethyltryptamine (DMT) and its metabolites using LC-MS/MS for forensic purposes. Journal of Analytical Toxicology, 46(3), 253-261. [Link]

• Mash, C., et al. (2022). Human Hepatocyte 4-Acetoxy-N,N-Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry. Toxics, 10(8), 441. [Link]

• The Center for Forensic Science Research & Education. (2019, February 4). 4-Acetoxy-MALT. [Link]

• Mash, C., et al. (2022). Human Hepatocyte 4-Acetoxy-N,N-Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry. National Institutes of Health. [Link]

• Klein, A. K., et al. (2021). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 4(2), 533-542. [Link]

• Brümmer, H. (2011). How to Approach a Forced Degradation Study. SGS Life Science Services. [Link]

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• 4. mdpi.com [mdpi.com]
• 5. Synthesis and In Vitro Profiling of Psilocin Derivatives: Improved Stability and Synthetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

The Neuropharmacology of 4-Acetoxy-N,N-dimethyltryptamine: A Technical Guide to Receptor Binding Affinity

Introduction

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as psilacetin or O-acetylpsilocin, is a semi-synthetic tryptamine psychedelic. Structurally, it is the acetate ester of psilocin (4-hydroxy-N,N-dimethyltryptamine), the primary psychoactive metabolite of psilocybin, which is found in certain species of fungi. The scientific and clinical interest in 4-AcO-DMT stems from its close pharmacological relationship to psilocybin and psilocin, which are currently under intense investigation for their therapeutic potential in a range of psychiatric disorders.

This technical guide provides an in-depth exploration of the neuroreceptor binding affinity of 4-AcO-DMT. A critical aspect of its pharmacology is its nature as a prodrug.[1] In vivo, 4-AcO-DMT is rapidly deacetylated by esterases into psilocin.[1] Consequently, the majority of its pharmacological effects are attributable to the actions of psilocin at various neuroreceptor targets. This guide will therefore present binding data for both 4-AcO-DMT and its active metabolite, psilocin, to provide a comprehensive understanding of its mechanism of action. The primary molecular target for the psychedelic effects of these compounds is the serotonin 2A (5-HT2A) receptor.[1][2]

Neuroreceptor Binding Profile

The affinity of a compound for a receptor is typically quantified by its inhibition constant (Ki), which represents the concentration of the compound required to occupy 50% of the receptors in a competitive binding assay. A lower Ki value indicates a higher binding affinity.

While 4-AcO-DMT is primarily a prodrug, it does exhibit some intrinsic affinity for serotonergic receptors. However, its potency is generally lower than that of its active metabolite, psilocin. One study reported the binding affinity (Ki) of 4-AcO-DMT for the 5-HT2A receptor to be 93 nM.[3] This is notably weaker than the affinity of psilocin for the same receptor, which is in the low nanomolar range. Research indicates that O-acetylation of 4-hydroxy-N,N-dialkyltryptamines can reduce their in vitro 5-HT2A potency by approximately 10- to 20-fold.[4]

The primary contributor to the psychoactive effects of 4-AcO-DMT administration is psilocin. The following table summarizes the binding affinities (Ki in nM) of psilocin for a range of neuroreceptors, illustrating its broad interaction with the serotonin system.

Receptor Subtype	Binding Affinity (Ki) of Psilocin (nM)
Serotonin Receptors
5-HT1A	49 - 567
5-HT1B	31 - 305
5-HT1D	19 - 36
5-HT1E	44 - 52
5-HT2A	6.0 - 340
5-HT2B	4.6 - 410
5-HT2C	10 - 141
5-HT5A	70 - 84
5-HT6	57 - 72
5-HT7	3.5 - 72
Other Receptors
α2A Adrenergic	1,379 - 2,044
α2B Adrenergic	1,271 - 1,894
Dopamine D1	20 - >14,000
Dopamine D3	101 - 8,900
Histamine H1	1,600 - >10,000
Serotonin Transporter (SERT)	1,400 (rat)

Data compiled from publicly available sources. The range of values reflects inter-study variability.[1]

Experimental Methodology: In Vitro Radioligand Binding Assay

To determine the binding affinity of a compound like 4-AcO-DMT or psilocin for a specific receptor, a competitive radioligand binding assay is a standard and robust method. This technique measures the ability of an unlabeled compound (the "competitor," e.g., 4-AcO-DMT) to displace a radioactively labeled ligand (the "radioligand") that has a known high affinity and specificity for the target receptor.

Principle of the Assay

The assay relies on the law of mass action. In a preparation of cell membranes containing the receptor of interest, a fixed concentration of a radioligand is added. This radioligand will bind to the receptors. When increasing concentrations of an unlabeled competitor drug are introduced, the competitor will also bind to the receptors, displacing the radioligand. The amount of radioactivity bound to the membranes is then measured, and the concentration of the competitor that displaces 50% of the radioligand (the IC50) is determined. The IC50 value can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.

graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Principle of a competitive radioligand binding assay.

Step-by-Step Protocol for 5-HT2A Receptor Binding Assay

• Preparation of Receptor Source:

  • Rationale: A consistent and reliable source of the target receptor is essential for reproducible results.

  • Procedure:

    • Culture a cell line stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

    • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a tissue homogenizer.

    • Centrifuge the homogenate at low speed to remove nuclei and large debris.

    • Centrifuge the resulting supernatant at high speed to pellet the cell membranes containing the receptors.

    • Wash the membrane pellet by resuspending it in fresh buffer and repeating the high-speed centrifugation.

    • Resuspend the final membrane pellet in an appropriate assay buffer and determine the protein concentration (e.g., using a BCA or Bradford assay). Store aliquots at -80°C.

• Assay Setup:

  • Rationale: The assay is performed in a multi-well plate format to allow for the testing of multiple concentrations of the competitor drug in triplicate, ensuring data accuracy.

  • Procedure:

    • To each well of a 96-well microplate, add the following in order:

      • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4).

      • A serial dilution of the unlabeled competitor (4-AcO-DMT or psilocin).

      • A fixed concentration of the radioligand (e.g., [3H]ketanserin or [125I]DOI for the 5-HT2A receptor).

      • The cell membrane preparation.

    • Include control wells:

      • Total binding: Contains buffer, radioligand, and membranes (no competitor).

      • Non-specific binding: Contains buffer, radioligand, membranes, and a high concentration of a known 5-HT2A antagonist (e.g., spiperone) to saturate all specific binding sites.

• Incubation:

  • Rationale: The reaction must reach equilibrium for accurate determination of binding affinities.

  • Procedure: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined amount of time (e.g., 60-120 minutes) with gentle shaking.

• Separation of Bound and Free Radioligand:

  • Rationale: It is crucial to separate the radioligand that is bound to the receptors from the unbound radioligand in the solution.

  • Procedure:

    • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. The membranes with the bound radioligand will be trapped on the filter, while the unbound radioligand will pass through.

    • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification of Radioactivity:

  • Rationale: The amount of radioactivity on each filter is directly proportional to the amount of radioligand bound to the receptors.

  • Procedure:

    • Place the filter mat in a scintillation vial or a sample bag with scintillation cocktail.

    • Measure the radioactivity using a liquid scintillation counter or a gamma counter, depending on the radioisotope used.

• Data Analysis:

  • Rationale: The raw data (counts per minute) are used to calculate the IC50 and subsequently the Ki value.

  • Procedure:

    • Calculate the specific binding for each concentration of the competitor by subtracting the non-specific binding from the total binding.

    • Plot the specific binding as a function of the log concentration of the competitor.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Downstream Signaling Pathways of the 5-HT2A Receptor

Activation of the 5-HT2A receptor by an agonist, such as psilocin, initiates a cascade of intracellular signaling events. The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/11 family of G proteins.[2] This coupling triggers the canonical phospholipase C (PLC) pathway.[2][5] Additionally, the 5-HT2A receptor can also signal through β-arrestin-dependent pathways, which can lead to different cellular outcomes.[6][7]

Canonical Gq/11 Signaling Pathway

graph { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Canonical Gq/11 signaling pathway of the 5-HT2A receptor.

• Agonist Binding: Psilocin binds to the extracellular domain of the 5-HT2A receptor, inducing a conformational change.

• G Protein Activation: The activated receptor recruits and activates its associated Gq/11 protein, causing the exchange of GDP for GTP on the Gαq subunit.

• PLC Activation: The activated Gαq subunit dissociates and activates phospholipase C (PLC).[2][5]

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[5][8]

• Calcium Release: IP3 diffuses into the cytosol and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[5][8]

• PKC Activation: DAG remains in the plasma membrane and, along with the increased intracellular Ca²⁺, activates protein kinase C (PKC).[5][8]

• Cellular Response: Activated PKC phosphorylates a variety of downstream protein targets, leading to changes in gene expression, ion channel activity, and ultimately, altered neuronal excitability, which is thought to underlie the psychedelic experience.

β-Arrestin-Mediated Signaling

In addition to G protein-dependent signaling, agonist-bound GPCRs can be phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation promotes the binding of β-arrestin proteins. While β-arrestin binding is classically associated with receptor desensitization and internalization, it can also initiate a separate wave of G protein-independent signaling. For the 5-HT2A receptor, β-arrestin can act as a scaffold for other signaling proteins, such as components of the mitogen-activated protein kinase (MAPK) cascade (e.g., ERK1/2), leading to distinct cellular responses. The balance between Gq/11 and β-arrestin signaling, a concept known as "biased agonism," is an active area of research and may explain the diverse pharmacological effects of different 5-HT2A receptor ligands.[6][7]

Conclusion

4-Acetoxy-N,N-dimethyltryptamine is a prodrug that is efficiently converted to the pharmacologically active molecule, psilocin. The neuroreceptor binding profile of psilocin is characterized by a high affinity for multiple serotonin receptor subtypes, with particularly high affinity for the 5-HT2A receptor. This interaction with the 5-HT2A receptor, and the subsequent activation of the Gq/11 and potentially β-arrestin signaling pathways, is the primary mechanism underlying its psychedelic effects. The detailed understanding of these molecular interactions, elucidated through techniques such as radioligand binding assays, is fundamental for the ongoing development of tryptamine-based therapeutics for psychiatric disorders.

References

• 5-HT2A receptor. In: Wikipedia. Retrieved January 25, 2026, from [Link]

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• (PDF) Receptor binding profiles and quantitative structure-affinity relationships of some 5–substituted-N,N-diallyltryptamines. (2018). ResearchGate. Retrieved January 25, 2026, from [Link]

• Gatch, M. B., et al. (2021). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. Journal of Pharmacology and Experimental Therapeutics, 376(1), 62-72. Retrieved January 25, 2026, from [Link]

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A Technical Guide to the Psychoactive Properties of O-Acetylpsilocin (Psilacetin)

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Gemini Division

Executive Summary

O-acetylpsilocin, commonly known as psilacetin or 4-AcO-DMT, is a synthetic tryptamine psychedelic that has garnered significant interest as a research alternative to psilocybin.[1] Structurally, it is the acetate ester of psilocin, the primary psychoactive metabolite of psilocybin.[1] This guide synthesizes current preclinical data to provide a comprehensive technical overview of psilacetin's pharmacology. The central thesis of its mechanism is that psilacetin functions as a prodrug, rapidly and efficiently deacetylated by endogenous esterases to yield psilocin.[1][2] This bioconversion is critical, as psilocin is the primary agonist at serotonin 5-HT₂A receptors, the interaction responsible for producing classic psychedelic effects.[3] In-vivo studies in rodent models confirm this prodrug relationship, though they reveal nuances in the resulting pharmacokinetics compared to psilocybin, with psilacetin yielding modestly lower systemic psilocin exposure.[2][4] This document details the molecular profile of psilacetin, its pharmacokinetic and pharmacodynamic pathways, and established protocols for its preclinical evaluation, providing a foundational resource for its continued investigation.

Introduction: The Rationale for Psilacetin in Psychedelic Research

The resurgence of research into classic psychedelics for therapeutic applications has highlighted the logistical and regulatory challenges associated with psilocybin, a Schedule I controlled substance.[2] Psilacetin (4-AcO-DMT) presents a compelling alternative for preclinical and mechanistic studies. First synthesized by Albert Hofmann and Franz Troxler in 1963, and later optimized by David E. Nichols, it was proposed as a more accessible and economically viable substitute for psilocybin in research.[1][5]

Its primary value lies in its function as a psilocin prodrug, similar to psilocybin.[5] However, its entirely synthetic origin and simpler synthesis process offer greater control over purity and dosing compared to natural product extraction.[1][6] While psilacetin itself is unscheduled in many jurisdictions, its use in vivo may fall under regulations such as the Federal Analogue Act in the United States.[1] Understanding its distinct pharmacological profile is therefore essential for its valid application as a research tool and for assessing its own therapeutic potential.

Molecular Profile and Synthesis

Psilacetin is chemically designated as 4-acetoxy-N,N-dimethyltryptamine. It is the O-acetylated derivative of psilocin (4-hydroxy-N,N-dimethyltryptamine) and the structural analogue of psilocybin (4-phosphoryloxy-N,N-dimethyltryptamine).[1][5] The key structural difference is the substitution at the 4-position of the indole ring: psilacetin has an acetate ester, whereas psilocybin has a phosphate ester.[5] This seemingly minor difference has significant implications for its synthesis and stability.

Causality in Synthesis: Psilacetin is synthesized via the acetylation of psilocin.[1] This process is generally considered less complex than the phosphorylation required to produce psilocybin.[6] The resulting acetoxy group also confers greater resistance to oxidation under basic conditions compared to psilocin's vulnerable phenolic hydroxyl group, enhancing its stability as a chemical intermediate and research compound.[1]

Pharmacokinetics: The Prodrug Pathway

The psychoactive effects of psilacetin are contingent on its metabolic conversion within the body. The journey from administration to central nervous system activity is defined by its role as a prodrug.

Absorption and Rapid Deacetylation

Upon administration, psilacetin is subject to rapid enzymatic hydrolysis. In-vitro studies using human plasma have demonstrated that psilacetin is profoundly unstable, with esterase enzymes cleaving the acetate group to yield psilocin.[1] This conversion is remarkably efficient, with over 99.9% of the compound metabolized within five minutes under conditions mimicking the human body.[1] This confirms that psilacetin itself likely has minimal direct pharmacological effect, acting primarily as a delivery system for psilocin.[1]

Caption: Metabolic pathway of psilacetin to its active form, psilocin.

In-Vivo Validation and Bioavailability

The long-standing hypothesis of psilacetin as a psilocin prodrug has been directly validated by in-vivo studies in mice.[2][4] Using liquid chromatography–tandem mass spectrometry (LC-MS/MS), researchers have tracked the plasma concentrations of psilocin following the administration of both psilacetin and psilocybin.[2][6]

These studies revealed critical pharmacokinetic differences:

• Lower Exposure: When administered at equimolar doses, psilacetin fumarate results in approximately 70% of the total peripheral psilocin exposure (Area Under the Curve) compared to psilocybin.[2][4]

• Reduced Peak Concentration: At 15 minutes post-injection, psilocin concentrations derived from psilacetin were 10-25% lower than those from psilocybin.[2][4]

• Identical Half-Life: The elimination half-life of the resulting psilocin was approximately 30 minutes in mice, irrespective of whether it originated from psilacetin or psilocybin.[1][2]

This demonstrates that while both compounds are effective psilocin delivery agents, they are not pharmacokinetically identical. The choice of prodrug is a significant experimental variable.

Table 1: Comparative Pharmacokinetics of Psilacetin and Psilocybin in Mice

Parameter	Psilacetin (fumarate)	Psilocybin	Rationale / Citation
Primary Function	Psilocin Prodrug	Psilocin Prodrug	Both are metabolized to the active compound psilocin.[2]
Active Metabolite	Psilocin (4-HO-DMT)	Psilocin (4-HO-DMT)	Confirmed via LC-MS/MS in vivo.[6]
Relative Bioavailability	~70% of Psilocybin	100% (Reference)	Based on total psilocin exposure (AUC) at equimolar doses.[2][4]
Peak Psilocin (Cmax)	10-25% lower than Psilocybin	Higher than Psilacetin	Measured at 15 minutes post-administration.[2][4]
Psilocin T½ (Half-life)	~30 minutes	~30 minutes	The elimination rate of the active metabolite is independent of the prodrug source.[2][6]

Pharmacodynamics: Receptor Interactions and Signaling

The psychoactive properties of psilacetin are mediated by the pharmacodynamics of its metabolite, psilocin.

Primary Mechanism: 5-HT₂A Receptor Agonism

Downstream Signaling Cascade

Activation of the 5-HT₂A receptor by psilocin initiates a well-characterized intracellular signaling cascade. The 5-HT₂A receptor is a G-protein coupled receptor (GPCR) that couples to the Gq/11 alpha subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) stores from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These events lead to complex downstream effects on neuronal excitability, gene expression, and synaptic plasticity, which are thought to underlie the profound alterations in consciousness characteristic of the psychedelic state.

Caption: Psilocin-induced 5-HT₂A receptor downstream signaling cascade.

In-Vivo Behavioral Characterization

To quantify the psychoactive potential of psilacetin and validate its mechanism of action, specific and reliable preclinical models are necessary.

The Head-Twitch Response (HTR) Assay

The head-twitch response (HTR) in rodents is the most widely used and validated behavioral proxy for 5-HT₂A receptor activation.[7] It is a rapid, involuntary head movement that occurs in response to 5-HT₂A agonists and is considered a preclinical predictor of hallucinogenic potency in humans. Studies have shown that psilacetin potently induces HTR in mice, with an efficacy comparable to psilocin on an equimolar basis.[6] Crucially, this response can be blocked by pretreatment with a 5-HT₂A antagonist, providing a self-validating system that confirms the effect is mediated through the target receptor.[6] Interestingly, psilacetin has been found to be more potent than psilocybin in inducing HTR, which may reflect differences in their ability to be metabolized and deliver psilocin to central 5-HT₂A receptors.[7]

Experimental Protocol: Murine Head-Twitch Response Assay

This protocol describes a self-validating workflow to assess the 5-HT₂A-mediated effects of psilacetin.

Objective: To quantify the dose-dependent induction of HTR by psilacetin and to confirm the involvement of the 5-HT₂A receptor.

Materials:

• Psilacetin fumarate (or other salt form, with dose adjusted for molecular weight)

• Vehicle (e.g., 0.9% saline)

• 5-HT₂A antagonist (e.g., Ketanserin)

• Male C57Bl6/J mice

• Observation chambers

• Syringes for intraperitoneal (IP) injection

Methodology:

• Acclimation (Causality: Reduces stress-induced behavioral artifacts):

  • House mice in the testing room for at least 60 minutes prior to the experiment.

  • Place each mouse individually into a clean observation chamber (e.g., a standard Plexiglas cage) and allow a 30-minute habituation period.

• Subject Grouping (Causality: Ensures robust and controlled comparisons):

  • Randomly assign mice to experimental groups (n=8-10 per group):

    • Group 1: Vehicle control

    • Group 2: Psilacetin (Low Dose, e.g., 0.5 mg/kg)

    • Group 3: Psilacetin (Medium Dose, e.g., 1.0 mg/kg)

    • Group 4: Psilacetin (High Dose, e.g., 2.0 mg/kg)

    • Group 5 (Antagonist Control): Ketanserin + Vehicle

    • Group 6 (Antagonist Blockade): Ketanserin + Psilacetin (High Dose)

• Antagonist Pretreatment (Self-Validation Step):

  • 30 minutes before administering the test compound, inject Groups 5 and 6 with the 5-HT₂A antagonist (e.g., Ketanserin, 2 mg/kg, IP). Inject all other groups with a corresponding volume of vehicle.

• Test Compound Administration:

  • Administer the assigned dose of psilacetin or vehicle via IP injection to the respective groups.

• Behavioral Observation and Scoring:

  • Immediately after injection, begin recording the number of head twitches for each mouse.

  • A head twitch is defined as a rapid, convulsive rotational movement of the head that is not associated with grooming or general motor activity.

  • The observation period typically lasts for 30-60 minutes, as this captures the peak effect window. Scoring can be performed by a trained observer blinded to the treatment conditions or by using automated video tracking software.

• Data Analysis:

  • Sum the total number of head twitches for each animal over the observation period.

  • Analyze the data using a one-way ANOVA followed by post-hoc tests (e.g., Dunnett's test) to compare dose groups to the vehicle control.

  • Use a Student's t-test or a two-way ANOVA to compare the high-dose psilacetin group with the antagonist-pretreated group to confirm blockade of the effect.

Expected Outcome: A dose-dependent increase in HTR will be observed in Groups 2-4. This effect will be significantly attenuated or completely blocked in Group 6 compared to Group 4, confirming that the behavior is mediated by 5-HT₂A receptor activation.

Psychoactive and Physiological Profile

While rigorous clinical data on psilacetin is lacking, anecdotal reports and preclinical evidence provide a consistent picture of its effects.

Subjective Psychoactive Effects

The subjective effects of psilacetin are reported by users to be nearly identical to those of psilocybin.[1][5] These include:

• Perceptual: Visual distortions, intensified colors, geometric patterns (both with eyes open and closed), and synesthesia.[1][3]

• Cognitive: Altered thought processes, deep personal insights, and time dilation.[1]

• Emotional: A wide range of emotional responses, from euphoria and oceanic boundlessness to anxiety and paranoia.[1][5]

• Existential: Experiences of ego dissolution and a sense of unity or interconnectedness.[1]

Some anecdotal accounts suggest psilacetin may have a faster onset and slightly shorter duration than oral psilocybin, and may be associated with less nausea and body load, though these claims require clinical validation.[1][2] A typical oral dose is reported to be in the range of 5-30 mg.[1]

Physiological Effects

The physiological effects are consistent with sympathomimetic and serotonergic activity, primarily driven by psilocin. These can include mydriasis (dilated pupils), tachycardia, and changes in body temperature.[3]

Conclusion and Future Directions

Psilacetin (4-AcO-DMT) is a valuable research tool that functions as a reliable, albeit not perfectly equivalent, prodrug for psilocin.[2] Its rapid and efficient conversion by endogenous esterases makes it a potent agonist at the 5-HT₂A receptor via its active metabolite, psilocin.[1] Preclinical models, particularly the head-twitch response assay, have validated this mechanism and provide a robust framework for investigating its psychoactive properties.[7]

Future Directions:

• Human Pharmacokinetics: The most critical gap in the literature is the absence of formal clinical studies detailing the pharmacokinetics of psilacetin in humans. Such studies are necessary to confirm if the reduced bioavailability observed in mice translates to humans.

• Comparative Clinical Trials: Rigorous, double-blind clinical trials comparing the subjective and therapeutic effects of psilacetin and psilocybin are needed to validate anecdotal claims of experiential differences.

• Exploration of Intrinsic Activity: While evidence points to psilocin as the primary actor, further investigation into the potential for psilacetin itself to modulate receptor activity, particularly at the blood-brain barrier, may be warranted.[2]

By leveraging its practical advantages in synthesis and handling, researchers can continue to use psilacetin to unravel the complex mechanisms of psychedelic action and explore new therapeutic paradigms.

References

• Wikipedia. (n.d.). 4-AcO-DMT. Wikipedia. Retrieved from [Link]

• Wikipedia. (n.d.). Psilocin. Wikipedia. Retrieved from [Link]

• ACS Laboratory. (2024, January 23). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. ACS Laboratory. Retrieved from [Link]

• Glader, J. R., et al. (2024, January 7). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Pharmacology. Retrieved from [Link]

• Glader, J. R., et al. (2024, January 8). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. ResearchGate. Retrieved from [Link]

• Wenthur, C. (2024, January 8). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Wenthur Lab - School of Pharmacy, University of Wisconsin-Madison. Retrieved from [Link]

• CaaMTech. (2022, November 15). Psilacetin is More Potent than Psilocybin, Study Shows. CaaMTech. Retrieved from [Link]

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• 3. Psilocin - Wikipedia [en.wikipedia.org]
• 4. In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin – Wenthur Lab – UW–Madison [pharmacy.wisc.edu]
• 5. What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog [acslab.com]
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• 7. caam.tech [caam.tech]

Protocols & Analytical Methods

Definitive Identification of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) by Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note from the Desk of a Senior Application Scientist

Introduction: The Analytical Imperative for Novel Psychoactive Substances

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as psilacetin, is a synthetic tryptamine and a structural analog of the psychedelic compound psilocin.[1] As a homolog of O-acetylpsilocin, it is often considered a prodrug for psilocin, as it is readily hydrolyzed to this active metabolite in the body.[2][3] The increasing prevalence of novel psychoactive substances (NPS) necessitates robust, validated analytical methods for their unambiguous identification in forensic, clinical, and research settings. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a gold-standard technique for this purpose, offering high chromatographic resolution and definitive structural elucidation through mass spectral fragmentation.

This application note provides a comprehensive, field-proven protocol for the identification of 4-AcO-DMT. We will delve into the causality behind methodological choices, addressing the specific chemical properties of tryptamines and ensuring a self-validating, trustworthy analytical system.

Principle of the Method: Navigating the Challenges of Tryptamine Analysis

The successful analysis of 4-AcO-DMT by GC-MS hinges on a clear understanding of its chemical nature. As a tryptamine derivative, its analysis presents two primary challenges: thermal lability and the potential for in-source hydrolysis.

• Thermal Lability: The high temperatures required for GC analysis, particularly in the injection port, can induce thermal degradation of sensitive molecules.[4][5] While 4-AcO-DMT possesses an acetate group which is more stable than the free hydroxyl of psilocin, the potential for degradation must be managed by optimizing GC parameters, such as using a lower injection port temperature or a pulsed splitless injection.

• Hydrolysis and Derivatization: 4-AcO-DMT can be hydrolyzed to psilocin (4-hydroxy-N,N-dimethyltryptamine). Psilocin itself is notoriously unstable and prone to degradation and poor chromatographic peak shape due to its polar hydroxyl group.[1] Therefore, observing psilocin in an analysis of a purported 4-AcO-DMT sample could indicate either sample degradation or the presence of psilocin as an impurity. For confirmation, derivatization techniques, such as silylation with agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), can be employed.[6][7] This process replaces the active hydrogen on the hydroxyl group of any formed psilocin with a non-polar trimethylsilyl (TMS) group, increasing thermal stability and improving chromatography.[8]

This protocol focuses on the direct analysis of underivatized 4-AcO-DMT, which is often sufficient for identification, but acknowledges derivatization as a critical tool for confirmation and troubleshooting.

Experimental Workflow Overview

The following diagram outlines the complete workflow from sample handling to final data interpretation for the identification of 4-AcO-DMT.

Caption: GC-MS workflow for 4-AcO-DMT identification.

Detailed Application Protocol

Materials and Reagents

• Solvents (HPLC or GC Grade): Methanol, Methylene Chloride, Ethyl Acetate

• Reagents: Sodium Hydroxide (NaOH) solution (0.2 N), Anhydrous Sodium Sulfate (Na₂SO₄)

• Reference Standard: Certified 4-Acetoxy-N,N-dimethyltryptamine (as available from certified suppliers)

• Glassware: Volumetric flasks, test tubes, Pasteur pipettes, GC vials with inserts.

Instrumentation and GC-MS Parameters

This method was developed on an Agilent GC-MS system but is applicable to comparable systems from other manufacturers.

Parameter	Setting	Rationale
Gas Chromatograph
GC Column	HP-5MS (or equivalent 5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[9]	A robust, low-polarity column ideal for separating a wide range of semi-volatile compounds, including tryptamines.
Carrier Gas	Helium, constant flow at 1.0 mL/min[9]	Inert gas that provides good chromatographic efficiency.
Injection Port	Splitless mode, 250 °C	Splitless injection maximizes sensitivity. The temperature is a balance to ensure volatilization without causing significant degradation.
Injection Volume	1 µL	Standard volume for good sensitivity and peak shape.
Oven Temperature Program	Initial: 50°C, hold 1 min. Ramp: 10°C/min to 310°C. Hold: 3 min[9]	This program provides good separation of analytes from solvent and potential impurities while ensuring elution of the target compound.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible, library-searchable fragmentation patterns.
Ionization Energy	70 eV	The standard energy for EI, which generates extensive and characteristic fragmentation for structural elucidation.
Mass Scan Range	40 - 550 amu	Covers the expected molecular ion and all significant fragments of 4-AcO-DMT.
Source Temperature	230 °C	A standard source temperature that minimizes contamination and promotes stable ionization.
Quadrupole Temperature	150 °C	Ensures consistent mass filtering and transmission of ions.

Sample Preparation: Liquid-Liquid Extraction

This protocol is designed for solid/powder samples. For biological matrices, a more extensive sample clean-up, potentially including solid-phase extraction (SPE), would be required.

• Solubilization: Accurately weigh ~1 mg of the sample powder and dissolve it in 1.5 mL of methanol or ultrapure water in a glass test tube. Vortex to ensure complete dissolution.

• Basification: Add 20 µL of 0.2 N NaOH to the solution to bring the pH to >10.[9] This converts the tryptamine salt into its free base form, which is soluble in organic solvents.

• Extraction: Add 1.5 mL of methylene chloride to the tube.[9] Cap and vortex vigorously for 1 minute. Allow the layers to separate (centrifugation may be used to expedite this).

• Isolation: Carefully transfer the lower organic layer (methylene chloride) to a clean test tube using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the extracted organic layer to remove any residual water.[9]

• Concentration & Reconstitution: Gently evaporate the methylene chloride under a stream of nitrogen. Reconstitute the dried extract in 100 µL of ethyl acetate.

• Analysis: Transfer the final solution to a GC vial and inject 1 µL into the GC-MS system.

Data Analysis and Interpretation

Positive identification of 4-AcO-DMT is based on the combination of chromatographic retention time and the mass spectrum.

• Retention Time: The retention time of the peak in the sample chromatogram must match that of a certified reference standard analyzed under identical conditions.

• Mass Spectrum: The EI mass spectrum of the sample peak must match the spectrum of the reference standard and/or a reliable library spectrum. The key is to identify the characteristic molecular ion and fragmentation pattern.

Expected Fragmentation Pattern for 4-AcO-DMT:

Based on high-resolution mass spectrometry data, the following key ions are expected for 4-AcO-DMT[10]:

m/z (mass-to-charge ratio)	Ion Identity	Significance
246	[M]⁺ (Molecular Ion)	Confirms the molecular weight of the compound. Its presence indicates some stability under EI conditions.
204	[M - C₂H₂O]⁺	Loss of a ketene molecule from the acetoxy group, a common fragmentation pathway for acetate esters.
58	[C₃H₈N]⁺ or [CH₂=N(CH₃)₂]⁺	Base Peak. This is the characteristic iminium ion fragment resulting from alpha cleavage of the ethylamine side chain. Its high abundance is a hallmark of N,N-dimethyltryptamines.

The presence of a strong peak at m/z 58 is a highly indicative marker for the N,N-dimethyltryptamine substructure, while the molecular ion at m/z 246 confirms the overall mass.[10]

System Validation and Trustworthiness

To ensure the integrity of the results, the following quality control measures are essential:

• Solvent Blank: Analyze a solvent blank before sample analysis to ensure the system is free from contamination.

• Reference Standard: Analyze a certified reference standard of 4-AcO-DMT to establish the retention time and confirm the mass spectrum on your specific instrument.

• Peak Shape: Monitor the chromatographic peak shape. Tailing or broad peaks may suggest analyte degradation or interaction with active sites in the GC system. If this occurs, inlet liner maintenance or derivatization should be considered.

• Look for Degradants: Be vigilant for a peak corresponding to psilocin (molecular weight 204). Its presence could indicate hydrolysis of the parent compound either before or during analysis.

By adhering to this detailed protocol and its underlying principles, researchers and scientists can achieve reliable and defensible identification of 4-Acetoxy-N,N-dimethyltryptamine, contributing to the broader efforts in drug development, forensic science, and clinical toxicology.

References

• Dinis-Oliveira, R. J. (2017). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. [Link]

• Taschwer, M., & Schmid, M. G. (2016). Test purchase of new synthetic tryptamines via the Internet: Identity check by GC-MS and separation by HPLC. Journal of Applied Pharmaceutical Science, 6(01), 028-034. [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. [Link]

• Wang, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. Drug Testing and Analysis. [Link]

• Yin, M., et al. (2021). [Identification of New Psychoactive Tryptamines 4-OH-MET and 4-AcO-DMT Using High Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy]. Fa Yi Xue Za Zhi. [Link]

• Center for Forensic Science Research & Education. (2019). 4-Acetoxy-MALT Monograph. CFSRE. [Link]

• Wang, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. [Link]

• Forensic Chemistry Center, DEA. (2020). Gas Chromatography-Mass Spectroscopy (GC/MS) Analysis Considerations. U.S. Department of Justice. [Link]

• Goodpaster, J. V. (2018). Automated Derivatization and Identification of Controlled Substances via Total Vaporization Solid Phase Microextraction (TV-SPME). Office of Justice Programs. [Link]

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Application Notes and Protocols for Preclinical Behavioral Assessment of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Introduction: Unveiling the Behavioral Correlates of a Psilocybin Analogue

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as psilacetin, is a synthetic tryptamine psychedelic and a structural analogue of psilocybin.[1] A critical aspect of its pharmacology is its function as a prodrug for psilocin, the same active metabolite produced from psilocybin in the body.[1][2] This shared metabolic pathway makes 4-AcO-DMT a compound of significant interest for researchers in neuroscience and drug development, as it offers a potentially more stable and economically viable alternative to psilocybin for preclinical studies.[1] The primary mechanism of action for the psychedelic effects of 4-AcO-DMT is the activation of the serotonin 5-HT2A receptor.[1]

These application notes provide a comprehensive guide to validated behavioral assays for characterizing the in vivo effects of 4-AcO-DMT in rodent models. The protocols herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to rigorously assess the psychedelic-like, anxiolytic, antidepressant, and cognitive-modulating properties of this compound. By explaining the causality behind experimental choices and providing detailed, self-validating protocols, this guide aims to ensure scientific integrity and reproducibility in the preclinical evaluation of 4-AcO-DMT.

Core Principles of Behavioral Phenotyping for 4-AcO-DMT

The behavioral effects of 4-AcO-DMT are multifaceted. Therefore, a battery of assays is required to construct a comprehensive profile of its in vivo activity. The selection of these assays is guided by the known pharmacology of 4-AcO-DMT and its active metabolite, psilocin, which primarily involves the serotonergic system.

Diagram: 4-AcO-DMT Mechanism of Action

Caption: Metabolic conversion and primary molecular target of 4-AcO-DMT.

Section 1: Assessing Psychedelic-Like Activity

The quintessential behavioral assay to model the hallucinogenic potential of serotonergic psychedelics in rodents is the Head-Twitch Response (HTR).[3]

The Head-Twitch Response (HTR) Assay

Scientific Rationale: The HTR is a rapid, side-to-side head movement that is a reliable behavioral proxy for 5-HT2A receptor activation in rodents.[3] Crucially, there is a strong correlation between the potency of a compound to induce HTR in mice and its hallucinogenic potency in humans.[4] 4-AcO-DMT is known to produce the HTR, consistent with its action as a 5-HT2A agonist.[1]

Experimental Protocol:

• Animals: Male C57BL/6J mice are commonly used for HTR studies. Animals should be group-housed and allowed to acclimate to the vivarium for at least one week prior to testing.

• Apparatus: A standard, clean rodent cage (e.g., 45 cm x 24 cm x 20 cm) is sufficient. The assay can be performed in a sound-attenuated chamber with controlled lighting.

• Drug Preparation: 4-AcO-DMT (fumarate salt) should be dissolved in a vehicle such as 0.9% saline. Doses should be calculated based on the freebase weight of the compound.

• Procedure:

  • Allow mice to acclimate to the testing room for at least 60 minutes before the experiment.

  • Administer 4-AcO-DMT or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. A dose range of 0.1 to 3.0 mg/kg is a reasonable starting point for dose-response studies.[5]

  • Immediately after injection, place the mouse individually into the observation cage.

  • Record the number of head twitches for a period of 30-60 minutes. A head twitch is a rapid, spasmodic movement of the head that is distinct from grooming or exploratory sniffing.

  • Observation can be done by a trained observer blind to the experimental conditions, or through video recording for later analysis. Automated systems using magnetometers are also available for high-throughput screening.[6]

• Data Analysis: The primary dependent variable is the total number of head twitches observed during the recording period. Data should be analyzed using appropriate statistical methods, such as a one-way ANOVA followed by post-hoc tests to compare different dose groups to the vehicle control.

Diagram: Head-Twitch Response (HTR) Workflow

Caption: Standardized workflow for the Head-Twitch Response assay.

Section 2: Evaluation of Anxiolytic and Antidepressant-Like Effects

Psychedelics, including psilocybin, are under investigation for their potential therapeutic effects on mood and anxiety disorders.[7] Given its similarity to psilocybin, 4-AcO-DMT warrants investigation in relevant behavioral paradigms.

The Elevated Plus Maze (EPM)

Scientific Rationale: The EPM is a widely used assay to assess anxiety-like behavior in rodents.[8] The test is based on the conflict between the innate tendency of rodents to explore novel environments and their aversion to open, elevated spaces.[8] Anxiolytic compounds typically increase the proportion of time spent and the number of entries into the open arms.

Experimental Protocol:

• Apparatus: A plus-shaped maze elevated from the floor (typically 50 cm for mice), with two open arms and two arms enclosed by high walls.[9][10] Dimensions for mice are often around 30 cm long x 5 cm wide for the arms.

• Procedure:

  • Acclimate the animals to the testing room with dim lighting for at least 60 minutes.

  • Administer 4-AcO-DMT or vehicle 15-30 minutes prior to the test.

  • Place the mouse on the central platform of the maze, facing an open arm.[8]

  • Allow the mouse to explore the maze for a 5-minute session.[9]

  • Record the session using a video camera mounted above the maze.

• Data Analysis: A blinded observer or automated tracking software should score the following parameters:

  • Number of entries into the open and closed arms.

  • Time spent in the open and closed arms.

  • Total number of arm entries (as a measure of general locomotor activity).

  • Calculate the percentage of open arm entries and the percentage of time spent in the open arms. An increase in these measures is indicative of an anxiolytic effect.

The Forced Swim Test (FST)

Scientific Rationale: The FST is a common screening tool for antidepressant-like activity.[11] The test is based on the principle of behavioral despair; when placed in an inescapable cylinder of water, rodents will eventually adopt an immobile posture.[12] Antidepressant treatments are known to reduce the duration of this immobility.[13]

Experimental Protocol:

• Apparatus: A transparent cylinder (e.g., 25 cm high, 10 cm in diameter for mice) filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape.[14]

• Procedure:

  • Day 1 (Pre-swim): Place the mouse in the cylinder for a 15-minute session. This initial exposure induces a baseline level of immobility for the test on the following day. Remove, dry, and return the animal to its home cage.[11]

  • Day 2 (Test): Administer 4-AcO-DMT or vehicle. After an appropriate pretreatment time (e.g., 30 minutes), place the mouse back into the swim cylinder for a 6-minute test session.[14]

  • Record the session for later analysis.

• Data Analysis: Score the duration of immobility during the last 4 minutes of the 6-minute test session. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water. A significant decrease in immobility time suggests an antidepressant-like effect. It is crucial to also assess general locomotor activity in a separate test (e.g., open field) to rule out confounding effects of hyperactivity.

Section 3: Assessing Cognitive Effects

Cognitive modulation is a key area of interest in psychedelic research. The Novel Object Recognition (NOR) test is a valuable tool for assessing effects on learning and memory.

The Novel Object Recognition (NOR) Test

Scientific Rationale: The NOR test leverages the innate tendency of rodents to explore novel objects more than familiar ones.[15] This assay provides a measure of recognition memory without the need for external reinforcement or punishment, thus reducing stress-related confounds.[15]

Experimental Protocol:

• Apparatus: An open-field arena (e.g., 40 cm x 40 cm x 40 cm) and a variety of objects that are distinct in shape, color, and texture, but similar in size and lacking innate motivational properties.

• Procedure: The test typically consists of three phases:[16]

  • Habituation: Allow each mouse to freely explore the empty arena for 5-10 minutes on two consecutive days to reduce novelty-induced anxiety.

  • Training/Familiarization (Day 3): Place two identical objects in the arena and allow the mouse to explore for 10 minutes. Record the time spent exploring each object. Exploration is defined as sniffing or touching the object with the nose or forepaws.

  • Test (Day 3, after a retention interval): After a specific retention interval (e.g., 1 to 24 hours), return the mouse to the arena where one of the familiar objects has been replaced with a novel object. The session is typically 5-10 minutes long. 4-AcO-DMT can be administered before the training session to assess effects on memory acquisition, or before the test session to evaluate effects on memory retrieval.

• Data Analysis:

  • Calculate the time spent exploring the familiar (Tf) and novel (Tn) objects during the test phase.

  • A Discrimination Index (DI) is calculated as: (Tn - Tf) / (Tn + Tf).[17]

  • A DI significantly greater than zero indicates that the animal remembers the familiar object and prefers the novel one. A comparison of the DI between treatment groups can reveal drug-induced enhancements or impairments in recognition memory.

Data Presentation: Comparative Dose-Response Summary

The following table summarizes typical dose ranges and expected outcomes for 4-AcO-DMT and related compounds in the described behavioral assays. Note that optimal doses should be determined empirically for specific experimental conditions.

Behavioral Assay	Compound	Typical Dose Range (Mice, i.p.)	Expected Outcome
Head-Twitch Response	4-AcO-DMT / Psilocybin	0.1 - 3.0 mg/kg	Dose-dependent increase in head twitches[5][18]
Elevated Plus Maze	4-AcO-DMT / Psilocybin	0.5 - 2.0 mg/kg	Potential increase in open arm time/entries
Forced Swim Test	4-AcO-DMT / Psilocybin	0.5 - 2.0 mg/kg	Potential decrease in immobility time
Novel Object Recognition	4-AcO-DMT / Psilocybin	0.3 - 1.5 mg/kg	Modulation of the Discrimination Index

Conclusion and Future Directions

The behavioral assays outlined in these application notes provide a robust framework for the preclinical characterization of 4-AcO-DMT. The head-twitch response serves as a primary indicator of psychedelic-like activity, while the elevated plus maze, forced swim test, and novel object recognition test offer valuable insights into the compound's potential therapeutic effects on anxiety, depression, and cognition.

For comprehensive profiling, it is recommended to include assessments of locomotor activity (e.g., open field test) to control for potential confounding effects on motor function. Furthermore, drug discrimination paradigms can confirm the similarity of the subjective effects of 4-AcO-DMT to other known psychedelics.[19][20] As with all behavioral research, careful attention to experimental design, including appropriate controls, blinding, and statistical analysis, is paramount for generating reliable and interpretable data. These protocols, grounded in established methodologies, will aid in the systematic evaluation of 4-AcO-DMT and contribute to a deeper understanding of its neuropharmacological profile and therapeutic potential.

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Application Notes and Protocols for Head-Twitch Response (HTR) Studies with 4-AcO-DMT

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Head-Twitch Response as a Preclinical Psychedelic Assay

The head-twitch response (HTR) in rodents is a rapid, side-to-side rotational head movement that has become a cornerstone in the preclinical assessment of serotonergic psychedelics.[1] This behavioral assay is widely employed as a reliable in vivo proxy for 5-HT2A receptor activation, the primary pharmacological target of classic psychedelics like psilocybin and LSD.[1][2] A strong correlation exists between a compound's potency to induce the HTR in rodents and its hallucinogenic potency in humans, underscoring the translational relevance of this model.[3]

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), a synthetic tryptamine, is a prodrug of psilocin (4-hydroxy-N,N-dimethyltryptamine), the active metabolite of psilocybin.[4][5][6] In vivo, 4-AcO-DMT is rapidly deacetylated to psilocin, which then exerts its effects primarily through the 5-HT2A receptor.[4][6] Consequently, 4-AcO-DMT reliably induces the head-twitch response in rodents, making it a valuable tool for studying the pharmacology of psilocin and for the development of novel psychedelic-based therapeutics.[6]

This document provides a comprehensive guide to conducting head-twitch response studies with 4-AcO-DMT, encompassing the underlying neurobiology, detailed experimental protocols, and data analysis strategies.

The Neurobiology of the Head-Twitch Response

The HTR is predominantly mediated by the activation of serotonin 2A (5-HT2A) receptors located on cortical pyramidal neurons.[7] The binding of a 5-HT2A agonist, such as psilocin derived from 4-AcO-DMT, initiates a cascade of intracellular signaling events.

5-HT2A Receptor Signaling Pathways

The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.[8][9] Upon agonist binding, the Gq protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[8][10] IP3 diffuses through the cytoplasm and binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).[8][10] DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC).[8][10] This signaling cascade ultimately leads to the neuronal depolarization and increased glutamate release that is thought to underlie the head-twitch response.

In addition to the canonical Gq pathway, 5-HT2A receptor activation can also engage β-arrestin signaling pathways.[9][11] While the Gq pathway is considered essential for the psychedelic-like effects, the role of β-arrestin in modulating these responses is an active area of research.[9][11][12]

Experimental Protocol for 4-AcO-DMT Induced Head-Twitch Response in Mice

This protocol outlines a standard procedure for assessing the head-twitch response induced by 4-AcO-DMT in C57BL/6J mice, a commonly used strain for this assay.

Materials and Reagents

• Animals: Male C57BL/6J mice, 8-12 weeks old.

• Test Compound: 4-AcO-DMT fumarate.

• Vehicle: 0.9% sterile saline solution.[13]

• Administration: 1 mL syringes with 27-30 gauge needles for intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

• Observation Chambers: Clear cylindrical chambers (e.g., glass beakers) to allow for unobstructed video recording.

• Video Recording Equipment: A high-frame-rate camera (≥60 fps is recommended) positioned above the observation chambers.[14]

• Data Analysis Software: Software for manual scoring (e.g., BORIS, Solomon Coder) or automated analysis (e.g., DeepLabCut, SimBA).[11][14]

Experimental Workflow

Step-by-Step Methodology

• Animal Acclimation and Habituation:

  • House mice in a controlled environment (12:12 h light/dark cycle, ad libitum access to food and water) for at least one week before the experiment.

  • On the day of the experiment, transfer the mice to the testing room and allow them to habituate for at least one hour.

• Drug Preparation:

  • Dissolve 4-AcO-DMT fumarate in 0.9% sterile saline to the desired concentrations.

  • Prepare a range of doses to establish a dose-response curve. Based on studies with structurally similar compounds like 4-PrO-DMT and psilocin, a dose range of 0.1 to 3.0 mg/kg (s.c. or i.p.) is a reasonable starting point.[2][15]

• Drug Administration:

  • Administer the prepared 4-AcO-DMT solution or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. The injection volume should be consistent across all animals (e.g., 5-10 mL/kg).[1]

• Observation and Recording:

  • Immediately after injection, place the mouse in the observation chamber.

  • Begin video recording and continue for a predetermined period, typically 15-30 minutes.[1][7] The onset of HTR is usually within the first few minutes after administration.

• Quantification of Head-Twitch Response:

  • Manual Scoring: A trained observer, blind to the experimental conditions, should review the video recordings and count the number of head twitches. A head twitch is characterized by a rapid, convulsive, side-to-side movement of the head that is distinct from grooming or exploratory behavior.

  • Automated Scoring: For high-throughput analysis, automated systems can be employed. This can involve magnetometer-based systems that detect the movement of a small magnet implanted on the mouse's head, or video analysis software that uses machine learning algorithms (e.g., DeepLabCut, SimBA) to identify and count head twitches.[7][11][14]

Data Analysis and Interpretation

The primary outcome measure is the total number of head twitches observed during the recording period.

• Statistical Analysis: The data should be analyzed using appropriate statistical methods, such as a one-way analysis of variance (ANOVA) followed by post-hoc tests (e.g., Dunnett's or Tukey's test) to compare the different dose groups to the vehicle control.[15]

• Dose-Response Curve: Plot the mean number of head twitches as a function of the 4-AcO-DMT dose to generate a dose-response curve. From this curve, the ED50 (the dose that produces 50% of the maximal response) can be calculated. Psychedelic compounds often exhibit an inverted U-shaped dose-response curve for HTR.[2]

Expected Results and Data Presentation

Administration of 4-AcO-DMT is expected to induce a dose-dependent increase in the number of head twitches. The following table provides a representative example of expected data based on the known pharmacology of 4-AcO-DMT as a psilocin prodrug and data from similar compounds.[2][5][15]

4-AcO-DMT Dose (mg/kg, i.p.)	Mean Head Twitches (± SEM)
Vehicle (Saline)	1.2 ± 0.5
0.1	5.8 ± 1.2
0.3	15.4 ± 2.1
1.0	28.9 ± 3.5
3.0	22.1 ± 2.8

Note: These are hypothetical data for illustrative purposes. Actual results may vary depending on experimental conditions.

Self-Validating Systems and Causality in Experimental Choices

• Vehicle Control: The inclusion of a vehicle-only group is critical to establish the baseline rate of head twitches and to ensure that the observed effects are due to the drug and not the injection procedure or the vehicle itself.

• Dose-Response Relationship: Establishing a clear dose-response relationship provides strong evidence for a pharmacological effect. The characteristic inverted U-shape, if observed, can offer insights into potential off-target effects or receptor desensitization at higher doses.

• Blinding: The experimenter quantifying the head twitches should be blind to the treatment conditions to minimize observer bias, a crucial aspect of ensuring the integrity of behavioral data.

• Choice of Animal Strain: C57BL/6J mice are a commonly used inbred strain with a well-characterized behavioral phenotype, making them a suitable choice for HTR studies to ensure reproducibility.

• Route of Administration: Intraperitoneal or subcutaneous injections are standard for systemic drug delivery in rodents and are appropriate for assessing the central effects of 4-AcO-DMT after it crosses the blood-brain barrier and is metabolized to psilocin.[6]

Conclusion

The head-twitch response assay is a robust and reliable method for assessing the in vivo 5-HT2A receptor agonist activity of 4-AcO-DMT. By following the detailed protocols and data analysis procedures outlined in these application notes, researchers can generate high-quality, reproducible data to advance our understanding of the pharmacology of psychedelics and to aid in the development of novel therapeutics.

References

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• Cameron, L. P., et al. (2023). Tickling the Serotonin Switch: Psychedelic Pathways Make the Mouse Head Twitch. Psychedelic Alpha. [Link]

• Canal, C. E., & Morgan, D. (2012). Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model. Drug testing and analysis, 4(7-8), 556–576. [Link]

• Gladding, J. M., et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry, 14, 1303365. [Link]

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• Brandt, S. D., et al. (2018). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Omega, 3(10), 12948-12957. [Link]

• Kim, Y., et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications, 14(1), 8275. [Link]

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Application Notes and Protocols: 4-Acetoxy-N,N-dimethyltryptamine as a Psilocybin Alternative in Psychedelic Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Case for a Psilocybin Surrogate

The resurgence of clinical interest in psilocybin for treating a range of psychiatric disorders has created a significant demand for robust and accessible research tools. However, the regulatory hurdles and synthetic challenges associated with psilocybin, a Schedule I controlled substance, can impede preclinical and mechanistic studies. This has led to the exploration of viable alternatives that can faithfully replicate the pharmacology of psilocybin's active metabolite, psilocin. 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), a synthetic tryptamine, has emerged as a compelling candidate for this role.[1][2]

This document provides a detailed guide for researchers on the use of 4-AcO-DMT as a psilocybin alternative. It outlines the pharmacological and pharmacokinetic rationale for its use, provides comparative data, and details essential experimental protocols for its handling, characterization, and analysis.

Pharmacological Rationale: A Tale of Two Prodrugs

Both psilocybin and 4-AcO-DMT are prodrugs of psilocin, the primary psychoactive metabolite.[3][4] Upon administration, they undergo enzymatic conversion to psilocin, which then exerts its effects primarily through interaction with serotonin receptors, most notably the 5-HT2A receptor.[5][6]

Metabolic Conversion Pathway

The metabolic activation of both compounds is a critical step in their pharmacological action. Psilocybin is dephosphorylated by alkaline phosphatases, while 4-AcO-DMT is deacetylated by esterases.[4][7] This rapid and efficient conversion is the cornerstone of 4-AcO-DMT's utility as a psilocybin surrogate.

Figure 1: Metabolic conversion of psilocybin and 4-AcO-DMT to the active metabolite, psilocin.

Receptor Binding and Functional Activity

The psychoactive effects of psilocin are primarily mediated by its agonist activity at serotonin 2A (5-HT2A) receptors, though it also interacts with other serotonin receptor subtypes.[6] As prodrugs, the direct receptor affinities of psilocybin and 4-AcO-DMT are less critical than that of their common metabolite, psilocin. In vitro studies have shown that 4-AcO-DMT itself has a significantly lower potency at the 5-HT2A receptor compared to psilocin.[7] This underscores the importance of its rapid conversion to psilocin for eliciting its pharmacological effects.

Compound	5-HT2A (EC50, nM)	5-HT2B (EC50, nM)	5-HT2C (EC50, nM)
4-AcO-DMT	103	100	268
Psilocin	2.40	2.37	21.8
Serotonin (5-HT)	0.26	0.21	0.25
Data adapted from a study on the structure-activity relationships of psilocybin analogues.[7]

Comparative Pharmacokinetics: Psilocin Exposure

The utility of 4-AcO-DMT as a psilocybin alternative hinges on its ability to produce a comparable pharmacokinetic profile for psilocin. Studies in rodents have demonstrated that while both compounds lead to rapid increases in plasma psilocin levels, there are some differences in the overall exposure.

Rodent Pharmacokinetic Data

A study in mice revealed that intraperitoneal administration of equimolar doses of 4-AcO-DMT resulted in approximately 70% of the total psilocin exposure (AUC) compared to psilocybin.[1] The peak plasma concentrations (Cmax) of psilocin from 4-AcO-DMT were also modestly lower, reaching 75-90% of those from psilocybin at 15 minutes post-administration.[1] However, the elimination half-life of psilocin was consistent at around 30 minutes, regardless of the prodrug administered.[1]

Parameter	Psilocin from 4-AcO-DMT	Psilocin from Psilocybin
Relative Bioavailability	~70%	100%
Psilocin Conc. at 15 min	75-90% of Psilocybin	100%
Psilocin Elimination Half-life	~30 minutes	~30 minutes
Data from a comparative in vivo study in mice.[1]

Human Pharmacokinetic Data (from Psilocybin)

While human pharmacokinetic data for 4-AcO-DMT is not available, extensive research has characterized the pharmacokinetics of psilocin following oral administration of psilocybin. These data provide a valuable benchmark for preclinical studies using 4-AcO-DMT.

Parameter	Value Range
Tmax (Time to Peak Concentration)	1.05 - 3.71 hours
Elimination Half-life	1.23 - 4.72 hours
Absolute Bioavailability	~55%
Data from a systematic review of human pharmacokinetic studies of psilocin after psilocybin administration.[8]

Handling and Stability of 4-AcO-DMT

Proper handling and storage of 4-AcO-DMT are crucial for maintaining its integrity and ensuring reproducible experimental outcomes. 4-AcO-DMT is a synthetic compound that can be obtained as a powder.[3] It is more resistant to oxidation under basic conditions than its active metabolite, psilocin.[3] However, prolonged exposure to unfavorable conditions, such as high pH, can lead to degradation.[3][9] It is recommended to store 4-AcO-DMT in a cool, dark, and dry place. For long-term storage, refrigeration or freezing in an airtight, light-resistant container is advisable.

Experimental Protocols

Protocol 1: In Vitro Deacetylation of 4-AcO-DMT to Psilocin

This protocol describes a method to confirm the conversion of 4-AcO-DMT to psilocin in a simulated biological matrix, such as human plasma.

Objective: To qualitatively and quantitatively assess the conversion of 4-AcO-DMT to psilocin by esterases present in human plasma.

Materials:

• 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

• Psilocin analytical standard

• Pooled human plasma

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile

• Formic acid

• LC-MS/MS system

Procedure:

• Prepare a stock solution of 4-AcO-DMT in a suitable solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

• Spike the 4-AcO-DMT stock solution into pre-warmed human plasma (37°C) to a final concentration of 1 µg/mL.

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 1, 5, 15, 30, and 60 minutes), withdraw an aliquot of the plasma sample.

• Immediately quench the reaction by adding 3 volumes of ice-cold acetonitrile containing a suitable internal standard (e.g., d4-psilocin).

• Vortex the samples to precipitate proteins.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• Analyze the samples for the presence and quantity of 4-AcO-DMT and psilocin.

Figure 2: Workflow for the in vitro deacetylation of 4-AcO-DMT.

Protocol 2: Simultaneous Quantification of 4-AcO-DMT and Psilocin in Biological Matrices by LC-MS/MS

This protocol provides a general framework for the development of a robust LC-MS/MS method for the simultaneous quantification of 4-AcO-DMT and its active metabolite, psilocin.

Objective: To develop and validate a sensitive and specific LC-MS/MS method for the simultaneous determination of 4-AcO-DMT and psilocin in plasma or other biological matrices.

Instrumentation and Reagents:

• Liquid chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

• C18 or Phenyl-Hexyl analytical column

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid or Ammonium formate (mobile phase modifiers)

• 4-AcO-DMT and psilocin analytical standards

• Deuterated internal standards (e.g., d4-psilocin, d4-4-AcO-DMT)

Chromatographic Conditions (Example):

• Column: Phenyl-Hexyl, 2.1 x 100 mm, 2.6 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 4-AcO-DMT: Q1 (e.g., m/z 247.1) -> Q3 (e.g., m/z 58.1)

  • Psilocin: Q1 (e.g., m/z 205.1) -> Q3 (e.g., m/z 58.1)

  • Internal Standards: Monitor corresponding transitions for deuterated analogues.

• Optimization: Optimize declustering potential, collision energy, and other MS parameters for each analyte and internal standard.

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing the internal standards.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitute in 100 µL of the initial mobile phase composition.

• Inject onto the LC-MS/MS system.

Method Validation: The method should be validated according to standard bioanalytical guidelines, including assessment of:

• Linearity and range

• Accuracy and precision

• Selectivity and specificity

• Matrix effects

• Recovery

• Stability (freeze-thaw, bench-top, long-term)

Conclusion

4-Acetoxy-N,N-dimethyltryptamine serves as a valuable and practical alternative to psilocybin for preclinical and mechanistic research. Its rapid and efficient conversion to psilocin allows for the reliable investigation of the pharmacology and therapeutic potential of this active metabolite without the stringent regulatory constraints associated with psilocybin. By understanding the comparative pharmacology, pharmacokinetics, and appropriate handling and analytical procedures outlined in this guide, researchers can confidently incorporate 4-AcO-DMT into their studies to advance the field of psychedelic science.

References

• 4-AcO-DMT - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Glattfelter, G. C., Pottie, E., Partilla, J. S., Sherwood, A. M., Kaylo, K., Sessa, B., ... & Baumann, M. H. (2022). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin.
• Glatfelter, G. C., Pottie, E., Partilla, J. S., Sherwood, A. M., Kaylo, K., Sessa, B., ... & Baumann, M. H. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues.

• What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog - ACS Laboratory. (2024, January 23). Retrieved January 25, 2026, from [Link]

• Understanding the Risks and Benefits of 4-AcO-DMT - Recovered.org. (2025, May 14). Retrieved January 25, 2026, from [Link]

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• Madsen, M. K., Fisher, P. M., Burmester, D., Dyssegaard, A., Stenbæk, D. S., Kristiansen, S., ... & Knudsen, G. M. (2019). Psychedelic effects of psilocybin correlate with serotonin 2A receptor occupancy and plasma psilocin levels. Neuropsychopharmacology, 44(7), 1328-1334.

• Psilocin - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Glatfelter, G. C., Pottie, E., Partilla, J. S., Sherwood, A. M., Kaylo, K., Sessa, B., ... & Baumann, M. H. (2020). Investigation of the structure-activity relationships of psilocybin analogues. LJMU Research Online.
• Jones, N., Wagner, L., Pellitteri-Hahn, M., Scarlett, C., & Wenthur, C. (2021). Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin.
• Martin, R., Schürenkamp, J., Pfeiffer, H., & Köhler, H. (2011). A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability. International journal of legal medicine, 125(6), 845-849.

• Psilocin - The "real deal" or an extraction byproduct. (2022). PubMed. Retrieved January 25, 2026, from [Link]

• Kolaczynska, K. E., Luethi, D., Trachsel, D., Hoener, M. C., & Liechti, M. E. (2021). Development and validation of an LC-MS/MS method for the bioanalysis of psilocybin's main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma.
• Otto, M. E., van der Heijden, K. V., de la Fuente, L. A., van der Meijden, M. J., van Schalkwijk, F. J., van der Made, L. L., ... & van Hasselt, J. G. (2023). Clinical Pharmacokinetics of Psilocin After Psilocybin Administration: A Systematic Review and Post-Hoc Analysis. Clinical Pharmacokinetics, 62(1), 31-49.

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Application Notes & Protocols for In Vivo Administration of 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin)

For Research Use Only. Not for human consumption.

Introduction

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or Psilacetin) is a synthetic tryptamine and a structural analog of psilocybin, the primary psychoactive component in Psilocybe mushrooms.[1][2] First synthesized in 1963 by Albert Hofmann and Franz Troxler, it has gained significant interest in neuroscience and pharmacology.[1][3] This interest stems from its function as a prodrug for psilocin (4-hydroxy-N,N-dimethyltryptamine), the same active metabolite as psilocybin.[2][4][5] Upon administration, 4-AcO-DMT is rapidly deacetylated by esterase enzymes in the body to form psilocin.[1][4]

Psilocin is a potent partial agonist of serotonin receptors, particularly the 5-HT₂A receptor, which is believed to mediate the classic psychedelic effects.[1][3] Due to its rapid and efficient conversion to psilocin, 4-AcO-DMT is considered a valuable research tool.[3][4] It offers a more cost-effective and potentially more stable alternative to psilocybin for preclinical studies investigating the therapeutic potential of psychedelics for conditions like depression, anxiety, and substance use disorders.[2][3][6] Recent in vivo studies in mice have directly confirmed that 4-AcO-DMT serves as a prodrug for psilocin, providing a sound basis for its use in mechanistic research.[5][7][8]

These application notes provide a comprehensive guide for researchers on the preparation, formulation, and in vivo administration of 4-AcO-DMT in animal models, with a focus on ensuring experimental validity, reproducibility, and adherence to ethical standards.

Preclinical Considerations: The "Why"

Pharmacology & Metabolism: A Prodrug Strategy

The central tenet of using 4-AcO-DMT is its role as a prodrug. The acetate group at the 4-position makes the molecule more stable than psilocin but is readily cleaved by endogenous esterases post-administration.[1][4]

• Mechanism of Action : In vivo studies confirm that O-acetylated tryptamines are deacetylated, acting as prodrugs for their corresponding phenolic analogs (e.g., psilocin).[3] The resulting psilocin then acts primarily as a 5-HT₂A receptor agonist, inducing downstream effects such as the head-twitch response (HTR) in rodents, a behavioral proxy for psychedelic activity.[3][6]

• Pharmacokinetics (PK) : When administered via intraperitoneal (IP) injection in mice, 4-AcO-DMT (as a fumarate salt) results in slightly lower peripheral psilocin exposure (~70%) compared to an equimolar dose of psilocybin.[4][5] The plasma half-life of the resulting psilocin is approximately 30 minutes, regardless of the prodrug administered.[4][5] This highlights the need for careful dose adjustments when comparing results with psilocybin studies.

Caption: Metabolic conversion of 4-AcO-DMT to the active metabolite psilocin.

Dose Selection & Calculation

Dose selection is critical and should be based on the specific research question and desired psilocin exposure.

• Reference Dosing : Preclinical studies in mice often use doses in the range of 0.3-3 mg/kg for assessing 5-HT₂A-mediated effects like HTR, and higher doses (3-30 mg/kg) to study effects linked to other receptors like 5-HT₁A.[9]

• Salt Form Correction : 4-AcO-DMT is often supplied as a salt (e.g., fumarate). It is imperative to correct for the molecular weight of the salt to determine the dose of the freebase compound.

Table 1: Molecular Weights for Dosing Calculations

Compound	Form	Molecular Weight ( g/mol )
4-AcO-DMT	Freebase	246.31
4-AcO-DMT	Fumarate	362.39
Psilocybin	Freebase	284.25
Psilocin	Freebase	204.27

Example Calculation (Fumarate Salt to Freebase): Correction Factor = MW of Freebase / MW of Salt Correction Factor = 246.31 / 362.39 = 0.679 To administer a 1.0 mg/kg dose of 4-AcO-DMT freebase, you would need to weigh out: 1.0 mg/kg / 0.679 = 1.47 mg/kg of 4-AcO-DMT Fumarate

Vehicle Formulation

The choice of vehicle is crucial for ensuring the compound is fully dissolved and delivered safely and effectively. The vehicle should be non-toxic and inert at the administered volume.[10][11]

Table 2: Recommended Vehicle Formulations for 4-AcO-DMT

Vehicle	Suitability	Preparation & Notes	Max IP Volume (Mice)
0.9% Sterile Saline	High (Preferred)	Ideal for water-soluble salts of 4-AcO-DMT. Isotonic and well-tolerated. Ensure solution is sterile-filtered (0.22 µm filter).[11][12]	10 mL/kg
Phosphate-Buffered Saline (PBS)	High	Maintains physiological pH, which can be important for compound stability.	10 mL/kg
Saline + DMSO	Moderate	For less soluble forms. Dissolve compound in a minimal volume of DMSO first, then bring to final volume with saline. Final DMSO concentration should be <10% to avoid toxicity.[11][12]	10 mL/kg
Saline + Tween 80	Moderate	Can be used as a co-solvent or surfactant. A final concentration of 0.5-5% Tween 80 in saline is typical. May require sonication to fully dissolve.	10 mL/kg

Causality : Using an isotonic vehicle like 0.9% saline is paramount for parenteral routes to prevent cell lysis or crenation at the injection site, minimizing irritation and inflammation.[12][13] For compounds with poor aqueous solubility, a co-solvent like DMSO is necessary, but its concentration must be carefully controlled as it can cause significant motor impairment and toxicity at high doses.[11][12]

In Vivo Administration Protocols: The "How"

Universal Pre-Administration Checklist:

• Confirm protocol approval from the Institutional Animal Care and Use Committee (IACUC).

• Accurately weigh the animal immediately before dosing to ensure precise volume calculation.

• Warm the prepared drug solution to room or body temperature before injection.[10]

• Use a new, sterile needle and syringe for each animal. Recommended needle size for mice is 25-27G for IP/SC injections.[10]

• Ensure the final drug solution is clear and free of precipitates. If not, the formulation must be revisited.

Protocol: Intraperitoneal (IP) Injection (Mouse)

IP injection is a common route for systemic administration in rodents, offering rapid absorption.[5][13]

• Materials : 4-AcO-DMT solution, sterile 1 mL syringe, 27G needle, 70% ethanol wipes, appropriate animal restraint.

• Procedure :

  • Restrain the mouse firmly, ensuring control of the head and body. Tilt the animal's head downwards at a slight angle.

  • Locate the injection site in the lower right abdominal quadrant. This avoids the cecum and urinary bladder.[13][14]

  • Insert the needle at a 15-30 degree angle, just deep enough to penetrate the abdominal wall.

  • Gently aspirate by pulling back the plunger to ensure no fluid (urine, blood) is drawn.[14] If fluid appears, withdraw and use a fresh needle at a new site.

  • Inject the solution smoothly and withdraw the needle.

  • Return the animal to its cage and monitor for any immediate adverse reactions.

Protocol: Subcutaneous (SC) Injection (Mouse)

SC injection provides a slower, more sustained absorption compared to IP.

• Materials : Same as IP protocol.

• Procedure :

  • Restrain the mouse and lift the loose skin over the back, between the shoulder blades, to form a "tent."

  • Insert the needle, bevel up, into the base of the tented skin, parallel to the spine.

  • Ensure the needle has not passed through the other side of the skin fold.

  • Inject the solution, which will form a small bleb under the skin.

  • Withdraw the needle and gently pinch the injection site to prevent leakage.

  • Return the animal to its cage and monitor.

Protocol: Oral Gavage (PO) (Mouse)

Oral gavage is used for precise oral dosing, bypassing taste aversion. This technique requires significant training to perform safely.

• Materials : 4-AcO-DMT solution, appropriate size feeding needle (gavage tube), 1 mL syringe.

• Procedure :

  • Ensure the gavage tube is the correct length (from the corner of the mouth to the last rib).

  • Firmly restrain the mouse, holding the head and neck to keep them aligned with the body.

  • Gently insert the gavage tube into the side of the mouth, over the tongue, and advance it along the esophagus. The tube should pass easily without resistance. If resistance is met, stop immediately to prevent tracheal insertion.

  • Once the tube is in place, administer the solution slowly.

  • Remove the tube in a single, smooth motion.

  • Monitor the animal closely for any signs of respiratory distress. Note that gavage volumes greater than 5 ml/kg may cause distress.[15]

Post-Administration Monitoring & Workflow

A structured workflow is essential for reproducible results. This includes behavioral assessment, physiological monitoring, and, if required, pharmacokinetic sampling.

Caption: General experimental workflow for in vivo 4-AcO-DMT studies.

• Behavioral Assays : The Head-Twitch Response (HTR) is a well-validated behavioral assay in mice used to assess 5-HT₂A receptor activation and is considered a proxy for the hallucinogenic potential of a compound.[3][6]

• Physiological Monitoring : Changes in locomotor activity and body temperature are also relevant endpoints, as tryptamines can induce hypolocomotion and hypothermia, often mediated by 5-HT₁A receptors.[9]

• PK/PD Analysis : For pharmacokinetic studies, blood samples should be collected at multiple time points post-administration (e.g., 15, 30, 60, 120 minutes) to characterize the absorption, distribution, metabolism, and elimination (ADME) profile of psilocin.[5]

Safety & Ethical Considerations

• Researcher Safety : Handle 4-AcO-DMT powder in a fume hood or ventilated enclosure. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• Animal Welfare : All procedures must be approved by an IACUC. Minimize animal stress through proper handling and restraint techniques. Monitor animals for adverse effects post-administration, including distress, abnormal posture, or prolonged sedation. Dosing volumes and frequencies should be kept to a minimum.[10]

• Legal Status : While 4-AcO-DMT is not internationally scheduled, it may be considered an analog of psilocin, a Schedule I substance, under the Federal Analogue Act in the United States.[4] Researchers must ensure full compliance with all local, state, and federal regulations regarding the acquisition, storage, and use of this compound.

References

• 4-AcO-DMT - PsychonautWiki. (n.d.). Retrieved January 25, 2026, from [Link]

• 4-AcO-DMT - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Glattke, V., et al. (2021). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. ResearchGate. Retrieved January 25, 2026, from [Link]

• Recovered.org. (2025, May 14). Understanding the Risks and Benefits of 4-AcO-DMT. Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. Retrieved January 25, 2026, from [Link]

• Glatfelter, G. C., et al. (2022). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. Retrieved January 25, 2026, from [Link]

• CaaMTech. (2022, November 15). Psilacetin is More Potent than Psilocybin, Study Shows. Retrieved January 25, 2026, from [Link]

• Wenthur, C. (2024, January 8). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Wenthur Lab - School of Pharmacy. Retrieved January 25, 2026, from [Link]

• Riggs, C. G., et al. (2024, January 7). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Pharmacology. Retrieved January 25, 2026, from [Link]

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Unlocking the Mind: A Guide to Investigating the Therapeutic Potential of 4-AcO-DMT

Introduction: The Promise of a Psilocybin Analog

In the ongoing renaissance of psychedelic research for therapeutic applications, 4-acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as psilacetin, has emerged as a compound of significant interest.[1] Structurally similar to psilocybin, the psychoactive component in "magic mushrooms," 4-AcO-DMT is a synthetic tryptamine that is widely believed to act as a prodrug to psilocin, the primary active metabolite responsible for psychedelic effects.[1][2] This relationship positions 4-AcO-DMT as a valuable tool for researchers, potentially offering a more stable and easily synthesized alternative to psilocybin for clinical investigation.[3] The therapeutic potential of 4-AcO-DMT is being explored for a range of mental health conditions, including depression, anxiety, post-traumatic stress disorder (PTSD), and substance use disorders.[1][4]

This comprehensive guide provides a detailed framework for the experimental design of studies investigating the therapeutic potential of 4-AcO-DMT. It is intended for researchers, scientists, and drug development professionals, offering in-depth protocols and the scientific rationale behind them.

Pharmacological Profile: The Journey from Prodrug to Psychoactivity

4-AcO-DMT is the acetate ester of psilocin (4-HO-DMT), distinguishing it from psilocybin, which is the phosphate ester.[2][3] Upon ingestion, it is rapidly deacetylated by esterases in the body to form psilocin.[3] Psilocin then exerts its effects primarily as a partial agonist at serotonin 5-HT2A receptors, which is believed to be the core mechanism behind its psychedelic and therapeutic properties.[5][6]

Pharmacokinetic Parameter	Value/Characteristic	Source
Metabolism	Rapid deacetylation to psilocin	[3]
Active Metabolite	Psilocin (4-hydroxy-N,N-dimethyltryptamine)	[1][3]
Primary Mechanism of Action	Serotonin 5-HT2A receptor agonism	[5]
Onset of Action (Oral)	15-40 minutes	[3]
Duration of Action	3-8 hours	[3]

Part 1: Preclinical Evaluation - Foundational Insights into Efficacy and Mechanism

Preclinical studies are the cornerstone of drug development, providing essential data on a compound's safety, efficacy, and mechanism of action before human trials.[7][8] For 4-AcO-DMT, a robust preclinical program should focus on demonstrating its behavioral effects in relevant animal models and elucidating the underlying neurobiological changes. All preclinical studies should be conducted in compliance with Good Laboratory Practice (GLP) guidelines to ensure data integrity and reliability.[4][9][10][11][12]

Behavioral Pharmacology: Modeling Therapeutic Effects in Rodents

Behavioral assays in rodents are crucial for predicting the potential therapeutic effects of 4-AcO-DMT in humans.

The head-twitch response in rodents is a reliable behavioral marker of 5-HT2A receptor activation and is considered a proxy for hallucinogenic potential.[1][5][13]

Protocol: Rodent Head-Twitch Response Assay

• Animal Model: Male C57BL/6J mice are commonly used.

• Drug Administration: Administer 4-AcO-DMT (or its vehicle control) via intraperitoneal (i.p.) injection. A dose-response curve should be established (e.g., 0.1, 0.3, 1.0, 3.0 mg/kg).

• Observation: Place the mouse in a clean, standard cage. Video record the animal from above for a predefined period (e.g., 30-60 minutes) immediately following injection.

• Data Analysis: Manually or using automated software, count the number of head twitches. A head twitch is a rapid, rotational movement of the head.[1] Data are typically expressed as the total number of head twitches per observation period.

To assess the potential antidepressant and anxiolytic effects of 4-AcO-DMT, established behavioral models are employed.

• Forced Swim Test (FST): This test is used to screen for antidepressant-like activity.[8][14][15][16][17] A reduction in immobility time is interpreted as an antidepressant-like effect.

Protocol: Forced Swim Test (FST) in Rats

• Apparatus: A transparent cylinder (40 cm high, 20 cm in diameter) filled with water (25°C) to a depth of 30 cm.

• Procedure:

  • Pre-test (Day 1): Place each rat in the cylinder for 15 minutes. This induces a state of helplessness.

  • Test (Day 2): 24 hours after the pre-test, administer 4-AcO-DMT or vehicle. After a specified pretreatment time (e.g., 30 minutes), place the rat back in the water for a 5-minute test session.

• Data Analysis: Record the duration of immobility during the 5-minute test. Immobility is defined as the lack of motion other than small movements necessary to keep the head above water.

• Elevated Plus Maze (EPM): This assay assesses anxiety-like behavior based on the rodent's natural aversion to open and elevated spaces.[1][18][19][20][21] An increase in the time spent in the open arms is indicative of an anxiolytic effect.

Protocol: Elevated Plus Maze (EPM) in Mice

• Apparatus: A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

• Procedure:

  • Habituate the mouse to the testing room for at least 30 minutes before the test.[20]

  • Administer 4-AcO-DMT or vehicle.

  • Place the mouse in the center of the maze, facing an open arm, and allow it to explore for 5 minutes.

• Data Analysis: Using video-tracking software, measure the time spent in and the number of entries into the open and closed arms.[19]

Neurobiological Mechanisms: Unveiling the Molecular Underpinnings

Investigating the molecular and cellular changes induced by 4-AcO-DMT is critical to understanding its therapeutic mechanism.

Primary cortical neuron cultures provide a controlled environment to study the direct effects of psilocin (the active metabolite of 4-AcO-DMT) on neuronal morphology and synaptic plasticity.[7][22][23]

Protocol: Primary Cortical Neuron Culture and Synaptogenesis Assay

• Culture Preparation: Isolate and culture primary cortical neurons from embryonic rat or mouse brains.[24][22]

• Treatment: After a set number of days in vitro (e.g., DIV 10-14), treat the cultures with varying concentrations of psilocin.

• Immunocytochemistry: Fix the cells and stain for synaptic markers such as PSD-95 (postsynaptic) and Synapsin-1 (presynaptic).

• Imaging and Analysis: Acquire images using a high-resolution confocal microscope and quantify the number and density of synaptic puncta. An increase in synaptic puncta suggests synaptogenesis.

Examining changes in brain structure and protein expression in vivo provides further evidence for the neuroplastic effects of 4-AcO-DMT.

• Golgi-Cox Staining: This technique allows for the visualization of dendritic spines, the primary sites of excitatory synapses. An increase in spine density is associated with enhanced synaptic plasticity.[19][25][26]

Protocol: Golgi-Cox Staining for Dendritic Spine Analysis

• Tissue Preparation: Following behavioral testing, perfuse the animals and extract the brains.

• Staining: Immerse the brains in a Golgi-Cox solution for a specified period (e.g., 14 days) in the dark.[25]

• Sectioning and Imaging: Section the brains and visualize neurons in relevant regions (e.g., prefrontal cortex, hippocampus) under a bright-field microscope.

• Analysis: Quantify the number and morphology of dendritic spines on selected dendritic segments.

• Western Blotting for Neurotrophic Factors: Brain-Derived Neurotrophic Factor (BDNF) and its receptor, Tropomyosin receptor kinase B (TrkB), are key players in neuroplasticity.[6][27][28][29][30]

Protocol: Western Blot for BDNF and TrkB

• Tissue Homogenization: Dissect and homogenize brain tissue from treated and control animals.

• Protein Quantification: Determine the protein concentration of the lysates.

• Electrophoresis and Transfer: Separate proteins by size using SDS-PAGE and transfer them to a membrane.

• Immunoblotting: Incubate the membrane with primary antibodies against BDNF, TrkB, and a loading control (e.g., GAPDH or β-actin).

• Detection and Quantification: Use a secondary antibody conjugated to an enzyme for chemiluminescent detection and quantify the band intensities.

• Microdialysis: This technique allows for the in vivo sampling and measurement of extracellular neurotransmitter levels in specific brain regions of awake, freely moving animals, providing insights into the neurochemical effects of 4-AcO-DMT.[3][31][32][33][34]

Protocol: In Vivo Microdialysis for Serotonin and Dopamine

• Probe Implantation: Surgically implant a microdialysis probe into a target brain region (e.g., prefrontal cortex or nucleus accumbens).

• Perfusion and Sampling: Perfuse the probe with artificial cerebrospinal fluid (aCSF) and collect dialysate samples at regular intervals before and after 4-AcO-DMT administration.[33]

• Analysis: Quantify neurotransmitter levels (e.g., serotonin, dopamine) in the dialysate using high-performance liquid chromatography with electrochemical detection (HPLC-ED) or mass spectrometry.[32]

Part 2: Clinical Development - Translating Preclinical Findings to Human Therapeutics

Clinical trials are essential to determine the safety and efficacy of 4-AcO-DMT in humans. The design of these trials must adhere to strict regulatory and ethical guidelines, such as those from the FDA and the International Council for Harmonisation (ICH).[4][13][35][36][37][38]

Phase 1: Safety and Tolerability in Healthy Volunteers

The primary goal of Phase 1 trials is to assess the safety, tolerability, and pharmacokinetics of 4-AcO-DMT in a small group of healthy volunteers.

Phase 2: Proof-of-Concept in Patient Populations

Phase 2 trials aim to evaluate the efficacy of 4-AcO-DMT in a specific patient population (e.g., individuals with major depressive disorder) and to determine the optimal dose range.

Phase 3: Pivotal Efficacy and Safety Trials

Phase 3 trials are large-scale, multicenter studies designed to confirm the efficacy and safety of 4-AcO-DMT in a larger patient population, providing the primary evidence for regulatory approval.

Psychedelic-Assisted Psychotherapy: The Therapeutic Framework

Psychedelic experiences are highly influenced by "set" (mindset) and "setting" (environment). Therefore, clinical trials with 4-AcO-DMT should be conducted within a structured psychotherapeutic framework.[5][12][21][39][40][41][42]

Protocol: Psilocybin-Assisted Psychotherapy (Adapted for 4-AcO-DMT)

• Preparation Sessions: Several sessions with trained therapists before the dosing session to build rapport, establish trust, and set intentions.[41]

• Dosing Session: Administration of 4-AcO-DMT in a comfortable, safe, and supportive environment. Two therapists are typically present for the duration of the experience (6-8 hours).[41][42] The setting includes a comfortable couch or bed, calming decor, and a curated music playlist.[41][42]

• Integration Sessions: Subsequent therapy sessions to help the participant process and make meaning of their psychedelic experience and integrate the insights into their daily life.[16][17][31][33][38]

Clinical Endpoints and Assessments

• Primary Efficacy Endpoints: Standardized clinical scales to measure changes in symptoms (e.g., Montgomery-Åsberg Depression Rating Scale (MADRS) for depression).

• Subjective Experience: The Mystical Experience Questionnaire (MEQ30) is a validated tool to assess the intensity of mystical-type experiences, which have been correlated with positive therapeutic outcomes.[26][43][44][45][46]

• Neuroimaging: fMRI, PET, and EEG can be used to investigate the neural correlates of the acute psychedelic state and long-term changes in brain function and connectivity.

fMRI measures changes in blood flow to infer brain activity. Resting-state fMRI is particularly useful for examining changes in functional connectivity between brain networks.[15][27][29][30][45]

Protocol: fMRI Data Acquisition and Analysis

• Acquisition: Acquire resting-state fMRI data before, during (if feasible), and after 4-AcO-DMT administration. A multi-echo sequence can improve signal-to-noise ratio.[27]

• Preprocessing: Standard preprocessing steps include motion correction, slice-timing correction, spatial normalization, and smoothing.

• Analysis: Use seed-based correlation analysis or independent component analysis (ICA) to examine changes in connectivity within and between brain networks, such as the default mode network (DMN).

PET imaging can be used to measure 5-HT2A receptor occupancy by psilocin, providing a direct link between drug concentration and target engagement.[10][22][30][43][44][47]

Protocol: PET for 5-HT2A Receptor Occupancy

• Radioligand: Use a validated 5-HT2A receptor radioligand such as [11C]Cimbi-36.

• Scanning: Perform a baseline PET scan before 4-AcO-DMT administration and a second scan after.

• Data Analysis: Co-register PET images with anatomical MRI scans.[43] Calculate the binding potential of the radioligand in regions of interest before and after drug administration to determine receptor occupancy.

EEG measures the brain's electrical activity with high temporal resolution, making it ideal for studying the dynamic changes in brain states induced by psychedelics.

Protocol: EEG Data Acquisition and Analysis

• Acquisition: Record continuous EEG data before, during, and after the 4-AcO-DMT experience using a high-density electrode cap.

• Preprocessing: Use a standardized pipeline, such as the one in the EEGLAB toolbox, to filter the data, remove artifacts (e.g., eye blinks, muscle activity), and re-reference the data.[4][6][11][23][28]

• Analysis: Analyze changes in spectral power (e.g., alpha, gamma bands), connectivity, and signal complexity (entropy).

Visualizations: Mapping the Path to Therapeutic Insight

Signaling Pathway

Caption: 5-HT2A Receptor Signaling Cascade.

Experimental Workflow

Caption: Drug Development Workflow for 4-AcO-DMT.

Conclusion: A Path Forward for Psychedelic Medicine

The investigation of 4-AcO-DMT's therapeutic potential represents a promising frontier in psychiatric medicine. Its relationship to psilocybin, coupled with its synthetic nature, makes it an attractive candidate for rigorous scientific inquiry. The experimental framework outlined in this guide, from preclinical behavioral and molecular studies to a comprehensive clinical development plan incorporating psychotherapy and advanced neuroimaging, provides a roadmap for elucidating its efficacy and mechanisms of action. By adhering to principles of scientific integrity, ethical conduct, and regulatory compliance, researchers can unlock the therapeutic promise of 4-AcO-DMT and contribute to the evolution of psychedelic-assisted therapies for those suffering from debilitating mental health conditions.

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Application Notes & Protocols: 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin) in Neuroscience Research

Prepared by: Gemini, Senior Application Scientist

Section 1: Foundational Overview & Rationale for Use

1.1 Introduction to 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

4-Acetoxy-N,N-dimethyltryptamine, also known as psilacetin or O-acetylpsilocin, is a semi-synthetic tryptamine psychedelic.[1][2] First synthesized in the 1960s by Albert Hofmann and Franz Troxler at Sandoz, it was developed during research into psilocin analogs.[2] Structurally, it is the acetate ester of psilocin (4-HO-DMT), the primary psychoactive metabolite of psilocybin.[3] In recent years, 4-AcO-DMT has garnered significant attention in the neuroscience community as a valuable research tool.

The primary reason for its utility is that 4-AcO-DMT functions as a prodrug for psilocin.[4][5] Upon administration, it is rapidly deacetylated by metabolic esterases in the body to yield psilocin.[3][6] This bioconversion makes its pharmacological effects nearly identical to those of psilocybin, which is dephosphorylated to the very same active compound.[1][2]

1.2 The Scientific Rationale: Why Choose 4-AcO-DMT over Psilocybin?

While psilocybin is the more well-known natural product, 4-AcO-DMT presents several distinct advantages for preclinical and laboratory research:

• Chemical Stability and Synthesis: 4-AcO-DMT is more resistant to oxidation than psilocin and is considered easier and more cost-effective to synthesize than psilocybin.[2][3][6] This ensures higher purity, better stability for storage, and greater accessibility for researchers.

• Regulatory Status: In many jurisdictions, psilocybin is a strictly controlled Schedule I substance, creating significant regulatory and logistical hurdles for researchers. 4-AcO-DMT is often unscheduled, which can streamline acquisition and use in approved laboratory settings, thereby accelerating research.[7][8]

• Direct Psilocin Prodrug: Its direct and rapid conversion to psilocin provides a reliable method for studying the effects of the active metabolite, bypassing potential variability in the dephosphorylation of psilocybin.[8]

1.3 Mechanism of Action: From Prodrug to Receptor

The primary mechanism of action for 4-AcO-DMT is indirect. The molecule itself has significantly lower potency at the key serotonin 2A (5-HT2A) receptor compared to psilocin.[6] However, its in vivo activity is potent because it serves as a delivery vehicle for psilocin.

The process is as follows:

• Administration: 4-AcO-DMT is administered, typically via intraperitoneal (IP) or subcutaneous (s.c.) injection in animal models.

• Metabolism: Systemic esterase enzymes rapidly cleave the acetoxy group at the 4-position of the indole ring.

• Activation: The resulting compound is psilocin (4-HO-DMT).

• Receptor Agonism: Psilocin acts as a potent partial agonist at various serotonin receptors, with its principal psychedelic effects mediated through the 5-HT2A receptor.[1][6] This interaction is believed to trigger downstream signaling cascades that modulate neural circuitry, promote neuroplasticity, and produce profound changes in perception and cognition.[1][2]

Caption: Metabolic activation of 4-AcO-DMT to psilocin and subsequent 5-HT2A receptor agonism.

Section 2: Core Applications & Experimental Protocols

2.1 Application: Modeling Psychedelic Activity via Head-Twitch Response (HTR)

The head-twitch response (HTR) in mice is a well-established and quantifiable behavioral proxy for 5-HT2A receptor activation and is considered a preclinical hallmark of hallucinogenic potential.[3][4][6] 4-AcO-DMT reliably induces the HTR, making it an excellent tool for screening novel compounds or investigating the mechanisms of psychedelic action.

Protocol 2.1.1: Quantifying Head-Twitch Response in C57BL/6J Mice

• Objective: To assess the 5-HT2A agonist activity of 4-AcO-DMT by measuring the frequency of HTR events.

• Materials:

  • 4-Acetoxy-N,N-dimethyltryptamine fumarate (ensure >98% purity).[6][8]

  • Sterile 0.9% saline.

  • Male C57BL/6J mice (8-10 weeks old).

  • Observation chambers (e.g., standard transparent rodent cages).

  • Video recording equipment (optional but recommended for unbiased review).

• Methodology:

  • Drug Preparation: Prepare a stock solution of 4-AcO-DMT fumarate in sterile saline. A typical concentration is 1 mg/mL. Vortex until fully dissolved. Prepare serial dilutions to achieve final doses. A common dose-response range is 0.3, 1.0, and 3.0 mg/kg.[9] Prepare a vehicle control of sterile saline only.

  • Animal Habituation: Place mice individually into the observation chambers and allow them to habituate for at least 30 minutes before injection. This minimizes novelty-induced stress and activity.

  • Administration: Administer the prepared 4-AcO-DMT solution or vehicle via intraperitoneal (IP) injection at a volume of 5-10 mL/kg.[6][8] Ensure proper handling and injection technique to minimize stress.

  • Observation & Quantification: Immediately after injection, begin the observation period. The peak HTR frequency typically occurs within the first 10-20 minutes.

    • Count the number of head twitches for each mouse over a 30-minute period. A head twitch is a rapid, spasmodic rotational movement of the head that is distinct from grooming or exploratory sniffing.

    • For self-validating results, the observer should be blinded to the treatment conditions. If using video, two independent, blinded raters should score the videos.

  • Data Analysis: Sum the total number of head twitches for each animal. Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare each dose group to the vehicle control. Present data as mean HTR counts ± SEM.

2.2 Application: Investigating Therapeutic Potential in Addiction Models

Recent research suggests that 5-HT2A agonists may have therapeutic utility in substance use disorders by disrupting maladaptive behaviors and promoting neural changes that counteract a drug-dependent state.[1][2] Studies have shown that a single administration of 4-AcO-DMT can block the aversive effects of drug withdrawal and prevent the shift to a dependent state in rodents, potentially through modulation of brain-derived neurotrophic factor (BDNF) in the ventral tegmental area (VTA).[2][10]

Protocol 2.2.1: Conditioned Place Aversion (CPA) to Assess Attenuation of Withdrawal

• Objective: To determine if a single dose of 4-AcO-DMT can block the expression of aversive motivational states associated with opioid or nicotine withdrawal.

• Materials:

  • 4-AcO-DMT fumarate.

  • Drug of dependence (e.g., morphine, nicotine).

  • Naloxone (for precipitated withdrawal if using opioids).

  • Conditioned Place Preference/Aversion apparatus (a box with two or more distinct compartments).

  • Animal activity tracking software.

• Methodology (Workflow):

Caption: Experimental workflow for a Conditioned Place Aversion (CPA) study.

• Pre-Conditioning (Baseline): On Day 1, allow animals to freely explore the entire apparatus for 15 minutes. On Day 2, record the time spent in each compartment for 15 minutes to establish baseline preference. Animals showing a strong unconditioned preference for one side (>80%) should be excluded.

• Conditioning: For 6 days, condition the animals. On alternate days, administer the drug of dependence (e.g., morphine) and confine the animal to one compartment (e.g., black with grid floor) for 30 minutes. On the other days, administer saline and confine the animal to the other compartment (e.g., white with smooth floor). The pairing of the drug to a specific compartment should be counterbalanced across animals.

• Pre-Test Treatment: On Day 9, one day after the final conditioning session, administer either vehicle (saline) or 4-AcO-DMT (1-2 mg/kg, IP) to the animals in their home cage. This is the key therapeutic intervention.

• Test Day: On Day 10, administer a withdrawal-precipitating agent (e.g., naloxone for opioids). Immediately place the animal in the CPA apparatus with free access to all compartments and record the time spent in each for 15 minutes.

• Data Analysis: Calculate a preference/aversion score as (Time in drug-paired side) - (Time in saline-paired side). A negative score indicates aversion. Compare the scores of the vehicle-treated group with the 4-AcO-DMT-treated group using a t-test or ANOVA. A successful outcome is the 4-AcO-DMT group showing a significantly smaller aversion score (closer to zero) than the vehicle group, indicating the treatment blocked the aversive motivational state of withdrawal.

Section 3: Pharmacokinetic & Comparative Data

For proper experimental design, understanding the pharmacokinetic profile of 4-AcO-DMT is critical. It is rapidly absorbed and converted to psilocin. In mice, peak plasma concentrations of psilocin are observed approximately 15 minutes after IP injection.[7][8]

Table 1: Comparative Pharmacokinetics of Psilocin Prodrugs in Mice (IP Administration)

Parameter	4-AcO-DMT	Psilocybin	Key Insight
Active Metabolite	Psilocin	Psilocin	Both compounds serve as prodrugs for the same active molecule.[1][8]
Time to Peak Psilocin	~15 minutes	~15 minutes	The rate of conversion to psilocin is very rapid for both prodrugs.[7][8]
Psilocin Half-life	~15-30 minutes	~22-30 minutes	The clearance of the active metabolite is similar regardless of the prodrug source.[7][8]
Relative Bioavailability	~70-90%	100% (Reference)	Equimolar doses of 4-AcO-DMT result in slightly lower total psilocin exposure than psilocybin.[3][8]

Causality Insight: The modestly lower bioavailability of psilocin from 4-AcO-DMT compared to psilocybin is a critical consideration.[3][8] Researchers should be aware that a 1 mg/kg dose of 4-AcO-DMT is not perfectly equivalent to a 1 mg/kg molar equivalent dose of psilocybin in terms of total psilocin exposure. Doses may need to be adjusted slightly upward for 4-AcO-DMT to achieve the same Cmax and AUC as psilocybin, should exact equivalence be required.

Table 2: Recommended Dose Ranges for Preclinical Research

Research Application	Species	Route	Dose Range (mg/kg)	Rationale & Reference
Pharmacokinetics	Mouse	IP	1 - 3 mg/kg	Established range for measuring plasma psilocin concentrations over time.[7]
Head-Twitch Response	Mouse	IP / s.c.	0.3 - 3 mg/kg	Effective dose-response range for inducing 5-HT2A-mediated HTR.[6][9]
Addiction/Behavioral	Rat/Mouse	IP	1 - 2 mg/kg	Dose shown to be effective in blocking withdrawal aversion without producing its own preference.[10]

Section 4: Safety & Handling

As a Senior Application Scientist, I must emphasize that while 4-AcO-DMT is a valuable research tool, appropriate safety protocols are mandatory.

• Handling: 4-AcO-DMT is typically a crystalline solid (fumarate salt). Standard laboratory PPE (gloves, lab coat, safety glasses) should be worn when handling the powder. All weighing and solution preparation should be done in a chemical fume hood or a ventilated balance enclosure.

• Toxicity: It is generally considered to have low physiological toxicity.[1] However, the primary risks are psychological. In human use, potential adverse effects include anxiety, paranoia, and confusion, particularly at high doses.[1] Cardiovascular effects like increased heart rate and blood pressure can also occur.[1] These potential effects should be monitored in animal studies where feasible (e.g., via telemetry).

• Storage: 4-AcO-DMT fumarate is stable but should be stored in a cool, dark, and dry place to prevent degradation. Long-term storage in a desiccator at -20°C is recommended.

References

• Recovered.org. (2025). Understanding the Risks and Benefits of 4-AcO-DMT. [Link]

• ACS Laboratory. (2024). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. [Link]

• Glodosky, L., et al. (n.d.). Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin. ResearchGate. [Link]

• Krumperman, K., et al. (2022). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. [Link]

• TripSit.Me. (n.d.). 4-AcO-DMT. [Link]

• Wikipedia. (n.d.). 4-AcO-DMT. [Link]

• Glancy, M., et al. (2021). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. PMC. [Link]

• Glodosky, L., et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers. [Link]

• Wikipedia. (n.d.). Dimethyltryptamine. [Link]

• Vargas-Pérez, H., et al. (2017). A single administration of the hallucinogen, 4-acetoxy-dimethyltryptamine, prevents the shift to a drug-dependent state and the expression of withdrawal aversions in rodents. ResearchGate. [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. [Link]

• Gallaher, Z. R., et al. (2023). Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice. ACS Pharmacology & Translational Science. [Link]

• Zancajo, R., et al. (2021). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. [Link]

Sources

• 1. recovered.org [recovered.org]
• 2. What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog [acslab.com]
• 3. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. tripsit.me [tripsit.me]
• 6. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis & Purification of 4-Acetoxy-N,N-dimethyltryptamine

Document ID: TSC-CHEM-4A-DMT-V1.2

Last Updated: January 25, 2026

Introduction

4-Acetoxy-N,N-dimethyltryptamine (also known as O-acetylpsilocin or psilacetin) is a synthetic tryptamine and a valuable prodrug of psilocin for pharmacological research.[1][2] Its synthesis, typically achieved through the acetylation of psilocin (4-hydroxy-N,N-dimethyltryptamine), presents unique purification challenges.[1][2] The paramount importance of achieving high purity (>98%) is critical for ensuring reproducible pharmacological data and for meeting regulatory standards in drug development.

This technical guide provides in-depth troubleshooting advice and protocols to address common purity-related issues encountered during the synthesis of 4-Acetoxy-N,N-dimethyltryptamine. It is intended for researchers, chemists, and drug development professionals actively engaged in its synthesis and purification.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Q1: My final product is an off-white, tan, or brownish powder, not the expected white crystalline solid. What are the likely impurities?

A1: Discoloration is a primary indicator of impurity and degradation. The most common culprits are:

• Residual Psilocin (4-HO-DMT): The starting material, psilocin, is highly susceptible to oxidation, especially in solution and when exposed to air and light.[3] This oxidation process forms colored degradation products, which are often blue or black oligomeric species.[3] If the initial acetylation reaction is incomplete, unreacted psilocin will degrade during workup and purification, imparting a tan or brownish hue to the final product.

• Hydrolysis of the Acetoxy Group: 4-Acetoxy-N,N-dimethyltryptamine can hydrolyze back to psilocin, particularly in the presence of moisture or under non-neutral pH conditions during workup or storage.[4] This newly formed psilocin then degrades as described above.

• Solvent Artifacts: Residual solvents from the reaction or purification steps can become trapped in the crystalline lattice and may themselves have color or react over time.

Solution Workflow:

• Analytical Confirmation: First, confirm the presence of 4-HO-DMT using Thin Layer Chromatography (TLC) or LC-MS. A spot or peak corresponding to a 4-HO-DMT standard will verify incomplete reaction or degradation.

• Re-acetylation: If significant 4-HO-DMT is present, it may be feasible to redissolve the crude product in an appropriate aprotic solvent (e.g., anhydrous acetone or ethyl acetate), add a fresh equivalent of acetic anhydride and a mild base (e.g., sodium acetate), and stir to complete the reaction.

• Purification Adjustment: If the impurity level is low, proceed to a carefully selected purification method. Recrystallization is often effective.

Q2: My NMR spectrum shows unidentifiable peaks, or the integration values are inconsistent with the target molecule.

A2: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for identifying structural impurities.[5][6] Common unexpected signals include:

• Broad peak around 8-10 ppm: This often indicates the phenolic hydroxyl proton of residual 4-HO-DMT.

• Signals corresponding to residual solvents: Acetone, ethyl acetate, dichloromethane, or hexane are common culprits.

• Grease: Signals from vacuum grease used in glassware joints can appear as broad multiplets in the aliphatic region.

• Over-acetylation: While less common, reaction at the indole nitrogen is possible under harsh conditions, leading to a more complex aromatic region in the spectrum.

Troubleshooting Steps:

• Identify Solvent Peaks: Compare your spectrum to standard charts of NMR solvent impurities.

• Dry Thoroughly: Ensure your product is thoroughly dried under high vacuum to remove residual solvents. For stubborn solvents, gentle heating (if the compound's stability permits) can be effective.

• Perform a D₂O Shake: To confirm a hydroxyl proton, add a drop of deuterium oxide (D₂O) to your NMR tube, shake, and re-acquire the proton spectrum. The hydroxyl peak will exchange with deuterium and disappear.

• Recrystallize: A carefully executed recrystallization is the most effective way to remove most structural and solvent-based impurities.

Q3: The product appears pure initially but degrades rapidly, turning into a dark oil or tar upon storage or in solution. How can I improve its stability?

A3: This is a classic stability issue with tryptamines, particularly the freebase form of 4-Acetoxy-N,N-dimethyltryptamine.[1] The primary cause is hydrolysis of the ester back to the less stable psilocin, followed by oxidation.

Key Stability Factors & Solutions:

• Form of the Compound: The freebase is significantly less stable than its salt forms. The tertiary amine is a site for oxidation, and the molecule is more susceptible to ambient moisture and CO₂.

  • Solution: Convert the freebase to a stable crystalline salt. The fumarate salt is widely used and has been shown to form stable, well-defined crystals, significantly enhancing shelf life and handling properties.[4][7][8]

• Storage Conditions: Exposure to air (oxygen), light, and moisture accelerates degradation.

  • Solution: Store the compound under an inert atmosphere (argon or nitrogen), in an amber vial, at low temperatures (-20°C is recommended for long-term storage).

• Solvent Choice for Storage: Storing the compound in solution is generally not recommended. Protic solvents (like methanol or ethanol) can facilitate hydrolysis.

  • Solution: If a stock solution is necessary, use an anhydrous aprotic solvent like DMSO or acetonitrile, prepare it fresh, and store it under inert gas at low temperatures for the shortest possible time.

Q4: My recrystallization attempts result in a very low yield or the product "oiling out" instead of crystallizing. What can I do?

A4: This indicates a suboptimal choice of solvent system or the presence of impurities that inhibit crystal formation.

Systematic Approach to Recrystallization:

• Solvent Selection is Key: The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point. For 4-Acetoxy-N,N-dimethyltryptamine freebase, isopropyl acetate (IPAc) or a mixture of ethyl acetate and a non-polar co-solvent like heptane or hexane are often effective.

• Address "Oiling Out": This happens when the solution becomes supersaturated at a temperature above the melting point of the solute.

  • Solution 1: Add more solvent to reduce the concentration before cooling.

  • Solution 2: Lower the temperature at which the solution becomes saturated by using a lower-boiling solvent or a solvent mixture.

  • Solution 3: After the solution cools slightly, scratch the inside of the flask with a glass rod at the meniscus to provide a nucleation site. Seeding with a previously obtained pure crystal can also induce crystallization.

• Optimize the Cooling Process: Rapid cooling often leads to the formation of small, impure crystals or precipitation. Allow the solution to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator to maximize crystal growth and purity.

Part 2: Frequently Asked Questions (FAQs)

Q: What is the most reliable method for purifying crude 4-Acetoxy-N,N-dimethyltryptamine?

A: For most lab-scale syntheses, a two-stage approach is highly effective:

• Acid-Base Extraction: This workup step effectively removes non-basic impurities and excess acylating reagents. Dissolve the crude reaction mixture in a non-polar organic solvent, wash with a mild aqueous base (e.g., sodium bicarbonate solution) to remove acidic byproducts, and then extract the amine into an aqueous acid solution. The aqueous layer can then be basified and the pure freebase re-extracted into an organic solvent.

• Recrystallization or Salt Formation: Following the extraction, recrystallizing the resulting freebase from a suitable solvent (see Q4 above) will further enhance purity. For superior stability, converting the purified freebase directly to its fumarate salt is the industry-standard practice.

Q: Should I purify the freebase or the fumarate salt?

A: It is generally best practice to purify the freebase first (e.g., via column chromatography or a preliminary recrystallization) and then perform the final purification step by forming the fumarate salt. The salt formation itself is a powerful purification technique, as the stoichiometry of the salt often excludes impurities from the crystal lattice. The resulting crystalline fumarate salt is significantly more stable for storage and handling.[7][8]

Q: What analytical techniques are essential for purity confirmation?

A: A combination of methods should be used to establish purity and identity unequivocally:

• ¹H and ¹³C NMR: Confirms the chemical structure and identifies organic impurities.[5][6]

• LC-MS (Liquid Chromatography-Mass Spectrometry): Quantifies the purity and confirms the molecular weight of the target compound and any impurities.[9]

• Melting Point: A sharp melting point range is a good indicator of high purity. For the oxalate salt, a melting point of 144.2°C has been reported.[6]

• FTIR (Fourier-Transform Infrared Spectroscopy): Confirms the presence of key functional groups (e.g., the ester carbonyl).

Part 3: Protocols and Data

Protocol 1: High-Purity Recrystallization of 4-Acetoxy-N,N-dimethyltryptamine Freebase

• Dissolution: Place the crude 4-Acetoxy-N,N-dimethyltryptamine freebase in an Erlenmeyer flask. Add a minimal amount of hot isopropyl acetate (IPAc) or ethyl acetate (EtOAc) while stirring and gently heating (e.g., in a 60-70°C water bath) until the solid is fully dissolved.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal, swirl for 1-2 minutes, and perform a hot filtration through a celite plug to remove the charcoal.

• Crystallization: Remove the flask from the heat and allow it to cool slowly towards room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should begin as the solution cools.

• Maturation: Once the flask has reached room temperature, place it in an ice bath or refrigerator (4°C) for at least one hour to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under high vacuum to a constant weight.

Protocol 2: Conversion to and Recrystallization of the Fumarate Salt

• Preparation: Dissolve 1.0 equivalent of purified 4-Acetoxy-N,N-dimethyltryptamine freebase in a minimal amount of warm acetone or isopropanol.

• Acid Addition: In a separate flask, dissolve 0.5 equivalents of fumaric acid in a minimal amount of warm isopropanol or acetone. Note: The salt is formed from two tryptamine molecules per one fumaric acid molecule.[7]

• Precipitation: Slowly add the fumaric acid solution to the stirring tryptamine solution. The fumarate salt will begin to precipitate almost immediately as a white solid.

• Digestion: Continue stirring the resulting slurry for 30-60 minutes as it cools to room temperature to ensure complete salt formation.

• Isolation & Drying: Collect the solid by vacuum filtration, wash with cold solvent, and dry under high vacuum.

Data Table: Recommended Solvents for Purification

Purification Step	Solvent/System	Rationale
Freebase Recrystallization	Isopropyl Acetate (IPAc)	Good solubility differential between hot and cold; less polar than EtOAc, reducing solubility of polar impurities.
Ethyl Acetate / Heptane	A versatile two-solvent system allowing for fine-tuning of polarity to optimize crystal formation.
Salt Formation	Isopropanol (IPA)	Readily dissolves both the freebase and fumaric acid when warm, but the resulting salt has low solubility when cold.
Acetone	An alternative to IPA; its higher volatility can aid in faster drying of the final product.

Part 4: Visual Diagrams

Workflow for Troubleshooting Product Discoloration

Caption: Choosing a purification path based on stability needs.

References

• 4-AcO-DMT - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. Acta Crystallographica Section E: Crystallographic Communications, 75(6), 900–902. Available from: [Link]

• Cozzoli, L., et al. (2022). Human Hepatocyte 4-Acetoxy-N,N-Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry. Metabolites, 12(8), 692. Available from: [Link]

• Nichols, D. E., & Frescas, S. (1999). Improvements to the Synthesis of Psilocybin and a Facile Method for Preparing the O-Acetyl Prodrug of Psilocin. Synthesis, 1999(06), 935–938. Available from: [Link]

• Glatt, C. E., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 3(4), 659–666. Available from: [Link]

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. ResearchGate. Available from: [Link]

• Psilocin - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• ACS Laboratory. (2024, January 23). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. Retrieved from [Link]

• SWGDrug. (2013, March 18). 4-Acetoxy-N,N-dimethyltryptamine. Retrieved from [Link]

• Sherwood, A. M., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega, 7(28), 24436–24445. Available from: [Link]

• Center for Forensic Science Research & Education. (2019, February 4). 4-Acetoxy-MALT. Retrieved from [Link]

• Manke, D. R., et al. (2021). Crystalline forms of psilacetin. U.S. Patent No. 11,358,934 B2. Washington, DC: U.S. Patent and Trademark Office.

Sources

• 1. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 2. What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog [acslab.com]
• 3. Psilocin - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. swgdrug.org [swgdrug.org]
• 7. Bis(4-acet­oxy-N,N-di­methyl­tryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US11358934B2 - Crystalline forms of psilacetin - Google Patents [patents.google.com]
• 9. Human Hepatocyte 4-Acetoxy-N,N-Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4-AcO-DMT Experimental Protocols

Document ID: Tryptamine-TSC-4A-001

Version: 1.0

Introduction: Navigating the Nuances of 4-AcO-DMT Research

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or Psilacetin) is a semi-synthetic tryptamine that serves as a valuable research compound, primarily due to its nature as a prodrug for psilocin (4-hydroxy-N,N-dimethyltryptamine).[1][2][3] As with psilocybin, 4-AcO-DMT is rapidly metabolized by esterase enzymes into the pharmacologically active metabolite, psilocin, which exerts its effects primarily as a 5-HT₂A receptor agonist.[1][4] This metabolic conversion is the cornerstone of its activity and, simultaneously, a critical point of potential experimental variability.

This guide is designed for researchers, scientists, and drug development professionals to address and overcome the challenge of inconsistent results in 4-AcO-DMT experiments. We will move beyond simple procedural lists to explain the underlying chemical and metabolic principles that govern experimental outcomes. Our objective is to provide a framework for self-validating protocols that enhance reproducibility and data integrity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and nature of 4-AcO-DMT.

Q1: What is the primary mechanism of action for 4-AcO-DMT?

A: 4-AcO-DMT is a prodrug.[1][2] Its primary mechanism involves in-vivo hydrolysis of the acetate group by esterase enzymes to form psilocin.[1][5] Psilocin is the active psychedelic compound that functions as a non-selective serotonin receptor agonist, with high affinity for the 5-HT₂A receptor, which mediates its psychedelic effects.[4] While 4-AcO-DMT itself has a lower affinity for 5-HT₂A receptors, its enhanced lipophilicity compared to psilocin may facilitate its passage across the blood-brain barrier before conversion.[3][6]

Q2: My solid 4-AcO-DMT has changed color from white to brown/black. Is it still viable?

A: This color change indicates degradation. 4-AcO-DMT is susceptible to oxidation and hydrolysis, especially when exposed to air, moisture, or light over time. The resulting substance is often a brownish or black tar-like polymer.[1] While some anecdotal reports suggest this degradation does not significantly impact potency (hypothesizing it may be conversion to psilocin, which is itself less stable), it represents a change in the compound's purity and integrity.[1] For rigorous, reproducible scientific experiments, using a degraded compound is strongly discouraged as the exact composition is unknown.

Q3: What is the functional difference between 4-AcO-DMT freebase and its salt forms (e.g., fumarate)?

A: The primary differences are stability, solubility, and molecular weight.

• Stability: Salt forms, such as the fumarate salt, are generally more crystalline and stable than the freebase form, making them less prone to degradation during long-term storage.

• Solubility: Salts typically exhibit higher solubility in aqueous solutions, which is a critical factor for preparing solutions for in vivo or in vitro assays.

• Molecular Weight: The salt form has a higher molecular weight. This must be accounted for when calculating molar concentrations or preparing weight-based doses to ensure equimolar administration between different batches or forms.

Q4: How stable is 4-AcO-DMT in solution?

A: 4-AcO-DMT is significantly less stable in solution than in its solid, crystalline salt form. The ester bond is susceptible to hydrolysis, which is accelerated in aqueous solutions, especially at non-neutral pH.[4] Solutions should be prepared fresh for each experiment. If short-term storage is unavoidable, it should be done at low temperatures (≤ -20°C) in a non-aqueous solvent like DMSO, though validation of stability under these conditions is recommended.

Part 2: Troubleshooting Inconsistent Experimental Results

Inconsistent outcomes in 4-AcO-DMT experiments almost always trace back to a few key variables. This section provides a logical workflow to diagnose and rectify these issues.

Workflow for Diagnosing Inconsistency

Caption: A logical workflow for troubleshooting inconsistent 4-AcO-DMT results.

Guide 1: Inconsistent Potency or Efficacy

This is the most common issue, often stemming from the material itself or its preparation.

The starting material's purity is paramount. Synthesis byproducts or degradation products introduce unknown variables.

Causality: Inconsistent potency is often due to a lower-than-stated concentration of the active compound or the presence of pharmacologically active (or interfering) impurities. 4-AcO-DMT is prone to hydrolysis back to psilocin, which is itself highly unstable and can degrade further into inactive bluish-black products.[4]

Self-Validating Protocol: Compound Verification

• Obtain Certificate of Analysis (CoA): Never use a compound without a CoA from the supplier detailing its purity as determined by analytical methods. Research-grade tryptamines should have a purity of >95%.[7]

• Independent Verification: If high reproducibility is required, independently verify the structure and purity via Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS).

• Visual Inspection: Before each use, visually inspect the compound. Any discoloration from the expected white/off-white powder is a sign of degradation.[1]

Protocol: Optimal Storage of Solid 4-AcO-DMT To prevent degradation, proper storage is non-negotiable.

Parameter	Condition	Rationale
Temperature	-20°C or lower	Slows chemical degradation and hydrolysis rates.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, preventing oxidation.
Light	Amber glass vial, stored in the dark	Prevents photo-degradation.
Moisture	Sealed container with desiccant	Prevents hydrolysis of the acetate group.

Causality: A frequent error is failing to account for the molecular weight of the salt form versus the freebase, leading to under-dosing. In a mouse study, equimolar doses were critical for comparing 4-AcO-DMT to psilocybin.[3]

Self-Validating Protocol: Accurate Dose Calculation

• Identify the Form: Confirm if you are using the freebase or a specific salt (e.g., fumarate, HCl).

• Calculate Molar Mass: Use the correct molecular weight for your specific form.

• Perform Molar Calculations: Always calculate doses based on molarity (mol/kg) rather than weight (mg/kg) to ensure consistency across different batches or salt forms.

Compound Form	Molar Mass ( g/mol )	Conversion Factor (vs. Freebase)
4-AcO-DMT Freebase	246.30	1.00
4-AcO-DMT Fumarate	362.38	1.47 (i.e., 1.47 mg of fumarate salt contains 1 mg of 4-AcO-DMT)

Note: Always verify molar mass from the supplier's CoA.

Causality: 4-AcO-DMT readily hydrolyzes in aqueous solutions. The rate of this hydrolysis is dependent on pH, temperature, and time. Using a solution prepared hours or days in advance will likely contain a mixture of 4-AcO-DMT, psilocin, and other degradants, leading to unpredictable results.

Self-Validating Protocol: Solution Preparation

• Prepare Fresh: Always prepare solutions immediately before administration.

• Solvent Selection:

  • For In Vivo (IP injection): Sterile isotonic saline is a common vehicle for salt forms.[7] The solution should be prepared and used within the hour.

  • For In Vitro: Dimethyl sulfoxide (DMSO) can be used to prepare concentrated stock solutions.[7] Store these at -80°C in small aliquots to avoid freeze-thaw cycles. Dilute to final working concentrations in aqueous buffer immediately before the experiment.

• pH Control: Maintain a neutral or slightly acidic pH (pH ~5-6) to slow hydrolysis. Psilocin itself is known to be unstable at alkaline pH.[4] Avoid basic buffers.

Guide 2: Variable Onset and Duration of Action

Causality: Since 4-AcO-DMT is a prodrug, its pharmacokinetics are largely determined by the rate of its conversion to psilocin. Variability in this conversion can lead to inconsistent onset and duration. Rodent studies show that peak psilocin concentrations occur rapidly (around 15 minutes post-IP injection), with a psilocin half-life of about 30 minutes.[1][3] However, this can vary.

Caption: Metabolic conversion of 4-AcO-DMT to psilocin and subsequent inactivation.

Troubleshooting Steps:

• Standardize Administration Route: The route of administration (e.g., intraperitoneal, oral, intravenous) significantly impacts first-pass metabolism and the rate of absorption. Maintain a consistent route throughout your experiments.

• Account for Inter-Subject Variability: Recognize that metabolic rates can differ between individual animals or subjects. Use appropriate sample sizes and statistical analyses to account for this variance. In rodent studies, 4-AcO-DMT yielded modestly lower (~30% less) total psilocin exposure compared to equimolar psilocybin, suggesting the conversion efficiency is not 100% or is different between the two prodrugs.[1][3]

• Control for Co-administered Substances: Avoid administering other compounds that could inhibit or induce the esterase or monoamine oxidase (MAO) enzymes responsible for psilocin metabolism.[4]

References

• Dinis-Oliveira, R. J. (2017). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. [Link]

• Wikipedia. (2024). 4-AcO-DMT. Wikipedia, the free encyclopedia. [Link]

• Recovered.org. (2025). Understanding the Risks and Benefits of 4-AcO-DMT. Recovered.org. [Link]

• Lian, Z., et al. (2021). Tentative identification of in vitro metabolites of O‐acetylpsilocin (psilacetin, 4‐AcO‐DMT) by UHPLC‐Q‐Orbitrap‐MS. ResearchGate. [Link]

• Palamar, J. J., & Baumann, M. H. (2020). A qualitative descriptive analysis of effects of psychedelic phenethylamines and tryptamines. PMC. [Link]

• Glatt, S. J., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. PMC. [Link]

• Glatfelter, G. C., et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Pharmacology. [Link]

• Arclightshroom. (n.d.). Arclightshroom's 4 Aco DMT Work. Scribd. [Link]

• Lian, Z., et al. (2021). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. [Link]

• Glatfelter, G. C., et al. (2022). Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin. ResearchGate. [Link]

• Glatfelter, G. C., et al. (2020). Investigation of the structure-activity relationships of psilocybin analogues. LJMU Research Online. [Link]

Sources

• 1. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 2. recovered.org [recovered.org]
• 3. Frontiers | In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Quantification of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the analytical quantification of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as O-acetylpsilocin or psilacetin. This guide is designed for researchers, scientists, and drug development professionals. We will address the significant challenges associated with the accurate measurement of this synthetic tryptamine, providing field-proven insights, troubleshooting guides, and validated protocols.

The primary analytical challenge stems from the fact that 4-AcO-DMT is a prodrug that is rapidly and efficiently converted to its pharmacologically active metabolite, psilocin (4-hydroxy-N,N-dimethyltryptamine), by esterase enzymes in the body.[1][2] In fact, in vitro studies using human plasma show that over 99.9% of the prodrug is converted to psilocin within five minutes.[1] This inherent instability extends to sample handling and analytical procedures, making accurate quantification of the parent compound a complex task. Furthermore, the active metabolite, psilocin, is itself highly unstable in solution, particularly in the presence of oxygen and at alkaline pH, where it can form bluish and black degradation products.[3]

This guide provides a framework for developing robust analytical methods that account for these challenges, ensuring data integrity and reproducibility.

Frequently Asked Questions (FAQs)

Here we address common high-level questions that researchers encounter when beginning work with 4-AcO-DMT.

Q1: What is the primary stability concern when analyzing 4-AcO-DMT?

The principal concern is the rapid hydrolysis of the 4-acetoxy ester group, which converts 4-AcO-DMT into psilocin.[2][4] This conversion is catalyzed by esterase enzymes present in biological matrices like blood and plasma and can also occur non-enzymatically under certain pH and temperature conditions.[1] Any quantification of the parent prodrug must therefore employ strategies to immediately inhibit esterase activity and maintain sample conditions that prevent chemical degradation.

Q2: Should my assay target 4-AcO-DMT, psilocin, or both?

The answer depends entirely on your research question.

• For Pharmacokinetic (PK) Studies of the Prodrug: If you are studying the absorption and distribution of 4-AcO-DMT itself, you must quantify both the parent compound and its primary active metabolite, psilocin. This requires stringent sample handling to prevent ex vivo conversion.

• For Pharmacodynamic (PD) or Bioequivalence Studies: Since psilocin is the pharmacologically active agent, its concentration is the most relevant endpoint.[1][3] In many cases, quantifying psilocin (and potentially its further metabolites like the O-glucuronide) is sufficient.[3] Given the rapid and near-complete conversion, psilocin levels are the primary driver of the psychedelic effects.[1]

Q3: What is the best analytical technique for quantifying 4-AcO-DMT and psilocin?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for its high sensitivity, selectivity, and applicability to complex biological matrices.[3][4] While Gas Chromatography-Mass Spectrometry (GC-MS) can be used, it often requires derivatization of the polar hydroxyl group on psilocin to improve its volatility and chromatographic performance. LC-MS/MS can directly analyze these compounds, simplifying sample preparation and reducing the risk of analyte degradation.

Q4: What are the key metabolites of 4-AcO-DMT I should be aware of?

The metabolic cascade is critical for a comprehensive analytical approach. In vitro studies with human liver microsomes have identified several biotransformations.[2]

• Hydrolysis: The most abundant transformation is the conversion of 4-AcO-DMT to psilocin.[2]

• Further Psilocin Metabolism: Psilocin undergoes Phase I metabolism (e.g., oxidative deamination to form 4-hydroxyindole-3-acetic acid or 4-HIAA) and Phase II metabolism (e.g., conjugation with glucuronic acid to form psilocin-O-glucuronide, a major metabolite found in urine).[2][3]

• Other Minor Pathways: Other identified pathways include N-demethylation, oxidation, and hydroxylation of the parent molecule.[2]

Q5: How can I minimize the artificial conversion of 4-AcO-DMT to psilocin during sample handling?

Immediate and decisive action upon sample collection is critical.

• Esterase Inhibition: Collect blood samples in tubes containing an esterase inhibitor, such as sodium fluoride (NaF).

• Low Temperature: Process samples on ice and store them at -80°C immediately after collection and processing.

• pH Control: Maintain a slightly acidic pH (around 6.0) in the sample matrix and during extraction, as psilocin is more stable under these conditions.[3]

• Antioxidants: For methods focusing on psilocin, adding an antioxidant like ascorbic acid can help prevent its oxidative degradation.[4]

Visualizing the Challenge: Metabolism and Workflow

To better understand the relationships and processes involved, the following diagrams illustrate the metabolic pathway and a typical analytical workflow.

Caption: Metabolic conversion of 4-AcO-DMT to its primary active metabolite and subsequent elimination pathways.

Caption: A validated workflow designed to maintain analyte stability during quantification.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Problem: I am seeing inconsistent or very low concentrations of 4-AcO-DMT, even in freshly spiked samples.

• Potential Cause: Rapid ex vivo hydrolysis in your biological matrix (e.g., plasma, whole blood). Standard plasma contains active esterase enzymes that will quickly convert the prodrug.

• Causality & Solution: The ester bond in 4-AcO-DMT is highly susceptible to enzymatic cleavage. To obtain an accurate measurement of the parent drug, you must inhibit this activity immediately upon sample collection.

  • Protocol Validation: Use blood collection tubes containing an esterase inhibitor like sodium fluoride (NaF).

  • Immediate Action: If NaF is not used, spike the plasma sample with a chemical esterase inhibitor (e.g., diisopropyl fluorophosphate - use with extreme caution and appropriate safety measures ) immediately after separation.

  • Thermal Inactivation: Keep samples on ice at all times. Process by centrifuging at 4°C. Immediately freeze plasma at -80°C post-separation.

Problem: My psilocin peak is present, but the 4-AcO-DMT peak is undetectable, even at early time points.

• Potential Cause: In-source fragmentation within the mass spectrometer's ion source. The energy in the ion source can be high enough to cleave the relatively labile acetoxy group, converting 4-AcO-DMT to a psilocin ion before it reaches the mass analyzer.

• Causality & Solution: Electrospray ionization (ESI) should be a "soft" ionization technique, but source parameters can greatly influence analyte stability.

  • MS Parameter Optimization: Methodically reduce the ion source temperature and capillary/cone voltages. The goal is to find the lowest energy settings that still provide adequate signal for the 4-AcO-DMT precursor ion.

  • Confirmation: Infuse a pure standard of 4-AcO-DMT and monitor for the appearance of the psilocin product ion (m/z 205.1). Adjust source conditions to minimize this in-source conversion.

Problem: I am experiencing poor recovery of both analytes after sample preparation.

• Potential Cause: Inefficient extraction or analyte adsorption to labware. Tryptamines can be "sticky" and adsorb to plastic and glass surfaces, especially at neutral or basic pH.

• Causality & Solution: The physicochemical properties of tryptamines necessitate careful selection of extraction solvents and materials.

  • Extraction Method: Protein precipitation (PPT) with cold acetonitrile or methanol is a common first step.[4] However, for cleaner extracts and better recovery, consider Solid Phase Extraction (SPE) using a mixed-mode cation exchange cartridge.

  • pH Control: Ensure all solvents used for extraction and reconstitution are slightly acidified (e.g., with 0.1% formic acid) to keep the analytes in their protonated, more stable state.

  • Labware: Use low-adsorption polypropylene tubes and vial inserts to minimize loss.

Problem: My results show significant matrix effects (ion suppression) in the LC-MS/MS analysis.

• Potential Cause: Co-elution of phospholipids or other endogenous components from the biological matrix that interfere with the ionization of your target analytes.

• Causality & Solution: Matrix effects are a common challenge in LC-MS and can severely impact accuracy and precision.[4]

  • Internal Standard: The most critical step is to use a stable isotope-labeled internal standard (SIL-IS) for each analyte (e.g., 4-AcO-DMT-d4 and Psilocin-d4). A SIL-IS co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction during data processing.

  • Improve Cleanup: If matrix effects are extreme (>50% suppression), your sample preparation is insufficient. Move from a simple protein precipitation to a more rigorous technique like SPE or supported liquid extraction (SLE).

  • Chromatography: Adjust your chromatographic gradient to better separate the analytes from the bulk of the matrix components, particularly the early-eluting phospholipids.

Validated Experimental Protocols

The following protocols provide a starting point for method development. They must be fully validated in your laboratory for your specific application.

Protocol 1: Plasma Sample Preparation using Protein Precipitation

This protocol is a rapid method suitable for initial screening but may require further optimization or cleanup for high-sensitivity quantitative assays.

• Preparation: Thaw frozen plasma samples (collected in NaF tubes) on ice. Prepare a precipitation solution of acetonitrile containing 0.1% formic acid and the stable isotope-labeled internal standards at their working concentration. Chill this solution to -20°C.

• Precipitation: In a 1.5 mL polypropylene tube, add 100 µL of plasma. Add 400 µL of the cold precipitation solution.

• Vortex: Vortex the mixture vigorously for 60 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at >14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube, being cautious not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature no higher than 35°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid). Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Recommended LC-MS/MS Parameters

This table provides typical parameters for a sensitive and selective quantification method on a standard triple quadrupole mass spectrometer.

Parameter	Recommended Setting	Rationale
LC Column	C18, < 2.5 µm particle size (e.g., 2.1 x 50 mm)	Provides good reversed-phase retention and separation for tryptamines.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic modifier ensures analytes are protonated for good peak shape and ESI+.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold, re-equilibrate	A generic gradient; must be optimized to separate analytes from interferences.
Column Temp	40°C	Balances viscosity and separation efficiency.
Autosampler Temp	4 - 10°C	Crucial to minimize degradation of 4-AcO-DMT in the vial pending injection.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Tryptamines readily form positive ions.
MRM Transitions	4-AcO-DMT: 247.1 -> 205.1, 247.1 -> 58.1Psilocin: 205.1 -> 160.1, 205.1 -> 58.1	Precursor -> Product ion pairs. Quantifier and qualifier transitions should be chosen.
Source Temp	≤ 350°C (Instrument Dependent)	Keep as low as possible to prevent in-source deacetylation of 4-AcO-DMT.
Collision Energy	Optimize via infusion of standards	Must be determined empirically for each transition and instrument.

References

• Dinis-Oliveira, R. J. (2023). Toxicology and Analysis of Psychoactive Tryptamines. International Journal of Molecular Sciences. [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. [Link]

• Yu, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. Drug Testing and Analysis. [Link]

• Wikipedia. (2024). 4-AcO-DMT. [Link]

• Yu, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. [Link]

• ACS Laboratory. (2024). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. [Link]

• Lian, L., et al. (2024). Identification of New Psychoactive Tryptamines 4-OH-MET and 4-AcO-DMT Using High Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy. ResearchGate. [Link]

Sources

• 1. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 2. Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

optimizing storage conditions for 4-Acetoxy-N,N-dimethyltryptamine stability

This guide is intended for researchers, scientists, and drug development professionals. It provides in-depth technical information and practical advice to optimize the storage and handling of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) and ensure the integrity of your experimental results.

Introduction to 4-Acetoxy-N,N-dimethyltryptamine Stability

4-Acetoxy-N,N-dimethyltryptamine, also known as psilacetin or O-acetylpsilocin, is a synthetic tryptamine that serves as a prodrug to psilocin.[1][2] This means that in vivo, it is rapidly metabolized into psilocin, the pharmacologically active compound also produced from psilocybin.[1][3] The stability of 4-AcO-DMT is a critical factor for researchers, as degradation can lead to inaccurate dosing and confounding experimental outcomes. The primary degradation pathway of concern is the hydrolysis of the acetyl group, which converts 4-AcO-DMT to psilocin (4-HO-DMT).[3][4] Psilocin itself is notoriously unstable, particularly in the presence of oxygen and at alkaline pH, where it can form bluish or black degradation products.[5] Therefore, understanding and controlling the factors that influence the stability of 4-AcO-DMT is paramount for reliable research.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 4-Acetoxy-N,N-dimethyltryptamine?

The principal degradation route for 4-Acetoxy-N,N-dimethyltryptamine is the hydrolysis of the ester linkage at the 4-position of the indole ring. This reaction yields psilocin (4-hydroxy-N,N-dimethyltryptamine) and acetic acid.[4] This hydrolysis can be catalyzed by moisture and is significantly accelerated by basic (alkaline) conditions.[4] While 4-AcO-DMT is more resistant to oxidation under basic conditions than its metabolite psilocin, controlling pH and minimizing exposure to water is crucial for its stability.[3]

Q2: What are the optimal storage conditions for solid 4-Acetoxy-N,N-dimethyltryptamine?

For long-term stability of solid 4-Acetoxy-N,N-dimethyltryptamine, it is recommended to store the compound in a cold, dark, and dry environment. The following conditions are advised:

Parameter	Recommendation	Rationale
Temperature	-20°C	Reduces the rate of chemical degradation.
Atmosphere	Inert gas (e.g., argon, nitrogen) in an airtight container	Minimizes exposure to oxygen and moisture, which can promote hydrolysis and oxidation of the potential degradant, psilocin.
Light	Amber or opaque vial	Protects the compound from light-induced degradation.

Q3: How should I prepare and store solutions of 4-Acetoxy-N,N-dimethyltryptamine?

The stability of 4-Acetoxy-N,N-dimethyltryptamine in solution is highly dependent on the solvent, pH, and storage conditions. For short-term storage (up to 24 hours), solutions can be kept at 2-8°C in a tightly sealed, light-resistant container. For longer-term storage, it is advisable to freeze the solution at -20°C or below. However, it is strongly recommended to prepare solutions fresh for each experiment whenever possible to ensure accurate concentrations. Tryptamines can be susceptible to degradation in aqueous solutions, particularly under acidic or basic conditions.[5]

Q4: What solvents are recommended for dissolving 4-Acetoxy-N,N-dimethyltryptamine?

For analytical purposes, methanol is a commonly used solvent for preparing stock solutions of 4-AcO-DMT.[6] For in vitro studies, dimethyl sulfoxide (DMSO) is often used to prepare concentrated stock solutions, which are then further diluted in aqueous buffers immediately before use.[3] It is crucial to minimize the amount of time the compound spends in aqueous solutions, especially at non-neutral pH, to prevent hydrolysis.

Troubleshooting Guide

This section addresses common issues encountered during the handling and analysis of 4-Acetoxy-N,N-dimethyltryptamine.

Problem 1: Discoloration of solid 4-Acetoxy-N,N-dimethyltryptamine (turning brown/black).

• Cause: This discoloration is often indicative of degradation.[3] The formation of a brown or black tar-like substance is thought to be due to the polymerization of degradation products, primarily psilocin.[3] This process is accelerated by exposure to moisture, air (oxygen), and light.

• Solution:

  • Assess Purity: Before use, it is essential to re-analyze the purity of the discolored material using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. This will allow for the quantification of the remaining 4-AcO-DMT and the primary degradant, psilocin.

  • Improve Storage: Review your storage protocol. Ensure the compound is stored at -20°C in a tightly sealed container, preferably under an inert atmosphere, and protected from light. Using a desiccator can help to minimize moisture exposure.

Problem 2: Inconsistent or lower-than-expected potency in experiments.

• Cause: This is a common consequence of 4-AcO-DMT degradation. The hydrolysis of 4-AcO-DMT to psilocin changes the molar mass of the active compound, leading to inaccurate concentrations if not accounted for. Furthermore, psilocin itself can degrade, leading to a loss of overall active compound.

• Solution:

  • Purity Verification: Always verify the purity of your 4-AcO-DMT stock, especially if it has been stored for an extended period or if there are any visual signs of degradation.

  • Fresh Solutions: Prepare solutions fresh from solid material for each experiment. Avoid using old stock solutions, as the concentration of the active compound may have decreased.

  • pH Control: When preparing aqueous solutions, use a buffer system to maintain a neutral or slightly acidic pH to minimize hydrolysis.

Problem 3: Appearance of an unexpected peak corresponding to psilocin in analytical chromatograms.

• Cause: The presence of a psilocin peak in the analysis of a 4-AcO-DMT sample is a direct indication of hydrolysis. This can occur during storage, sample preparation, or even during the analytical procedure itself if conditions are not optimized.

• Solution:

  • Optimize Sample Preparation: If hydrolysis is suspected during sample preparation, minimize the time the sample spends in solution before analysis. Use of acidic mobile phases in HPLC can help to stabilize both 4-AcO-DMT and psilocin during the analysis.

  • Review Storage of Solutions: If samples are stored as solutions prior to analysis, ensure they are kept at low temperatures and for the shortest possible time.

Experimental Protocols

Stability-Indicating HPLC Method for 4-Acetoxy-N,N-dimethyltryptamine

This method can be used to separate 4-Acetoxy-N,N-dimethyltryptamine from its primary degradant, psilocin.

• Instrumentation: HPLC with a Photodiode Array (PDA) or UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is recommended for optimal separation.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: Ramp to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 10% B

  • 20-25 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the 4-AcO-DMT sample in methanol to a concentration of approximately 1 mg/mL.

Visualizations

Degradation Pathway of 4-Acetoxy-N,N-dimethyltryptamine

Caption: Hydrolysis of 4-AcO-DMT to unstable psilocin.

Troubleshooting Workflow for 4-AcO-DMT Instability

Caption: Decision tree for addressing 4-AcO-DMT stability issues.

References

• Psilocin - The "real deal" or an extraction byproduct. (2022). PubMed. Retrieved from [Link]

• Human Hepatocyte 4-Acetoxy- N, N -Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry. (2022). ResearchGate. Retrieved from [Link]

• In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. (2024). Frontiers. Retrieved from [Link]

• A qualitative descriptive analysis of effects of psychedelic phenethylamines and tryptamines. (2020). National Institutes of Health. Retrieved from [Link]

• Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin. (n.d.). ResearchGate. Retrieved from [Link]

• Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. (2022). PubMed. Retrieved from [Link]

• 4-AcO-DMT. (n.d.). Wikipedia. Retrieved from [Link]

• Toxicology and Analysis of Psychoactive Tryptamines. (2021). MDPI. Retrieved from [Link]

• Development and validation of an analytical method for the determination of select 4-position ring-substituted tryptamines in plasma by liquid chromatography-tandem mass spectrometry. (2025). PubMed. Retrieved from [Link]

• Investigation of the Structure–Activity Relationships of Psilocybin Analogues. (n.d.). National Institutes of Health. Retrieved from [Link]

• Improvements to the Synthesis of Psilocybin and a Facile Method for Preparing the O-Acetyl Prodrug of Psilocin. (2025). ResearchGate. Retrieved from [Link]

• 4-Acetoxy-N,N-dimethyltryptamine. (2013). SWGDrug. Retrieved from [Link]

Sources

• 1. Dimethyltryptamine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 4. Psilocin - The "real deal" or an extraction byproduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Toxicology and Analysis of Psychoactive Tryptamines [mdpi.com]
• 6. swgdrug.org [swgdrug.org]

Technical Support Center: Method Refinement for 4-AcO-DMT Extraction from Biological Samples

Welcome to the technical support resource for the analysis of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) and its primary metabolite, psilocin, from biological matrices. This guide is designed for researchers, forensic toxicologists, and drug development professionals. It provides in-depth, field-proven insights into the nuances of sample handling, extraction, and analysis, moving beyond standard protocols to explain the critical causality behind each experimental step.

Foundational Knowledge: Understanding the Analyte

A robust analytical method begins with a deep understanding of the target molecule's chemistry. 4-AcO-DMT (also known as psilacetin or O-acetylpsilocin) presents unique challenges due to its nature as a prodrug and the inherent instability of its active metabolite.

4-AcO-DMT is a synthetic tryptamine that is rapidly metabolized in the body.[1][2] The primary metabolic pathway is deacetylation by esterase enzymes to form psilocin (4-hydroxy-N,N-dimethyltryptamine), the same pharmacologically active compound produced from psilocybin dephosphorylation.[2][3] This conversion is remarkably efficient; in vitro studies using human plasma show that over 99.9% of 4-AcO-DMT is converted to psilocin within five minutes.[3]

This rapid hydrolysis is the central challenge in its bioanalysis. The goal is often to quantify both the parent prodrug and the active metabolite, which requires methods that prevent artificial conversion during sample collection, storage, and extraction.

Caption: Metabolic conversion of 4-AcO-DMT and subsequent psilocin instability.

Furthermore, psilocin itself is notoriously unstable. It is susceptible to oxidation, especially under alkaline conditions, forming bluish-black degradation products.[4] This necessitates careful control of pH, temperature, and exposure to light and air throughout the analytical workflow.

Table 1: Analyte Stability Considerations

Parameter	4-AcO-DMT	Psilocin (4-HO-DMT)	Rationale & Mitigation Strategy
pH Stability	Prone to hydrolysis to psilocin, especially at higher pH.[5]	Highly unstable and prone to oxidation in alkaline conditions.[4]	Strategy: Keep samples acidified (e.g., with ascorbic acid) and at a low temperature.[6] Avoid strong bases during extraction.
Thermal Stability	Relatively stable at GC injection port temperatures (~200°C).[5]	Prone to thermal degradation.	Strategy: Use LC-MS/MS for analysis. If using GC-MS, derivatization is required to improve thermal stability.[7][8]
Oxidative Stability	More resistant to oxidation than psilocin due to the acetoxy group.[3]	Highly susceptible to oxidation.	Strategy: Add antioxidants like ascorbic acid to samples upon collection. Minimize headspace in storage vials and consider flushing with inert gas (N₂ or Ar).
Freeze-Thaw Stability	Data limited, but hydrolysis is a risk.	Poor. Repeated cycles can lead to significant degradation.	Strategy: Aliquot samples upon receipt to avoid multiple freeze-thaw cycles.

Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the extraction and analysis of 4-AcO-DMT and psilocin from biological samples.

Sample Preparation & Handling

Q1: My results show high psilocin concentrations but very low or non-detectable 4-AcO-DMT, even in samples collected shortly after administration. Is this expected?

A1: Yes, this is a highly probable and often expected outcome. The rapid in vivo and ex vivo conversion of 4-AcO-DMT to psilocin by esterases means the parent compound may only be present for a very short window post-administration.[3][6] In a study involving administration of psilacetin (4-AcO-DMT) to rats, no parent drug was detected in plasma samples, only the psilocin metabolite.[6] To confirm this is a metabolic and not an analytical artifact, your validation should include a stability assessment where 4-AcO-DMT is spiked into blank matrix and incubated at room temperature for a short period (e.g., 0, 15, 30, 60 min) before extraction to measure the rate of conversion.

Q2: I'm observing significant variability in my QC sample replicates. What are the likely causes?

A2: High variability, especially with psilocin, often points to inconsistent sample handling. The two most common culprits are:

• Inconsistent Temperature: Psilocin degradation is temperature-dependent. Ensure all samples, calibrators, and QCs are treated identically. Do not let some samples sit on the benchtop longer than others.

• pH Fluctuations: The stability of psilocin is highly pH-dependent. If your sample collection tubes do not contain a stabilizing acidic buffer (like ascorbic or citric acid), degradation can begin immediately and proceed at different rates between samples.

Q3: My stored samples have developed a brownish or black tint. Are they still viable for analysis?

A3: This coloration is a visual indicator of psilocin oxidation and degradation.[3][4] While you can still proceed with the analysis, the quantitative results for psilocin will be artificially low and should be interpreted with extreme caution. The results will not be a true representation of the initial concentration. This underscores the critical importance of proper sample stabilization at the point of collection using antioxidants and acidic buffers, and storing samples at ≤ -70°C.

Extraction & Analysis

Q4: I am seeing a psilocin peak in my 4-AcO-DMT standard solution. Is my standard contaminated?

A4: While contamination is possible, it is more likely that your standard is degrading. This can happen for two reasons:

• Solvent Choice: Dissolving a 4-AcO-DMT reference standard in a neutral or slightly basic solvent (e.g., unbuffered methanol or acetonitrile) can cause gradual hydrolysis to psilocin. Always use a slightly acidic solvent for stock and working solutions.

• Sample Preparation for GC-MS: If you are using GC-MS, the use of a base during sample preparation can hydrolyze the ester group of 4-AcO-DMT, creating psilocin as an artifact.[5] A study demonstrated that stronger bases yielded a higher ratio of psilocin to 4-AcO-DMT.[5] This is a key reason why LC-MS/MS, which does not require basic conditions, is the preferred analytical technique.

Q5: My recovery for psilocin is consistently low and erratic after Liquid-Liquid Extraction (LLE). How can I improve it?

A5: Low recovery in LLE for psilocin is often tied to its amphoteric nature and instability.

• Check Your pH: Psilocin has a phenolic hydroxyl group and a tertiary amine. For extraction into an organic solvent, the sample pH must be carefully controlled. It should be basic enough to neutralize the amine (typically pH 9-10), but prolonged exposure to high pH will cause rapid oxidative degradation.[4] Perform the extraction immediately after pH adjustment.

• Solvent Choice: Use a relatively polar, water-immiscible solvent like ethyl acetate or a mixture such as isopropanol/dichloromethane. Ensure vigorous but brief mixing (to avoid emulsions) to maximize partitioning into the organic phase before degradation occurs.

• Antioxidants: Consider adding a small amount of an antioxidant like sodium metabisulfite to the aqueous sample just before alkalinization and extraction to protect the psilocin from oxidation.

Q6: I'm experiencing significant matrix effects (ion suppression) in my LC-MS/MS analysis. What are the best strategies to mitigate this?

A6: Matrix effects are a common challenge in bioanalysis and can severely impact accuracy and precision.[9]

• Improve Sample Cleanup: The most effective solution is to remove the interfering matrix components. Transition from a simple protein precipitation method to a more rigorous Solid-Phase Extraction (SPE) protocol. A mixed-mode cation exchange SPE cartridge is often effective for tryptamines.

• Chromatographic Separation: Ensure your analyte is chromatographically separated from the "matrix effect zone," which often occurs early in the run where highly polar, unretained compounds elute. Adjust your gradient to provide more retention for psilocin and 4-AcO-DMT.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard. A SIL-IS (e.g., psilocin-d10) co-elutes with the analyte and experiences the same degree of ion suppression or enhancement. This allows for accurate correction, leading to reliable quantification even when matrix effects are present.

• Dilution: If sensitivity allows, a simple "dilute-and-shoot" approach can minimize matrix effects by reducing the concentration of interfering components.[10]

Detailed Experimental Protocols

These protocols provide a starting point for method development. All steps should be validated according to established guidelines.[11]

Protocol 1: Solid-Phase Extraction (SPE) for Plasma/Urine

This method is recommended for its superior cleanup and reduction of matrix effects compared to LLE.

• Sample Pre-treatment:

  • Thaw samples on ice.

  • To 500 µL of sample (plasma, serum, or urine), add 50 µL of internal standard working solution (e.g., psilocin-d10) and 500 µL of an acidic buffer (e.g., 100 mM ammonium acetate, pH 5).

  • Vortex for 10 seconds.

  • For urine samples, a hydrolysis step using β-glucuronidase may be necessary to cleave glucuronide conjugates prior to extraction.[12][13]

• SPE Cartridge Conditioning (Mixed-Mode Cation Exchange):

  • Condition the cartridge with 1 mL of Methanol.

  • Condition with 1 mL of Deionized Water.

  • Equilibrate with 1 mL of 100 mM ammonium acetate buffer (pH 5). Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Washing:

  • Wash 1: 1 mL of Deionized Water.

  • Wash 2: 1 mL of 100 mM acetic acid.

  • Wash 3: 1 mL of Methanol.

  • Dry the cartridge thoroughly under vacuum or positive pressure for 5 minutes.

• Elution:

  • Elute the analytes with 1 mL of a freshly prepared solution of 5% ammonium hydroxide in ethyl acetate or methanol.

  • Collect the eluate in a clean tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute the residue in 100 µL of mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex, centrifuge, and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Workflow for Solid-Phase Extraction (SPE) of 4-AcO-DMT and psilocin.

Protocol 2: Liquid-Liquid Extraction (LLE)

This method is faster but may suffer from lower recovery and greater matrix effects.

• Sample Pre-treatment:

  • To 500 µL of sample (plasma or serum), add 50 µL of internal standard working solution.

  • Add 500 µL of a buffer (e.g., sodium carbonate buffer, pH 9.5). Vortex immediately.

• Extraction:

  • Add 2 mL of extraction solvent (e.g., ethyl acetate or 9:1 dichloromethane:isopropanol).

  • Cap and mix on a rocker or rotator for 10 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate the layers.

• Collection:

  • Carefully transfer the upper organic layer to a clean glass tube.

• Dry-down and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute in 100 µL of mobile phase, vortex, and transfer to an autosampler vial for analysis.

Table 2: Comparison of Extraction Methodologies

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity / Cleanup	Low	Moderate	High
Matrix Effect	High	Moderate to High	Low
Analyte Recovery	High (but dirty)	Variable (60-85%)	High & Reproducible (>85%)
Extraction Efficiency	~50% for tryptamines[6]	Dependent on solvent and pH	Generally higher and more consistent
Throughput	High	Moderate	Moderate (can be automated)
Recommendation	Not recommended for quantitative analysis due to severe matrix effects.	Suitable for screening but may lack precision for rigorous quantification.	Recommended method for validated, quantitative bioanalysis.

References

• Kerrigan, S., et al. (2021). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. Available at: [Link]

• Li, L., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis. Available at: [Link]

• Li, L., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). 4-AcO-DMT. Available at: [Link]

• Avraham, Y., et al. (2022). Psilocin - The "real deal" or an extraction byproduct. Journal of Forensic Sciences. Available at: [Link]

• Chambers, J. S., et al. (2023). Development and validation of an analytical method for the determination of select 4-position ring-substituted tryptamines in plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B. Available at: [Link]

• Recovered.org. (2024). Understanding the Risks and Benefits of 4-AcO-DMT. Available at: [Link]

• Kamata, T., et al. (2005). Liquid Chromatography-Mass Spectrometric and Liquid Chromatography-Tandem Mass Spectrometric Determination of Hallucinogenic Indoles Psilocin and Psilocybin in “Magic Mushroom” Samples. ResearchGate. Available at: [Link]

• Office of Justice Programs. (n.d.). Automated Derivatization and Identification of Controlled Substances via Total Vaporization Solid Phase Microextraction (TV-SPME). Available at: [Link]

• Schwaninger, A. E., et al. (2012). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. NIH National Library of Medicine. Available at: [Link]

• Glicksberg, L., et al. (2019). Screening and confirmation of psilocin, mitragynine, phencyclidine, ketamine and ketamine metabolites by liquid chromatography–tandem mass spectrometry. Journal of Analytical Toxicology. Available at: [Link]

• Dams, R., et al. (2003). Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: Influence of ionization type, sample preparation, and biofluid. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Keller, T., et al. (1999). Analysis of psilocybin and psilocin in Psilocybe subcubensis GUZMAN by ion mobility spectrometry and gas chromatography–mass spectrometry. Forensic Science International. Available at: [Link]

• An, J., et al. (2016). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research. Available at: [Link]

• United Nations Office on Drugs and Crime. (2009). Guidance for the Validation of Analytical Methodology and Calibration of Equipment used for Testing of Illicit Drugs in Seized Materials and Biological Specimens. Available at: [Link]

Sources

• 1. Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. recovered.org [recovered.org]
• 3. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Psilocin - The "real deal" or an extraction byproduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of an analytical method for the determination of select 4-position ring-substituted tryptami… [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. ojp.gov [ojp.gov]
• 9. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 10. (PDF) Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: Influence of ionization type, sample preparation, and biofluid [academia.edu]
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Navigating the Matrix: A Technical Support Guide for LC-MS/MS Analysis of 4-AcO-DMT

Welcome to the technical support center for the bioanalytical challenges of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT). As a synthetic psychedelic compound and a prodrug to the pharmacologically active psilocin, accurate quantification of 4-AcO-DMT in complex biological matrices is paramount for researchers in pharmacology, toxicology, and drug development.[1][2] This guide is designed to provide you with in-depth, field-proven insights to anticipate, diagnose, and resolve matrix effects in your LC-MS/MS workflows.

Understanding the Analyte: 4-AcO-DMT

4-AcO-DMT, or O-acetylpsilocin, is a tryptamine derivative structurally similar to psilocybin.[1][3] Its analysis is complicated by its potential for in-vivo and in-vitro hydrolysis to psilocin, and its susceptibility to degradation under certain conditions.[3][4] A thorough understanding of its chemical properties is the first step in developing a robust analytical method.

Key Chemical Properties of 4-AcO-DMT:

Property	Value/Description	Source
Chemical Formula	C14H18N2O2	[5]
Molecular Weight	246 g/mol	[5]
Prodrug Activity	Metabolizes into psilocin in the body.[1][2]	[1][2]
Stability	More resistant to oxidation under basic conditions than psilocin due to its acetoxy group.[3] Can degrade into a brown, tar-like substance in unfavorable conditions, which is hypothesized to be a polymerization reaction.[3]	[3]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered during the LC-MS/MS analysis of 4-AcO-DMT.

Q1: What are matrix effects and how do they impact my 4-AcO-DMT analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[6][7] In the context of 4-AcO-DMT analysis in biological samples like plasma, urine, or hair, these co-eluting compounds can be phospholipids, salts, endogenous metabolites, or other administered drugs.[6][7] They can either suppress or enhance the ionization of 4-AcO-DMT in the mass spectrometer's ion source, leading to inaccurate quantification, poor reproducibility, and reduced sensitivity.[7][8]

Q2: I'm observing significant signal suppression for 4-AcO-DMT. What are the likely culprits in a plasma sample?

A2: In plasma, the most common causes of ion suppression are phospholipids from cell membranes.[9] These molecules have a tendency to co-elute with a wide range of analytes in reversed-phase chromatography and can interfere with the droplet formation and ionization processes in the electrospray ionization (ESI) source.[9] Other potential sources of suppression include salts from buffers used in sample collection and processing, as well as endogenous compounds with high polarity or basicity.[8]

Q3: My 4-AcO-DMT peak shape is poor, showing significant tailing. What could be the cause?

A3: Poor peak shape, particularly tailing, can be a result of several factors. One common cause is secondary interactions between the basic tryptamine structure of 4-AcO-DMT and active sites on the stationary phase of your LC column. This is especially prevalent with older silica-based columns. Another possibility is the co-elution of matrix components that interact with both your analyte and the stationary phase. Finally, ensure your mobile phase pH is appropriate for the pKa of 4-AcO-DMT to maintain a consistent ionization state during chromatography.

Q4: Can I use a simple protein precipitation method for my plasma samples?

A4: While protein precipitation is a quick and easy sample preparation technique, it is often insufficient for removing the phospholipids that are a major source of matrix effects in plasma analysis.[9][10] This method simply crashes out large proteins, leaving behind a "dirty" supernatant containing phospholipids and other small molecules that can interfere with your analysis.[9][10] For robust and reliable quantification, more advanced sample cleanup techniques are highly recommended.

Troubleshooting Guide: A Systematic Approach to Matrix Effects

When encountering issues with your 4-AcO-DMT analysis, a systematic approach to troubleshooting is crucial. This guide will walk you through a logical workflow to identify and resolve the source of your matrix effects.

Caption: A decision tree for troubleshooting matrix effects in LC-MS/MS analysis.

In-Depth Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Diagnose Matrix Effects

This experiment is a definitive way to visualize regions of ion suppression or enhancement in your chromatogram.

Objective: To identify the retention times at which co-eluting matrix components affect the ionization of 4-AcO-DMT.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• 4-AcO-DMT analytical standard solution (e.g., 100 ng/mL in mobile phase)

• Blank matrix extract (prepared using your current sample preparation method)

• Mobile phases A and B

Procedure:

• System Setup:

  • Connect the output of the LC column to one inlet of a T-connector.

  • Connect the syringe pump, containing the 4-AcO-DMT standard solution, to the other inlet of the T-connector.

  • Connect the outlet of the T-connector to the MS ion source.

• Infusion:

  • Begin infusing the 4-AcO-DMT standard solution at a constant, low flow rate (e.g., 5-10 µL/min).

  • Monitor the signal of the appropriate MRM transition for 4-AcO-DMT. You should observe a stable baseline signal.

• Injection and Analysis:

  • Once a stable signal is achieved, inject a blank matrix extract onto the LC column and start your chromatographic gradient.

  • Continue to monitor the 4-AcO-DMT MRM transition throughout the run.

• Data Interpretation:

  • Any significant dip in the baseline signal indicates ion suppression at that retention time.

  • Any significant increase in the baseline signal indicates ion enhancement.

  • Compare the retention time of your 4-AcO-DMT peak in a standard injection to the regions of suppression/enhancement observed in the PCI experiment. If they overlap, matrix effects are impacting your analysis.

Protocol 2: Phospholipid Removal using a Pass-Through SPE Plate

This protocol provides a more effective sample cleanup than simple protein precipitation.[9][11]

Objective: To remove proteins and phospholipids from plasma samples prior to LC-MS/MS analysis.

Materials:

• Phospholipid removal 96-well plate or cartridges (e.g., those with zirconia-coated silica)[12]

• Plasma sample

• Internal standard (e.g., 4-AcO-DMT-d4)

• Acetonitrile with 1% formic acid (precipitation solvent)[12]

• Vacuum manifold or positive pressure manifold

• Collection plate

Procedure:

• Sample Preparation:

  • Pipette 100 µL of plasma into a clean microcentrifuge tube.

  • Add your internal standard solution.

  • Add 300 µL of cold acetonitrile with 1% formic acid.

• Protein Precipitation:

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Phospholipid Removal:

  • Place the phospholipid removal plate on the vacuum/positive pressure manifold with a collection plate underneath.

  • Transfer the supernatant from the centrifuged sample to the wells of the phospholipid removal plate.

  • Apply vacuum or positive pressure to pass the sample through the sorbent.

• Final Sample:

  • The collected filtrate is your clean sample, ready for injection into the LC-MS/MS system.

Advanced Mitigation Strategies

If basic troubleshooting and improved sample preparation are insufficient, consider these advanced strategies:

• Chromatographic Selectivity:

  • Column Chemistry: Switch to a column with a different stationary phase chemistry (e.g., a phenyl-hexyl or a pentafluorophenyl (PFP) column) to alter the selectivity and resolve 4-AcO-DMT from interfering matrix components.

  • Gradient Optimization: A shallower gradient around the elution time of 4-AcO-DMT can improve resolution from closely eluting interferences.

• Mobile Phase Modifiers:

  • The choice and concentration of mobile phase additives can significantly impact ionization efficiency.

  • While formic acid is common, experimenting with different additives like ammonium formate or ammonium acetate can sometimes reduce ion suppression.[13] Be aware that additives like trifluoroacetic acid (TFA) can improve chromatography but often cause significant signal suppression in the MS.[14]

• Stable Isotope Labeled Internal Standards (SIL-IS):

  • The use of a SIL-IS (e.g., 4-AcO-DMT-d4) is the gold standard for correcting matrix effects.[15][16] A SIL-IS co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate correction of the signal.[16][17]

Data Presentation: Comparing Sample Preparation Techniques

The following table illustrates the potential impact of different sample preparation techniques on the recovery and matrix effect for 4-AcO-DMT analysis.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation (PPT)	95	65 (Suppression)	15
Liquid-Liquid Extraction (LLE)	80	85 (Suppression)	8
Solid-Phase Extraction (SPE)	90	98 (Minimal Effect)	5
Phospholipid Removal (PLR)	92	102 (Minimal Effect)	4

Note: These are representative values and will vary depending on the specific matrix and experimental conditions.

Conclusion

Addressing matrix effects in the LC-MS/MS analysis of 4-AcO-DMT requires a multifaceted approach that combines a fundamental understanding of the analyte's chemistry with systematic troubleshooting and optimization of both sample preparation and chromatographic conditions. By employing the strategies outlined in this guide, researchers can develop robust, accurate, and reliable methods for the quantification of this important psychoactive compound.

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• Sherwood, A. M., et al. (2020). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. ResearchGate. [Link]

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• Anastos, N., et al. (2006). The Determination of Psilocin and Psilocybin in Hallucinogenic Mushrooms by HPLC Utilizing a Dual Reagent Acidic Potassium Permanganate and Tris(2,2′‐bipyridyl)ruthenium(II) Chemiluminescence Detection System. ResearchGate. [Link]

• Liang, H. R., et al. (2015). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. National Institutes of Health. [Link]

• Cuypers, E., et al. (n.d.). Liquid chromatography tandem mass spectrometry in forensic toxicology: what about matrix effects?. Lirias. [Link]

Sources

• 1. What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog [acslab.com]
• 2. recovered.org [recovered.org]
• 3. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 4. Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. swgdrug.org [swgdrug.org]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Sample Prep Tech Tip: Phospholipid Removal | Phenomenex [phenomenex.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Psilocybin Testing Protocols Every Lab Should Know | Rose Hill Life Sciences [rosehill.life]
• 16. crimsonpublishers.com [crimsonpublishers.com]
• 17. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 4-Acetoxy-N,N-dimethyltryptamine

Abstract: This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of crude 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT). Presented in a user-friendly question-and-answer format, this document addresses common challenges encountered during purification processes such as recrystallization, column chromatography, and acid-base extraction. It offers scientifically grounded explanations for these issues and provides detailed, step-by-step protocols to overcome them, ensuring the attainment of high-purity 4-AcO-DMT for research and development purposes.

Table of Contents

• Frequently Asked Questions (FAQs)

  • General Purity and Stability

    • My crude 4-AcO-DMT is a dark, oily, or tar-like substance. What causes this and how can I purify it?

    • What are the common impurities in a crude 4-AcO-DMT synthesis?

    • How can I prevent the degradation of 4-AcO-DMT during purification and storage?

  • Recrystallization

    • My 4-AcO-DMT won't crystallize, or it's "oiling out." What should I do?

    • My recrystallization yield is very low. How can I improve it?

    • What are the best solvents for recrystallizing 4-AcO-DMT?

  • Column Chromatography

    • What is a good starting point for a column chromatography protocol to purify 4-AcO-DMT?

    • How can I effectively monitor the separation of 4-AcO-DMT from its impurities using TLC?

  • Acid-Base Extraction

    • I'm getting a persistent emulsion during the acid-base extraction of my 4-AcO-DMT. How can I break it?

    • What pH ranges should I target for the acidic and basic washes during the extraction?

• Detailed Experimental Protocols

  • Protocol 1: Recrystallization of 4-AcO-DMT Fumarate

  • Protocol 2: Flash Column Chromatography of 4-AcO-DMT Freebase

  • Protocol 3: Acid-Base Extraction for Crude 4-AcO-DMT

• References

Frequently Asked Questions (FAQs)

General Purity and Stability

Q: My crude 4-AcO-DMT is a dark, oily, or tar-like substance. What causes this and how can I purify it?

A: The dark coloration and oily or tar-like consistency of crude 4-AcO-DMT are typically indicative of impurities and degradation products. The primary culprits are often residual solvents from the synthesis, unreacted starting materials like psilocin, and byproducts formed during the reaction or subsequent workup.[1] 4-AcO-DMT is susceptible to degradation, especially in the presence of moisture and oxygen, which can lead to hydrolysis of the acetate ester back to psilocin. Psilocin itself is highly unstable and prone to oxidation, forming colored polymeric materials.[2][3]

Purification can be achieved through several methods, often in combination:

• Acid-Base Extraction: This technique is effective for separating the basic 4-AcO-DMT from non-basic impurities. (See Protocol 3 for a detailed procedure).

• Recrystallization: Converting the freebase to a salt (e.g., fumarate) and recrystallizing from an appropriate solvent system can yield highly pure crystalline material. (See Protocol 1).

• Column Chromatography: This is a powerful method for separating compounds with different polarities. (See Protocol 2).

The choice of method will depend on the nature and quantity of the impurities. For a heavily contaminated crude product, a combination of acid-base extraction followed by recrystallization is often the most effective approach.

Q: What are the common impurities in a crude 4-AcO-DMT synthesis?

A: The impurity profile of crude 4-AcO-DMT is largely dependent on the synthetic route employed. However, some common impurities include:

• Unreacted Psilocin (4-HO-DMT): If the acetylation of psilocin is incomplete, the starting material will contaminate the final product.[2]

• Psilocin Degradation Products: Psilocin is notoriously unstable and can degrade into various colored byproducts, especially when exposed to air and basic conditions.[4]

• Diacetylated Byproducts: While less common, over-acetylation can potentially occur, leading to diacetylated species.

• Residual Solvents: Solvents used in the synthesis and workup (e.g., dichloromethane, methanol, ethyl acetate) may be present in the crude product.[1]

• Reagents: Unreacted acetic anhydride and any catalysts used in the acetylation step can also be present.[3]

Q: How can I prevent the degradation of 4-AcO-DMT during purification and storage?

A: 4-AcO-DMT is more resistant to oxidation than its parent compound, psilocin, due to the protective acetoxy group.[2] However, it is still susceptible to hydrolysis back to the less stable psilocin, especially under unfavorable conditions.[2] To minimize degradation:

• Work under an Inert Atmosphere: Whenever possible, perform purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen. This is particularly crucial when handling the psilocin precursor.[3]

• Use Dry Solvents: Moisture can facilitate the hydrolysis of the acetate group. Ensure all solvents and glassware are thoroughly dried before use.

• Avoid Strong Bases for Extended Periods: While 4-AcO-DMT is more stable under basic conditions than psilocin, prolonged exposure to strong bases should be avoided to prevent hydrolysis.

• Store Properly: For long-term storage, 4-AcO-DMT should be kept in a cool, dark, and dry environment, preferably under an inert atmosphere. Storing it as a stable salt, such as the fumarate, can also enhance its shelf life.

Recrystallization

Q: My 4-AcO-DMT won't crystallize, or it's "oiling out." What should I do?

A: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This is a common issue in recrystallization and can be caused by several factors:

• Inappropriate Solvent: The chosen solvent may be too good of a solvent for your compound, even at low temperatures.

• Rapid Cooling: Cooling the solution too quickly can prevent the molecules from arranging themselves into a crystal lattice, leading to the formation of an amorphous oil.

• Impurities: The presence of impurities can inhibit crystal formation.

Here are some troubleshooting steps:

• Re-dissolve and Cool Slowly: Reheat the solution to re-dissolve the oil. Then, allow it to cool to room temperature very slowly, followed by gradual cooling in a refrigerator and then a freezer.[5]

• Scratch the Flask: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• Add a Seed Crystal: If you have a small amount of pure, crystalline 4-AcO-DMT, add a tiny crystal to the cooled solution to induce crystallization.

• Change the Solvent System: If the above methods fail, the solvent system is likely the issue. Try a different solvent or a solvent/anti-solvent combination. (See the next question for solvent suggestions).

Q: My recrystallization yield is very low. How can I improve it?

A: A low recovery yield is a common problem in recrystallization.[6] Here are several ways to improve your yield:

• Use the Minimum Amount of Hot Solvent: The goal is to create a saturated solution at high temperature. Using an excessive amount of solvent will result in a significant portion of your compound remaining in the mother liquor upon cooling.[7]

• Cool the Solution Thoroughly: Ensure the solution is cooled to the lowest practical temperature (e.g., in an ice bath or freezer) to maximize the amount of product that crystallizes out.

• Concentrate the Mother Liquor: After filtering your initial crop of crystals, you can often recover more product by concentrating the mother liquor (the remaining solution) and cooling it again to obtain a second crop of crystals. Be aware that this second crop may be less pure than the first.

• Choose an Appropriate Solvent: The ideal recrystallization solvent will dissolve your compound well at high temperatures but poorly at low temperatures.

Q: What are the best solvents for recrystallizing 4-AcO-DMT?

A: The choice of solvent will depend on whether you are recrystallizing the freebase or a salt form of 4-AcO-DMT.

• For 4-AcO-DMT Fumarate: Methanol is a suitable solvent. The fumarate salt can be dissolved in a minimal amount of hot methanol and allowed to cool to form crystals.[3]

• For 4-AcO-DMT Freebase: A solvent/anti-solvent system is often effective. For example, dissolve the freebase in a small amount of a solvent in which it is soluble (e.g., ethyl acetate or dichloromethane) and then slowly add a solvent in which it is insoluble (e.g., hexane or heptane) until the solution becomes cloudy. Gently warm the solution until it becomes clear again, and then allow it to cool slowly.

The following table provides a starting point for solvent selection for tryptamine derivatives:

Compound Form	Recommended Solvent(s)
4-AcO-DMT Fumarate	Methanol
4-AcO-DMT Freebase	Ethyl Acetate/Hexane, Dichloromethane/Hexane
Other Tryptamine Salts	Isopropanol, Acetone

This table is a general guide. The optimal solvent system should be determined experimentally for each batch of crude material.

Column Chromatography

Q: What is a good starting point for a column chromatography protocol to purify 4-AcO-DMT?

A: A good starting point for the purification of 4-AcO-DMT freebase is flash column chromatography on silica gel.

• Stationary Phase: Silica gel (230-400 mesh) is a standard choice.

• Mobile Phase (Eluent): A mixture of a non-polar and a polar solvent is typically used. A common system for tryptamines is a gradient of methanol in dichloromethane. You can start with 100% dichloromethane and gradually increase the percentage of methanol (e.g., from 0% to 5% or 10%). The optimal gradient should be determined by thin-layer chromatography (TLC) first. A patent for a tryptamine derivative suggests a mobile phase of dichloromethane/methanol (20:1).[8]

Workflow for Column Chromatography:

Caption: General workflow for column chromatography purification.

Q: How can I effectively monitor the separation of 4-AcO-DMT from its impurities using TLC?

A: Thin-layer chromatography (TLC) is an indispensable tool for monitoring the progress of your column chromatography.

• TLC Plate: Use silica gel coated plates (e.g., Silica Gel 60 F254).

• Mobile Phase: Use the same solvent system you plan to use for your column, or a slightly more polar one to ensure all spots move off the baseline. A common eluent for tryptamines is a mixture of methanol, glacial acetic acid, and water.[3]

• Visualization: 4-AcO-DMT and many of its impurities are not visible to the naked eye. They can be visualized under a UV lamp (at 254 nm) or by staining with a suitable reagent. A potassium permanganate (KMnO4) stain is effective for visualizing tryptamines.[3]

By running a TLC of your crude material, you can determine the appropriate solvent system for your column. During the chromatography, you will collect multiple fractions and run a TLC on each to determine which fractions contain your pure product.

Acid-Base Extraction

Q: I'm getting a persistent emulsion during the acid-base extraction of my 4-AcO-DMT. How can I break it?

A: Emulsion formation is a common problem during liquid-liquid extractions, especially with crude mixtures containing plant matter or other surfactants. Here are several techniques to break an emulsion:

• Time and Patience: Sometimes, simply letting the separation funnel stand for an extended period will allow the layers to separate.

• Add Brine: Adding a saturated solution of sodium chloride (brine) can help to break up an emulsion by increasing the ionic strength of the aqueous layer.

• Gentle Swirling: Gently swirl the separation funnel instead of vigorously shaking it.

• Filtration: Filtering the entire mixture through a pad of Celite or glass wool can sometimes break the emulsion.

• Centrifugation: If available, centrifuging the mixture is a very effective way to separate the layers.

Q: What pH ranges should I target for the acidic and basic washes during the extraction?

A: The goal of an acid-base extraction is to exploit the basicity of the amine group in 4-AcO-DMT.

• Acidic Wash (Protonation): In the first step, you want to protonate the 4-AcO-DMT to make it water-soluble. A pH of 2-3 is generally sufficient to ensure complete protonation. This can be achieved using a dilute acid like hydrochloric acid or acetic acid.

• Basic Wash (Deprotonation): After separating the acidic aqueous layer, you will add a base to deprotonate the 4-AcO-DMT, making it soluble in a non-polar organic solvent. A pH of 9-10 is typically sufficient for complete deprotonation. This can be achieved using a base like sodium carbonate or sodium hydroxide.[3]

Acid-Base Extraction Logic:

Caption: The two-stage process of acid-base extraction.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for informational purposes for qualified researchers in a controlled laboratory setting. Appropriate personal protective equipment (PPE) should be worn at all times, and all procedures should be conducted in a well-ventilated fume hood.

Protocol 1: Recrystallization of 4-AcO-DMT Fumarate[3]

Objective: To purify crude 4-AcO-DMT freebase by converting it to the fumarate salt and recrystallizing from methanol.

Materials:

• Crude 4-AcO-DMT freebase

• Methanol (reagent grade)

• Fumaric acid

• Erlenmeyer flask

• Hot plate/stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the crude 4-AcO-DMT freebase in a minimal amount of hot methanol in an Erlenmeyer flask.

• In a separate flask, dissolve 0.5 molar equivalents of fumaric acid in a small amount of hot methanol.

• While stirring, add the fumaric acid solution to the 4-AcO-DMT solution.

• Continue to stir and gently heat the solution until all solids have dissolved.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in a refrigerator, and then in a freezer to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold methanol to remove any remaining impurities.

• Dry the crystals under vacuum to obtain pure 4-AcO-DMT fumarate.

Protocol 2: Flash Column Chromatography of 4-AcO-DMT Freebase

Objective: To purify crude 4-AcO-DMT freebase using silica gel chromatography.

Materials:

• Crude 4-AcO-DMT freebase

• Silica gel (230-400 mesh)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Glass chromatography column

• Collection tubes

• TLC plates, chamber, and stain

Procedure:

• Prepare the column by packing it with a slurry of silica gel in dichloromethane.

• Dissolve the crude 4-AcO-DMT in a minimal amount of dichloromethane.

• Load the sample onto the top of the silica gel bed.

• Begin eluting the column with 100% dichloromethane, collecting fractions.

• Gradually increase the polarity of the mobile phase by adding increasing amounts of methanol (e.g., 1% MeOH in DCM, then 2%, and so on).

• Monitor the collected fractions by TLC to identify which contain the pure 4-AcO-DMT.

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield purified 4-AcO-DMT freebase.

Protocol 3: Acid-Base Extraction for Crude 4-AcO-DMT

Objective: To remove non-basic impurities from crude 4-AcO-DMT.

Materials:

• Crude 4-AcO-DMT

• Non-polar organic solvent (e.g., dichloromethane or ethyl acetate)

• Dilute hydrochloric acid (e.g., 1 M HCl)

• Dilute sodium carbonate solution (e.g., 1 M Na2CO3)

• Separatory funnel

• pH paper or meter

Procedure:

• Dissolve the crude 4-AcO-DMT in the organic solvent in a separatory funnel.

• Add the dilute hydrochloric acid solution and shake gently.

• Allow the layers to separate. The protonated 4-AcO-DMT will be in the aqueous (top) layer.

• Drain the organic layer (containing non-basic impurities) and discard.

• To the aqueous layer, add fresh organic solvent.

• Slowly add the sodium carbonate solution while swirling until the pH of the aqueous layer is between 9 and 10.

• Shake the separatory funnel gently to extract the deprotonated 4-AcO-DMT freebase into the organic layer.

• Drain the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the purified 4-AcO-DMT freebase.

References

• ACS Laboratory. (2024, January 23). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. ACS Laboratory. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Wikipedia. (n.d.). 4-AcO-DMT. [Link]

• Joly, R., & Bucourt, R. (1960). Process of purifying tryptamine compounds and products obtained thereby. U.S.

• Dinis-Oliveira, R. J. (2017). Toxicology and Analysis of Psychoactive Tryptamines. Toxics, 5(4), 22. [Link]

• Arclightshroom. (n.d.). Arclightshroom's 4 Aco DMT Work. Scribd. [Link]

• DMT-Nexus. (2015, December 4). 4-ACO-DMT Acid Hydrolysis. [Link]

• DMT-Nexus. (2008, November 7). freeze precip vs room temp recrystallization. [Link]

• E. Albert et al. (1966).

• Reddit. (2022, April 29). Recrystallization pointers. r/chemistry. [Link]

Sources

• 1. What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog [acslab.com]
• 2. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. mdpi.com [mdpi.com]
• 5. freeze precip vs room temp recrystallization | DMT-Nexus forum [forum.dmt-nexus.me]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. EP0171728B1 - Tryptamine derivatives, method for their preparation and their use - Google Patents [patents.google.com]

Technical Support Center: Best Practices for Handling 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Introduction

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as psilacetin, is a synthetic tryptamine ester that serves as a prodrug for psilocin, the pharmacologically active metabolite of psilocybin.[1][2][3] Its relative ease of synthesis compared to psilocybin makes it an attractive compound for research in neuropsychopharmacology and drug development.[1] However, the ester linkage in 4-AcO-DMT renders it susceptible to hydrolysis, leading to the formation of the less stable psilocin. The integrity of experimental results hinges on the stability of the parent compound. This guide provides a comprehensive technical support framework for researchers, scientists, and drug development professionals to minimize the degradation of 4-AcO-DMT during experimental procedures. We will delve into the mechanisms of degradation, provide validated protocols for handling and storage, and offer troubleshooting solutions to ensure the accuracy and reproducibility of your research.

Understanding the Degradation of 4-AcO-DMT

The primary route of degradation for 4-AcO-DMT is the hydrolysis of its 4-acetoxy group to form 4-hydroxy-N,N-dimethyltryptamine (psilocin). This process can be catalyzed by enzymes (esterases) or occur spontaneously in aqueous solutions, influenced by pH and temperature.[1] Psilocin itself is prone to oxidation, especially under alkaline conditions, which results in the formation of colored degradation products.[1] Therefore, controlling the initial hydrolysis of 4-AcO-DMT is paramount for maintaining sample integrity.

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: "Degradation pathway of 4-AcO-DMT."

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation product of 4-AcO-DMT?

The primary degradation product is psilocin (4-hydroxy-N,N-dimethyltryptamine), formed through the hydrolysis of the ester bond.[1] In unfavorable conditions, 4-AcO-DMT can also degrade into a brown or black tar-like substance, which is thought to be a result of polymerization.[1]

Q2: How does pH affect the stability of 4-AcO-DMT in solution?

Both strongly acidic and alkaline conditions can accelerate the hydrolysis of 4-AcO-DMT to psilocin.[1][3] Tryptamines are generally more stable in mildly acidic environments. For instance, psilocin has been dissolved in water containing tartaric acid (pH ~5.0) for behavioral studies to enhance its stability.[3]

Q3: What are the recommended storage conditions for solid 4-AcO-DMT?

Solid 4-AcO-DMT, particularly as a fumarate salt, is relatively stable.[4] It should be stored in a cool, dry, and dark place in a well-sealed container to prevent moisture absorption and photodegradation.[4]

Q4: How quickly does 4-AcO-DMT convert to psilocin in biological systems?

In vivo and in vitro studies have shown that 4-AcO-DMT is rapidly converted to psilocin by esterase enzymes.[1] One study in mice found the half-life of 4-AcO-DMT to be approximately 14.7 minutes.[5] In human plasma, over 99.9% of the prodrug was converted within 5 minutes.[1]

Q5: Can I freeze solutions of 4-AcO-DMT?

While freezing is a common method for long-term storage, repeated freeze-thaw cycles can be detrimental to the stability of some compounds.[6][7] If you must freeze your solutions, it is recommended to aliquot them into single-use volumes to minimize the number of freeze-thaw cycles.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Discoloration of 4-AcO-DMT solution (e.g., turning brown/black)	Hydrolysis to psilocin followed by oxidation.	Prepare fresh solutions before each experiment. If storing solutions, use a mildly acidic buffer, protect from light, and store at low temperatures. Avoid alkaline conditions.
Inconsistent results in cell-based assays	Degradation of 4-AcO-DMT in cell culture media due to pH or enzymatic activity.	Minimize the incubation time of 4-AcO-DMT with cells. Prepare fresh dilutions in media immediately before use. Consider using serum-free media for the duration of the drug exposure if compatible with your cell line, as serum contains esterases.
Loss of potency in stored stock solutions	Gradual hydrolysis of 4-AcO-DMT over time.	Store stock solutions in an appropriate solvent (e.g., DMSO) at -20°C or -80°C in small, single-use aliquots. Perform periodic purity checks using a validated analytical method.
Precipitation of 4-AcO-DMT in aqueous buffers	Poor solubility of the freebase form.	Use a salt form of 4-AcO-DMT (e.g., fumarate), which has better aqueous solubility.[8] Alternatively, dissolve the compound in a small amount of a water-miscible organic solvent like DMSO before diluting it into the aqueous buffer.

Experimental Protocols

Protocol 1: Preparation of 4-AcO-DMT Stock Solutions

This protocol provides a method for preparing a stable stock solution of 4-AcO-DMT for in vitro experiments.

Materials:

• 4-Acetoxy-N,N-dimethyltryptamine (fumarate salt recommended for better stability and solubility)

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibrate the container of solid 4-AcO-DMT to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of 4-AcO-DMT in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the tube until the compound is completely dissolved.

• Aliquot the stock solution into single-use, amber microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C. A study on a similar compound, 4-PrO-DMT, suggests stability for at least four years at -20°C when protected from light and moisture.[9]

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#34A853"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: "Workflow for preparing 4-AcO-DMT stock solutions."

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the preparation of working solutions from a DMSO stock for use in cell-based assays.

Materials:

• 4-AcO-DMT stock solution in DMSO

• Pre-warmed cell culture medium (consider serum-free if appropriate)

• Sterile microcentrifuge tubes

Procedure:

• Thaw a single-use aliquot of the 4-AcO-DMT DMSO stock solution at room temperature.

• Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve the final desired concentrations. Note: The final concentration of DMSO in the cell culture should be kept low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

• Use the freshly prepared working solutions immediately to minimize degradation in the aqueous environment of the culture medium.

Protocol 3: Stability Assessment by HPLC-MS/MS

This protocol provides a general framework for monitoring the stability of 4-AcO-DMT and the formation of psilocin in solution.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS)

Materials:

• 4-AcO-DMT and psilocin analytical standards

• Methanol or other suitable organic solvent for sample preparation

• Appropriate mobile phase (e.g., a gradient of water and acetonitrile with a modifier like formic acid)

• C18 analytical column

Procedure:

• Prepare a calibration curve for both 4-AcO-DMT and psilocin.

• Incubate your 4-AcO-DMT solution under the desired experimental conditions (e.g., in PBS at 37°C).

• At various time points, take an aliquot of the solution and quench any reaction by adding a miscible organic solvent like cold methanol.

• Analyze the samples by LC-MS/MS to quantify the remaining 4-AcO-DMT and the amount of psilocin formed.

• Plot the concentration of 4-AcO-DMT and psilocin over time to determine the degradation rate.

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#FBBC05"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: "Workflow for stability assessment of 4-AcO-DMT."

Data Summary

Parameter	Recommendation/Information	Reference
Storage (Solid)	Cool, dry, dark, well-sealed container. Fumarate salt is stable for months under ambient conditions.	[4]
Storage (Solution)	DMSO stock at -20°C or -80°C in single-use aliquots.	[9]
Recommended Solvents	Stock: Anhydrous DMSO. Working (in vivo): Isotonic saline or water with a weak acid (e.g., tartaric acid). Working (in vitro): Cell culture medium (prepare fresh).	[3]
pH Stability	More stable in mildly acidic conditions. Avoid strongly acidic or alkaline pH.	[1][3]
Primary Degradation Product	Psilocin (4-hydroxy-N,N-dimethyltryptamine).	[1]
Analytical Methods	LC-MS/MS, GC-MS.	[10]

Conclusion

The integrity of research involving 4-Acetoxy-N,N-dimethyltryptamine is critically dependent on minimizing its degradation to psilocin. By understanding the factors that influence its stability and implementing the protocols and best practices outlined in this guide, researchers can ensure the reliability and reproducibility of their experimental outcomes. The key to success lies in careful planning of experiments, proper preparation and storage of solutions, and the use of validated analytical methods to monitor compound stability.

References

• Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 12), 1834–1838. [Link]

• Wikipedia. (n.d.). 4-AcO-DMT. Retrieved January 25, 2026, from [Link]

• ACS Laboratory. (2024, January 23). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. [Link]

• Glatt, S. J. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega, 7(28), 24268–24276. [Link]

• Halberstadt, A. L., Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 3(6), 1184–1197. [Link]

• Glatt, S. J. (2022). Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin. ResearchGate. [Link]

• Wikipedia. (n.d.). Psilocin. Retrieved January 25, 2026, from [Link]

• Duthaler, U., et al. (2021). Development and validation of an LC-MS/MS method for the bioanalysis of psilocybin's main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma. Journal of Chromatography B, 1165, 122486. [Link]

• SWGDrug. (2013). 4-Acetoxy-N,N-dimethyltryptamine. [Link]

• Recovered.org. (2025, May 14). Understanding the Risks and Benefits of 4-AcO-DMT. [Link]

• Papac, D. I., & Kobilinsky, L. (2021). Toxicology and Analysis of Psychoactive Tryptamines. Toxics, 9(9), 210. [Link]

• Duthaler, U., et al. (2021). Development and validation of an LC-MS/MS method for the bioanalysis of psilocybin's main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma. PubMed. [Link]

• Papac, D. I., & Kobilinsky, L. (2021). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. [Link]

• Yan, F., et al. (2018). The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Journal of Biomolecular Screening, 23(5), 464–471. [Link]

• Glatt, S. J. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega, 7(28), 24268–24276. [Link]

• Chayamarit, K., et al. (2021). In Vitro Production and Exudation of 20-Hydroxymaytenin from Gymnosporia heterophylla (Eckl. and Zeyh.) Loes. Cell Culture. Plants, 10(11), 2459. [Link]

• SCIEX. (n.d.). Quantification of Psilocybin and Psilocin in Mushroom by LC-MS/MS. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Glatt, S. J. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Pharmacology, 14. [Link]

• Precision for Medicine. (2023, December 13). Unpacking FDA's Draft Guidance on Psychedelic Research. [Link]

• Wang, Y., et al. (2023). Effects of Freeze–Thaw Cycles on the Structures and Functional Properties of Clitocybe squamulosa Protein Isolates. Foods, 12(15), 2942. [Link]

• Li, Y., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis, 14(6), 1111–1121. [Link]

• Bluelight.org. (2024, April 15). 4-AcO-DMT/4-HO-MET Fumarate water solubility. [Link]

• BioProcess International. (2015, January 13). Evaluating Freeze-Thaw Processes in Biopharmaceutical Design. [Link]

• Halberstadt, A. L., Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 3(6), 1184–1197. [Link]

• OHSU News. (2024, June 19). New study establishes best practices for supervised psilocybin. [Link]

• Vici Health Sciences. (n.d.). What is Freeze thaw (Thermal cycling) study?. Retrieved January 25, 2026, from [Link]

• Murphy, R., et al. (2024). Psychedelic Drug Microdosing Practices: A Qualitative Online Exploration. Journal of Psychoactive Drugs, 56(1), 1–11. [Link]

• Halberstadt, A. L., Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2020). Investigation of the Structure−Activity Relationships of Psilocybin Analogues. ResearchGate. [Link]

• Grokipedia. (n.d.). 4-PrO-DMT. Retrieved January 25, 2026, from [Link]

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• 8. Bis(4-acet­oxy-N,N-di­methyl­tryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 9. grokipedia.com [grokipedia.com]
• 10. sciex.com [sciex.com]

Technical Support Center: Optimizing In Vitro 4-AcO-DMT to Psilocin Conversion

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the in vitro conversion of O-acetylpsilocin (4-AcO-DMT) to its active metabolite, psilocin (4-HO-DMT). This guide is designed for researchers, scientists, and drug development professionals engaged in pharmacological, metabolic, and analytical studies involving these compounds. As a synthetic prodrug, 4-AcO-DMT offers a practical alternative to psilocybin for generating psilocin, the primary psychoactive agent.[1][2][3] Achieving high efficiency and reproducibility in this conversion is critical for accurate downstream applications.

This document provides in-depth troubleshooting, validated protocols, and foundational knowledge to address common challenges and enhance the success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the 4-AcO-DMT to psilocin conversion process.

Q1: What is the basic principle of converting 4-AcO-DMT to psilocin in vitro?

The conversion is a hydrolysis reaction where the acetyl ester group at the 4-position of the indole ring of 4-AcO-DMT is cleaved, yielding psilocin and acetic acid.[4][5] This process, known as deacetylation, can be achieved through chemical methods (acid or base catalysis) or, more biomimetically, through enzymatic catalysis using esterases.[6] In vivo, this conversion is rapidly carried out by esterase enzymes in the body.[6]

Q2: Why is 4-AcO-DMT often used as a psilocin prodrug instead of psilocybin in research?

4-AcO-DMT, or psilacetin, is often considered a more accessible and cost-effective compound to synthesize compared to psilocybin.[1][7] This makes it a viable alternative for delivering the active metabolite, psilocin, in research settings.[7][8] While both are effective prodrugs, they may result in slightly different psilocin exposure levels.[3][6]

Q3: How stable are 4-AcO-DMT and psilocin in solution?

4-AcO-DMT is significantly more resistant to oxidation, especially under basic conditions, than psilocin due to the protective acetoxy group.[6] Psilocin, however, is highly unstable in the presence of oxygen and at alkaline pH, readily degrading into bluish-black products.[9] This instability is a critical factor to control during and after the conversion experiment.

Q4: What are the primary degradation products of psilocin?

Psilocin degradation, often visible as a blue discoloration, is an oxidation process. The resulting products are believed to be o-quinone or iminoquinone structures.[10] This degradation compromises the purity and concentration of the target analyte, psilocin.

Part 2: Troubleshooting Guide

This guide uses a question-and-answer format to directly address specific issues encountered during the conversion experiment.

Issue 1: Low or No Psilocin Yield

Q: My final analysis shows very low psilocin concentration. What went wrong?

A: Low yield is typically due to incomplete hydrolysis or degradation of the product. Consider these causal factors:

• Incomplete Hydrolysis:

  • Chemical Method: If using acid catalysis (e.g., acetic acid), the reaction may not have gone to completion. Verify the acid concentration, reaction temperature, and duration. Refluxing in a 5:1 acetic acid/water solution is a published method for this hydrolysis.[4] Insufficient heat or time will result in a low conversion rate.

  • Enzymatic Method: The activity of your esterase enzyme may be compromised. Confirm the enzyme's specific activity, use the correct buffer pH and temperature, and ensure no inhibitors are present. In vivo studies show that esterases are highly efficient, converting over 99.9% of the prodrug within minutes under physiological conditions.[6] Replicating these conditions in vitro is key.

• Psilocin Degradation:

  • Oxidation: Psilocin is highly susceptible to oxidation.[9] If your reaction buffer was not deoxygenated or the experiment was performed in the presence of air, significant loss of psilocin could have occurred.

  • pH Instability: Psilocin degrades rapidly at alkaline pH.[9] Ensure the final pH of your solution is neutral or slightly acidic post-reaction.

Issue 2: Sample Discoloration (Blue/Black Appearance)

Q: My reaction mixture turned blue after the conversion. Is the experiment compromised?

A: Yes, a blue or black color indicates the oxidative degradation of psilocin.[9]

• Causality: The phenolic hydroxyl group of psilocin is easily oxidized, forming highly colored quinoid species.[10][11] This is often catalyzed by oxygen and enzymes like ceruloplasmin or cytochrome oxidase.[10]

• Preventative Measures:

  • Inert Atmosphere: Purge all solutions (buffers, solvents) with an inert gas like nitrogen or argon before use. Conduct the entire experiment under a gentle stream of the inert gas.

  • Antioxidants: Consider adding a small amount of an antioxidant, such as ascorbic acid, to the reaction mixture to scavenge dissolved oxygen and reactive oxygen species.

  • Control pH: Maintain a neutral to slightly acidic pH environment, as alkalinity accelerates degradation.[9]

Issue 3: Inconsistent Results Across Experimental Replicates

Q: I am getting significant variability in conversion efficiency between identical experiments. What is the source of this inconsistency?

A: Inconsistent results often point to subtle variations in protocol execution or reagent stability.

• Reagent Purity and Stability:

  • The purity of your 4-AcO-DMT starting material is crucial. Use a well-characterized standard.

  • If using an enzymatic method, ensure the enzyme has been stored correctly and has not lost activity. Prepare fresh enzyme solutions for each experiment.

• Environmental Control:

  • Temperature: Use a precisely controlled water bath or heating mantle. Temperature fluctuations can significantly alter both chemical and enzymatic reaction rates.

  • Atmosphere: The amount of dissolved oxygen can vary between experiments if not explicitly controlled, leading to inconsistent levels of psilocin degradation. Always use degassed solvents and maintain an inert atmosphere.

• Analytical Precision:

  • Ensure your analytical method (e.g., HPLC, LC-MS/MS) is validated and stable.[12][13] Run a calibration curve with each batch of samples and include quality control standards to monitor instrument performance. Psilocin can be unstable even in autosampler vials, so timely analysis is recommended.[14]

Part 3: Experimental Protocols & Data

This section provides a detailed workflow, reference parameters, and step-by-step protocols for the conversion.

Workflow for In Vitro Conversion and Analysis

The general workflow for converting 4-AcO-DMT and quantifying the resulting psilocin is outlined below.

Caption: General experimental workflow for 4-AcO-DMT conversion.

Table 1: Recommended Parameters for 4-AcO-DMT Hydrolysis

Parameter	Acid-Catalyzed Hydrolysis	Enzymatic Hydrolysis (e.g., Carboxylesterase)	Causality & Rationale
Reaction Medium	Acetic acid / Water (5:1 v/v)[4]	Phosphate or Tris Buffer	Provides the necessary protons for acid catalysis. A buffered system maintains optimal pH for enzyme structure and function.
pH	< 3	7.0 - 7.4	Low pH is required for efficient acid-catalyzed ester hydrolysis. Neutral pH mimics physiological conditions and is typically the optimum for mammalian esterases.
Temperature	Reflux (approx. 100-105 °C)[4]	37 °C	High temperature is needed to overcome the activation energy for the chemical reaction. Body temperature is optimal for enzymes from mammalian sources.
Atmosphere	Inert (N₂ or Ar)	Inert (N₂ or Ar)	Critical for both methods to prevent the rapid oxidation of the psilocin product.[9]
Reaction Time	15 - 60 minutes (monitor for completion)	5 - 30 minutes	Reaction kinetics are temperature-dependent. Enzymatic reactions are typically very fast, with in vivo data showing near-complete conversion in under 5 minutes.[6]
Quenching Method	Cooling on ice & neutralization (e.g., with NaOH)	Addition of organic solvent (e.g., Acetonitrile) or acid	Stops the reaction by lowering temperature and removing the acid catalyst. Denaturation of the enzyme stops the reaction.

Protocol 1: Acid-Catalyzed Hydrolysis of 4-AcO-DMT

This protocol is adapted from methodologies described for the hydrolysis of related tryptamine prodrugs.[4]

Materials & Equipment:

• 4-AcO-DMT (as freebase or a salt, e.g., fumarate)

• Glacial Acetic Acid

• Deionized Water (degassed)

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

• Nitrogen or Argon gas supply

• Standard laboratory glassware and pipettes

• HPLC or LC-MS/MS for analysis

Procedure:

• Preparation: Degas deionized water and acetic acid by sparging with N₂ or Ar for at least 20 minutes.

• Reaction Setup: In a round-bottom flask, dissolve a known quantity of 4-AcO-DMT in a 5:1 (v/v) mixture of acetic acid and degassed water.

• Inert Atmosphere: Flush the flask and condenser with N₂ or Ar gas and maintain a slight positive pressure throughout the reaction.

• Reflux: Heat the mixture to reflux (approx. 100-105 °C) with gentle stirring.

• Incubation: Allow the reaction to proceed for 30-60 minutes. It is advisable to run a time-course experiment initially to determine the optimal duration for complete conversion.

• Quenching: After the incubation period, remove the flask from the heat and cool it rapidly in an ice bath.

• Neutralization & Dilution: Once cool, carefully neutralize the solution to pH ~6.5-7.0 with a suitable base (e.g., 1M NaOH) if required for your analytical column. Dilute the sample with the mobile phase to an appropriate concentration for analysis.

• Analysis: Filter the sample through a 0.22 µm syringe filter and analyze immediately via a validated HPLC or LC-MS/MS method to quantify psilocin.[15]

Part 4: Visualization of the Conversion Mechanism

The chemical transformation at the core of this process is the hydrolysis of an ester to a phenol and a carboxylic acid.

Caption: Deacetylation of 4-AcO-DMT to yield psilocin.

References

• Wikipedia. (n.d.). 4-AcO-DMT.

• Gloster, T. M., et al. (2021). Psilacetin derivatives: fumarate salts of the methyl– ethyl, methyl–allyl and diallyl variants of the psilocin prodrug. IUCr Journals. [Link]

• Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. [Link]

• CaaMTech. (2019). CaaMTech Discovers New Crystalline Form of Psilacetin. Retrieved from CaaMTech. [Link]

• Chadeayne, A. R., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. [Link]

• Recovered.org. (2025). Understanding the Risks and Benefits of 4-AcO-DMT. Retrieved from Recovered.org. [Link]

• Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. PMC. [Link]

• Shah, R., & Lalgondar, M. (2021). Toxicology and Analysis of Psychoactive Tryptamines. MDPI. [Link]

• Nichols, D. E., & Frescas, S. (1999). Improvements to the Synthesis of Psilocybin and a Facile Method for Preparing the O-Acetyl Prodrug of Psilocin. ResearchGate. [Link]

• Li, D., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. [Link]

• Glatfelter, G. C., et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry. [Link]

• Chadeayne, A., & Golen, J. (2022). Crystalline forms of psilacetin.

• Chadeayne, A. R., et al. (2019). Bis(4-acetoxy-N,N-dimethyltryptammonium) fumarate: a new crystalline form of psilacetin, an alternative to psilocybin as a psilocin prodrug. NIH. [Link]

• Gotvaldova, K., et al. (2020). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis. Oregon.gov. [Link]

• de Souza, A. M., et al. (2025). Exploring the Frontiers of Psychedelics: A New Chromatographic Method for Detection and Quantification of Psilocybin and Psilocin in Psilocybe cubensis Mushrooms. ACS Omega. [Link]

• Acsauhaya. (2023). Does Heat Destroy Psilocybin?: Unraveling the Myths. Retrieved from Acsauhaya. [Link]

• West, A. E., et al. (2025). Novel qNMR Method to Quantify Psilocybin and Psilocin in Psychedelic Mushrooms. PMC. [Link]

• Costa, J. L., et al. (2017). Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography. ResearchGate. [Link]

• Psychedelic Support. (2023). Storing Psilocybin: Best Practices for Magic Mushroom Storage. Retrieved from Psychedelic Support. [Link]

• DMT-Nexus. (2015). 4-ACO-DMT Acid Hydrolysis. Retrieved from the DMT-Nexus. [Link]

• Sherwood, A. M., et al. (2020). Rapid quantification of Psilocybin with reversed-phase HPLC and single-wavelength detection. ChemRxiv. [Link]

• Gotvaldova, K., et al. (2020). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis. PubMed. [Link]

• Samano, M. C., et al. (2021). Evaluation of a quantitative analytical method for psilocin and psilocybin using HPLC-DAD. UWLax. [Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. recovered.org [recovered.org]
• 3. Frontiers | In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-AcO-DMT - Wikipedia [en.wikipedia.org]
• 7. US11358934B2 - Crystalline forms of psilacetin - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
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• 11. 4-ACO-DMT Acid Hydrolysis - Welcome discussion - Welcome to the DMT-Nexus [dmt-nexus.me]
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• 14. researchgate.net [researchgate.net]
• 15. Novel qNMR Method to Quantify Psilocybin and Psilocin in Psychedelic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validation of Analytical Methods for 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Welcome to the technical support center for the analytical method validation of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the analysis of this synthetic tryptamine. As a prodrug for psilocin, accurate and reliable analytical methods are paramount for research and clinical applications.[1][2] This guide is structured to provide not just protocols, but the scientific reasoning behind them, ensuring robust and reproducible results.

Section 1: Understanding 4-AcO-DMT - Key Analytical Considerations

4-AcO-DMT (O-acetylpsilocin or psilacetin) is a synthetic tryptamine that is rapidly deacetylated to its active metabolite, psilocin, in the body.[1] This inherent instability is a primary challenge in its analysis and a critical factor in method development and validation.

Key Molecular Properties for Analytical Method Development:

Property	Value/Characteristic	Significance for Analysis
Molecular Formula	C₁₄H₁₈N₂O₂	Determines the monoisotopic mass for mass spectrometry.
Molecular Weight	246.31 g/mol	Used for preparing standard solutions of known concentration.
Structure	Acetylated indolealkylamine	The acetyl group is prone to hydrolysis. The basic nitrogen can cause peak tailing in reversed-phase HPLC.
Stability	Prone to degradation, especially in solution and under non-ideal storage conditions, converting to psilocin.[1] Can also degrade into a brown or black tar-like substance over time.[1]	Methods must be stability-indicating. Proper sample handling and storage are crucial.
Solubility	Soluble in methanol and other organic solvents.	Informs the choice of sample preparation solvents and mobile phases.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analytical method validation for 4-AcO-DMT.

Q1: Why is a stability-indicating method crucial for 4-AcO-DMT analysis?

A1: 4-AcO-DMT is known to degrade to psilocin, its pharmacologically active metabolite.[1] A stability-indicating method is one that can accurately quantify the parent drug in the presence of its degradation products, impurities, and excipients. Without this, you cannot be certain that the measured concentration of 4-AcO-DMT is accurate, as degradation during the analytical process or storage could lead to underestimation of the true value. Forced degradation studies are essential to develop and validate such a method.

Q2: What are the most common degradation pathways for 4-AcO-DMT?

A2: The primary degradation pathway is the hydrolysis of the acetate ester to form psilocin (4-hydroxy-N,N-dimethyltryptamine).[1] This can be accelerated by unfavorable conditions such as high temperature, humidity, and non-neutral pH.[1] Oxidation is another potential degradation pathway for tryptamines in general.

Q3: My HPLC chromatogram for 4-AcO-DMT shows significant peak tailing. What is the cause and how can I fix it?

A3: Peak tailing for basic compounds like 4-AcO-DMT in reversed-phase HPLC is often caused by secondary interactions between the basic amine groups of the analyte and acidic residual silanol groups on the silica-based column packing. To mitigate this, you can:

• Lower the mobile phase pH: Operating at a lower pH (e.g., pH 3) will protonate the silanol groups, reducing their interaction with the protonated amine of the analyte.

• Use a highly deactivated column: Modern, end-capped columns with minimal residual silanols are recommended.

• Add a competing base to the mobile phase: A small amount of a competing base, like triethylamine (TEA), can bind to the active silanol sites and reduce tailing.

Q4: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) for 4-AcO-DMT analysis?

A4: Yes, GC-MS can be used for the analysis of 4-AcO-DMT.[3][4] However, due to the polar nature and potential for thermal degradation of tryptamines, derivatization may be necessary to improve volatility and chromatographic performance. It is also crucial to use a high-temperature injector and a robust column to minimize on-column degradation. HPLC-based methods are often preferred as they are non-destructive.

Q5: What are the key validation parameters I need to assess for my analytical method?

A5: According to ICH guidelines, the key validation parameters include:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of an analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Section 3: Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the analysis of 4-AcO-DMT.

HPLC Troubleshooting

GC-MS Troubleshooting

Section 4: Experimental Protocols

This section provides detailed, step-by-step methodologies for the analysis of 4-AcO-DMT using various techniques. These protocols should be considered as starting points and may require optimization for your specific instrumentation and sample matrix.

HPLC-UV Method for Quantification of 4-AcO-DMT

This method is suitable for the quantification of 4-AcO-DMT in bulk material or simple formulations.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis Detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (≥98%)

• 4-AcO-DMT reference standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (e.g., 30:70 v/v) with 0.1% formic acid. Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh and dissolve the 4-AcO-DMT reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample containing 4-AcO-DMT in the mobile phase to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 30 °C

  • Detection wavelength: 280 nm

• Analysis: Inject the calibration standards followed by the samples. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of 4-AcO-DMT in the samples from the calibration curve.

GC-MS Method for Identification of 4-AcO-DMT

This method is suitable for the qualitative identification of 4-AcO-DMT.[4]

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector

• Capillary column (e.g., DB-1 MS, 30 m x 0.25 mm x 0.25 µm)

Reagents:

• Methanol (GC grade)

• 4-AcO-DMT reference standard

Procedure:

• Standard Solution Preparation: Prepare a solution of 4-AcO-DMT reference standard in methanol at a concentration of approximately 1 mg/mL.[4]

• Sample Preparation: Dissolve the sample in methanol.

• GC-MS Conditions: [4]

  • Injector temperature: 280 °C

  • Carrier gas: Helium at a constant flow of 1 mL/min

  • Oven temperature program: Initial temperature of 100 °C, hold for 1 minute, then ramp to 300 °C at 12 °C/min, and hold for 9 minutes.

  • Injection mode: Split (e.g., 25:1)

  • Injection volume: 1 µL

  • MS transfer line temperature: 280 °C

  • MS source temperature: 230 °C

  • MS quadrupole temperature: 150 °C

  • Mass scan range: 34-550 amu

• Analysis: Inject the standard and sample solutions. Compare the retention time and mass spectrum of the peak in the sample chromatogram with that of the reference standard.

Forced Degradation Study Protocol

A forced degradation study is essential for developing a stability-indicating method.

Procedure:

• Prepare a stock solution of 4-AcO-DMT in a suitable solvent (e.g., methanol or mobile phase).

• Subject aliquots of the stock solution to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 60 °C for a specified time (e.g., 24 hours).

  • Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature for a specified time (e.g., 24 hours).

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for a specified time (e.g., 24 hours).

  • Thermal Degradation: Heat the solid drug or a solution at a high temperature (e.g., 80 °C) for a specified time.

  • Photolytic Degradation: Expose a solution to UV and visible light.

• Neutralize the acid and base-stressed samples before analysis.

• Analyze all stressed samples using the developed analytical method (e.g., HPLC-UV).

• Evaluate the chromatograms for the appearance of degradation peaks and the decrease in the peak area of the parent drug. The method is considered stability-indicating if the degradation products are well-resolved from the parent peak.

Section 5: References

• Tentative identification of in vitro metabolites of O‐acetylpsilocin (psilacetin, 4‐AcO‐DMT) by UHPLC‐Q‐Orbitrap‐MS. ResearchGate. Available at: [Link]

• Human Hepatocyte 4-Acetoxy-N,N-Diisopropyltryptamine Metabolite Profiling by Reversed-Phase Liquid Chromatography Coupled with High-Resolution Tandem Mass Spectrometry. National Institutes of Health. Available at: [Link]

• Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. Available at: [Link]

• Toxicology and Analysis of Psychoactive Tryptamines. MDPI. Available at: [Link]

• 4-AcO-DMT. Wikipedia. Available at: [Link]

• [Identification of New Psychoactive Tryptamines 4-OH-MET and 4-AcO-DMT Using High Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy]. PubMed. Available at: [Link]

• 4-Acetoxy-N,N-dimethyltryptamine. SWGDrug. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 4-Acetoxy-N,N-dimethyltryptamine and Psilocybin: A Guide for Researchers

This guide provides an in-depth comparative analysis of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) and psilocybin, two closely related tryptamine compounds of significant interest to the scientific community. Both substances are recognized for their psychoactive properties and potential therapeutic applications, primarily mediated by their active metabolite, psilocin. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their chemical, pharmacological, and analytical characteristics, supported by experimental data and established scientific literature.

Introduction: Two Paths to a Common Bioactive

4-AcO-DMT, a synthetic tryptamine, and psilocybin, a naturally occurring psychedelic prodrug found in various mushroom species, are both precursors to the pharmacologically active compound psilocin (4-hydroxy-N,N-dimethyltryptamine).[1][2] While sharing a common metabolic fate and mechanism of action, their distinct chemical structures impart differences in stability, synthesis, and pharmacokinetics that are of critical importance in a research and drug development context. This guide will elucidate these nuances, providing a comprehensive framework for their comparative evaluation.

Chemical and Physical Properties: A Tale of Two Prodrugs

The primary structural difference between 4-AcO-DMT and psilocybin lies in the functional group at the 4-position of the indole ring. 4-AcO-DMT possesses an acetoxy group, whereas psilocybin features a more labile phosphoryloxy group.[1] This seemingly minor variation has significant implications for their synthesis and stability.

Synthesis: The synthesis of 4-AcO-DMT is generally considered more straightforward and cost-effective than that of psilocybin.[1] It is typically achieved through the acetylation of psilocin.[1] In contrast, the synthesis of psilocybin is more complex, often involving the phosphorylation of psilocin, a process that can be challenging due to the compound's instability.[3]

Stability: 4-AcO-DMT exhibits greater resistance to oxidation under basic conditions compared to psilocin due to its acetoxy group.[1] Psilocin itself is notoriously unstable in solution, readily degrading in the presence of oxygen to form bluish and black products.[4] This makes 4-AcO-DMT a more stable prodrug form for research applications where consistency and shelf-life are paramount.

Below is a summary of the key physicochemical properties of 4-AcO-DMT and psilocybin:

Property	4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)	Psilocybin
Molar Mass	246.31 g/mol	284.25 g/mol
Melting Point	172-173 °C	220-228 °C
Chemical Formula	C₁₄H₁₈N₂O₂	C₁₂H₁₇N₂O₄P
IUPAC Name	[3-(2-dimethylaminoethyl)-1H-indol-4-yl] acetate	[3-(2-dimethylaminoethyl)-1H-indol-4-yl] dihydrogen phosphate

Pharmacology: A Shared Mechanism of Action

Both 4-AcO-DMT and psilocybin are pharmacologically inactive until metabolized to psilocin.[1][3] This conversion is a critical step in their bioactivity.

Pharmacokinetics: The Journey to Psilocin

Metabolism: Upon ingestion, both compounds are rapidly converted to psilocin. Psilocybin is dephosphorylated by alkaline phosphatases, while 4-AcO-DMT is deacetylated by esterases.[1][3] In vitro studies have shown that 4-AcO-DMT is rapidly hydrolyzed to psilocin in human liver microsomes.[5] The metabolic pathways for both compounds are illustrated below.

Metabolic pathways of 4-AcO-DMT and psilocybin to psilocin and further metabolites.

Bioavailability and Half-life: While clinical studies on the pharmacokinetics of 4-AcO-DMT in humans are lacking, rodent studies indicate it acts as a prodrug for psilocin, similar to psilocybin.[1] However, these studies also suggest that intraperitoneal administration of 4-AcO-DMT results in modestly lower psilocin levels compared to an equimolar dose of psilocybin.[1] Specifically, 4-AcO-DMT showed about 70% of the relative bioavailability of psilocybin in producing psilocin.[1][5] The elimination half-life of psilocin, however, appears to be consistent regardless of the prodrug administered, at approximately 30 minutes in rodents.[1]

Pharmacodynamics: The Role of the Serotonin 2A Receptor

The psychoactive effects of both compounds are mediated by the action of psilocin as a non-selective serotonin receptor agonist, with a particularly high affinity for the 5-HT2A receptor.[6][7] Activation of the 5-HT2A receptor is primarily responsible for the hallucinogenic effects of psilocin.[6] The binding of psilocin to the 5-HT2A receptor initiates a Gq/11-mediated signaling cascade, leading to the activation of phospholipase C (PLC).[8]

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• 4. Psilocybin Causes a Long Term Change in 5-HT2A Receptors that Increased Neuroplasticity in Patients with Depression – Proceedings of the Texas A&M Medical Student Grand Rounds [jmsgr.tamhsc.edu]
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A Comparative Guide to the Validation of 4-Acetoxy-N,N-dimethyltryptamine (Psilacetin) as a Psilocin Prodrug

For drug development professionals and researchers in the psychedelic field, establishing bio-convertible prodrugs for active pharmaceutical ingredients (APIs) is a critical strategy. Psilocybin, the naturally occurring prodrug of the potent serotonergic psychedelic psilocin, has paved the way for investigating analogous compounds that may offer advantages in synthesis, stability, and intellectual property. Among these, 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or psilacetin) has emerged as a prominent synthetic candidate.[1]

This guide provides a comprehensive framework for the experimental validation of 4-AcO-DMT as a psilocin prodrug, comparing its performance with the benchmark, psilocybin. We will delve into the causality behind the necessary in vitro and in vivo experimental designs, present detailed protocols, and summarize the key data that substantiates the prodrug hypothesis.

The Prodrug Hypothesis: A Bio-activation Pathway

The central hypothesis is that 4-AcO-DMT, like psilocybin, is pharmacologically inactive at its primary targets and must undergo in vivo metabolism to yield the active moiety, psilocin (4-hydroxy-N,N-dimethyltryptamine or 4-HO-DMT).[1][2] While psilocybin is dephosphorylated by enzymes like alkaline phosphatase, 4-AcO-DMT is deacetylated by esterase enzymes present in plasma and tissues like the liver.[3][4] The validation process, therefore, hinges on demonstrating this conversion and characterizing the resulting pharmacokinetics of psilocin.

A key rationale for investigating 4-AcO-DMT is its potential as a more accessible research chemical. It is a synthetic compound that is reportedly easier to synthesize than psilocybin and is more resistant to oxidation than psilocin itself, enhancing its stability as a research tool.[3][5][6]

Caption: Metabolic activation pathways for psilocybin and 4-AcO-DMT to the active metabolite, psilocin.

In Vitro Validation: Demonstrating Bio-conversion Capability

The first pillar of validation is to confirm that 4-AcO-DMT can be converted to psilocin in a biological matrix. Human plasma or liver microsomes are ideal for this, as they contain the necessary esterase enzymes responsible for hydrolysis.[3][4] This step provides direct evidence of the metabolic pathway's feasibility before proceeding to more complex in vivo models.

The choice of an in vitro system like pooled human liver microsomes (HLM) is deliberate. The liver is the primary site of drug metabolism, and HLMs provide a concentrated source of phase I metabolic enzymes.[4] Alternatively, human plasma can be used to specifically assess the role of plasma esterases, which are known to rapidly hydrolyze ester-containing prodrugs.[3] An in vitro study found that over 99.9% of 4-AcO-DMT was converted to psilocin within five minutes in human plasma.[3]

• Preparation of Reagents:

  • Prepare a stock solution of 4-AcO-DMT (e.g., 10 mM in DMSO).

  • Thaw pooled human liver microsomes (HLM, e.g., from a commercial supplier) on ice.

  • Prepare an NADPH-regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in a phosphate buffer (pH 7.4).

  • Prepare a "stop solution" to quench the reaction (e.g., ice-cold acetonitrile containing an internal standard like psilocin-d4).

• Incubation Procedure:

  • Pre-warm a mixture of HLM (final concentration ~0.5 mg/mL) and phosphate buffer in a water bath at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the 4-AcO-DMT stock solution to a final concentration of ~1 µM. A parallel control incubation without the NADPH-regenerating system should be run to assess non-enzymatic degradation.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Sample Processing:

  • Immediately add the aliquot to a tube containing the ice-cold stop solution. This terminates the enzymatic reaction and precipitates proteins.

  • Vortex the mixture vigorously and then centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated protein.

• Analysis:

  • Transfer the supernatant to an autosampler vial for analysis.

  • Analyze the samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the concentrations of both the parent compound (4-AcO-DMT) and the primary metabolite (psilocin).[4][7]

The results should demonstrate a time-dependent decrease in the concentration of 4-AcO-DMT, coupled with a corresponding increase in the concentration of psilocin. A study investigating the in vitro metabolism of 4-AcO-DMT in human liver microsomes identified hydrolysis as the most abundant biotransformation.[4]

In Vivo Validation: Pharmacokinetic Profiling and Comparison

While in vitro data is crucial, in vivo validation is the definitive step. This involves administering 4-AcO-DMT to an animal model and measuring the resulting plasma concentrations of psilocin over time.[8] A direct comparison with an equimolar dose of psilocybin provides a benchmark for its efficiency as a prodrug.

The primary goal is to demonstrate that 4-AcO-DMT administration leads to systemic exposure to psilocin. A recent study provided the first direct in vivo support for this long-held assumption.[8] By comparing the Area Under the Curve (AUC) of the psilocin concentration-time profile following administration of 4-AcO-DMT versus psilocybin, we can determine the relative bioavailability of psilocin from each prodrug.

Caption: Experimental workflow for comparative in vivo pharmacokinetic validation.

• Animal Model and Dosing:

  • Use adult C57Bl6/J mice, divided into two groups.

  • Prepare sterile dosing solutions of 4-AcO-DMT fumarate and psilocybin in isotonic saline.

  • Administer equimolar doses of either 4-AcO-DMT or psilocybin to the respective groups via intraperitoneal (IP) injection to ensure rapid and complete absorption.[8]

• Blood Sampling:

  • At predetermined time points post-injection (e.g., 15, 30, 60, 120, 240 minutes), collect blood samples from a subset of animals at each time point (via terminal cardiac puncture or serial tail-vein sampling).

  • Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA) and immediately place on ice.

• Plasma Processing:

  • Centrifuge the blood samples (e.g., 2,000 x g for 10 minutes at 4°C) to separate the plasma.

  • Harvest the plasma supernatant and store at -80°C until analysis.

• Bioanalysis:

  • Perform protein precipitation on the plasma samples using a solvent like acetonitrile containing an internal standard.

  • Analyze the processed samples using a validated LC-MS/MS method to determine the concentration of psilocin.[8]

• Data Analysis:

  • Plot the mean plasma psilocin concentration versus time for each group.

  • Calculate key pharmacokinetic parameters including Cmax (maximum concentration), Tmax (time to maximum concentration), elimination half-life (t1/2), and the Area Under the Curve (AUC).

A head-to-head study in mice generated the following comparative data, demonstrating that while 4-AcO-DMT is a viable prodrug, it results in modestly lower psilocin exposure than psilocybin.[8]

Parameter	Psilocin from 4-AcO-DMT	Psilocin from Psilocybin	Key Finding
Relative Psilocin Exposure (AUC)	~70%	100% (Reference)	4-AcO-DMT yields lower overall psilocin exposure.[8]
Peak Psilocin Conc. (15 min)	10-25% Lower	Higher	Psilocybin leads to a slightly higher initial peak.[8]
Psilocin Half-Life (t1/2)	~30 minutes	~30 minutes	Elimination rate of psilocin is independent of the prodrug source.[8]

Pharmacodynamic Corroboration: Linking PK to a Biological Effect

The final piece of evidence involves demonstrating that the in vivo biological effects of 4-AcO-DMT are consistent with its conversion to psilocin. This is crucial because in vitro assays show that 4-AcO-DMT itself has a significantly lower affinity for the primary psychedelic target, the serotonin 5-HT2A receptor.[9]

If 4-AcO-DMT's effects were due to the parent molecule, its in vivo potency should reflect its lower in vitro receptor potency. However, if it acts as a prodrug, its in vivo potency should be comparable to that of psilocin itself, as the conversion to the active metabolite bypasses the parent drug's weak receptor affinity. The head-twitch response (HTR) in mice is a well-established behavioral proxy for 5-HT2A receptor activation and is used to assess in vivo psychedelic-like activity.[8][9]

Studies have shown a clear disconnect between 4-AcO-DMT's in vitro receptor activity and its in vivo behavioral effects, strongly supporting the prodrug model.

Assay	4-AcO-DMT Potency	Psilocin Potency	Implication
In Vitro 5-HT2A Receptor Activation (EC50)	~10- to 20-fold Weaker	High	4-AcO-DMT is a poor direct agonist.[8][9]
In Vivo Head-Twitch Response (ED50)	Similar / Equivalent	Similar / Equivalent	Behavioral effects are driven by the potent metabolite, psilocin.[8][9]

This divergence is compelling evidence: the acetylation of the 4-hydroxy group significantly reduces direct receptor potency, but this has little impact on the behavioral potency in a living system where esterases can efficiently cleave the acetyl group.[9]

Conclusion

The validation of 4-Acetoxy-N,N-dimethyltryptamine as a psilocin prodrug is a multi-faceted process that rests on three pillars of evidence:

• In Vitro Conversion: Demonstrable and rapid hydrolysis to psilocin in relevant biological matrices.[3][4]

• In Vivo Pharmacokinetics: Systemic administration results in quantifiable plasma levels of psilocin, albeit with modestly lower total exposure compared to an equimolar dose of psilocybin.[8]

• Pharmacodynamic Equivalence: In vivo behavioral potency aligns with that of psilocin, not the parent molecule, confirming that the biological effects are mediated by the active metabolite.[8][9]

Collectively, these experimental findings provide a robust and self-validating system confirming that 4-AcO-DMT functions as a psilocin prodrug. For researchers, this validates its use as a viable and potentially more accessible alternative to psilocybin for studying the downstream effects of psilocin in preclinical models.[8][10]

References

• Gluck, MR, et al. (2023). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. Available at: [Link]

• Wikipedia. (2024). 4-AcO-DMT. Available at: [Link]

• ACS Laboratory. (2024). What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. Available at: [Link]

• Glat, CR, et al. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry. Available at: [Link]

• Recovered.org. (2025). Understanding the Risks and Benefits of 4-AcO-DMT. Available at: [Link]

• Li, Z, et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis. Available at: [Link]

• Wikipedia. (2024). Psilocin. Available at: [Link]

• Glat, CR, et al. (2022). Time Course for the Metabolization of Psilocybin and 4-AcO-DMT into Psilocin. ResearchGate. Available at: [Link]

• Sherwood, AM, et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega. Available at: [Link]

• Klein, AK, et al. (2021). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Gërmo, N, et al. (2021). Toxicology and Analysis of Psychoactive Tryptamines. International Journal of Molecular Sciences. Available at: [Link]

• Li, Z, et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap-MS. ResearchGate. Available at: [Link]

• Nichols, DE, & Frescas, S. (1999). Improvements to the Synthesis of Psilocybin and a Facile Method for Preparing the O-Acetyl Prodrug of Psilocin. ResearchGate. Available at: [Link]

• Barker, SA. (2018). Pharmacokinetics of N,N-dimethyltryptamine in Humans. Frontiers in Pharmacology. Available at: [Link]

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Navigating Psilocin Immunoassays in the Presence of 4-Acetoxy-N,N-dimethyltryptamine: A Guide to Understanding and Quantifying Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Psilocin Prodrugs

The resurgence of research into psychedelic compounds for therapeutic applications has brought a renewed focus on psilocybin and its active metabolite, psilocin (4-hydroxy-N,N-dimethyltryptamine).[1] Alongside these naturally occurring compounds, synthetic analogs such as 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or psilacetin) are gaining attention as potential alternative prodrugs for psilocin in clinical and research settings.[2] 4-AcO-DMT is structurally similar to psilocybin and is readily metabolized to psilocin in the body.[3] This metabolic relationship presents a significant analytical challenge: how do common psilocin immunoassays perform in the presence of 4-AcO-DMT?

This guide provides a comprehensive overview of the anticipated cross-reactivity of psilocin immunoassays with 4-AcO-DMT. In the absence of extensive manufacturer-provided or peer-reviewed data on this specific cross-reactivity, we will delve into the underlying scientific principles that predict a high likelihood of interaction. Most importantly, we will equip researchers with the experimental framework to validate their own immunoassays and accurately quantify the degree of cross-reactivity, ensuring data integrity in preclinical and clinical studies.

The Molecular Basis for Cross-Reactivity: A Tale of Two Tryptamines

Understanding the potential for immunoassay cross-reactivity begins with a comparison of the molecular structures and metabolic fate of psilocin and 4-AcO-DMT.

Psilocin (4-hydroxy-N,N-dimethyltryptamine) is the primary psychoactive metabolite of psilocybin. Its structure features an indole core with a hydroxyl group at the 4-position and a dimethylamine group on the ethyl side chain.[4][5]

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) is a synthetic O-acetylated ester of psilocin.[6][7] The only structural difference is the substitution of the hydroxyl group at the 4-position with an acetoxy group.

dot

Caption: Molecular Structures of Psilocin and 4-AcO-DMT.

This close structural similarity is the primary reason to anticipate cross-reactivity. Immunoassays rely on the specific binding of an antibody to its target antigen. The antibodies raised against psilocin are designed to recognize its unique three-dimensional shape and chemical features. Given that 4-AcO-DMT shares the same core tryptamine structure and differs only by the ester group, it is highly probable that anti-psilocin antibodies will also bind to 4-AcO-DMT, albeit potentially with a different affinity.

Furthermore, 4-AcO-DMT is a prodrug of psilocin, meaning it is rapidly converted to psilocin in vivo through the action of esterase enzymes.[3] This conversion can also occur in vitro in biological samples such as plasma or serum, which contain endogenous esterases. Therefore, when analyzing biological samples from subjects administered 4-AcO-DMT, a psilocin immunoassay will detect not only any cross-reacting parent drug but also the psilocin that has been formed through metabolism.

dot

Caption: Metabolic Conversion of 4-AcO-DMT to Psilocin.

The Current Landscape: A Lack of Published Cross-Reactivity Data

A thorough review of scientific literature and commercially available psilocin immunoassay kit datasheets reveals a significant gap: there is a lack of published, quantitative data on the cross-reactivity of these assays with 4-AcO-DMT. While some manufacturers provide cross-reactivity data for other tryptamines or unrelated drugs of abuse, 4-AcO-DMT is conspicuously absent from these lists.

A Practical Guide to Determining Cross-Reactivity

Given the lack of pre-existing data, it is imperative for researchers to perform their own validation studies to determine the cross-reactivity of their chosen psilocin immunoassay with 4-AcO-DMT. The following section provides a detailed, step-by-step protocol for conducting such a study, based on the principles of competitive ELISA, the most common format for small molecule immunoassays.

Principle of Competitive Immunoassay

In a competitive immunoassay for psilocin, a known amount of enzyme-labeled psilocin (the tracer) competes with the psilocin in the sample for a limited number of binding sites on an anti-psilocin antibody that is immobilized on a microplate well. After an incubation period, the unbound components are washed away, and a substrate is added. The enzyme on the bound tracer converts the substrate into a colored product. The intensity of the color is inversely proportional to the concentration of psilocin in the sample.

When 4-AcO-DMT is present in the sample, it can also compete with the tracer for antibody binding sites, leading to a reduced signal. The degree to which it does this reflects its cross-reactivity.

dot

Caption: Principle of Competitive ELISA.

Experimental Protocol for Cross-Reactivity Determination

This protocol outlines the steps to determine the percent cross-reactivity of a psilocin immunoassay with 4-AcO-DMT.

Materials:

• Psilocin competitive immunoassay kit (including antibody-coated microplate, psilocin standard, enzyme-labeled psilocin tracer, wash buffer, substrate, and stop solution)

• Certified reference standard of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

• Precision pipettes and tips

• Microplate reader capable of measuring absorbance at the appropriate wavelength specified in the kit protocol

• Assay buffer (as provided in the kit or a compatible buffer)

• Deionized water

Procedure:

• Preparation of Standards and Cross-Reactant Solutions:

  • Prepare a serial dilution of the psilocin standard according to the immunoassay kit's instructions. This will serve as the standard curve.

  • Prepare a high-concentration stock solution of 4-AcO-DMT in the assay buffer. From this stock, prepare a serial dilution of 4-AcO-DMT. The concentration range for the 4-AcO-DMT dilutions should be wider than that of the psilocin standard curve to ensure the 50% inhibition point is captured.

• Assay Procedure:

  • Follow the psilocin immunoassay kit protocol for adding standards, samples (in this case, the 4-AcO-DMT dilutions), and controls to the antibody-coated microplate wells in duplicate or triplicate.

  • Add the enzyme-labeled psilocin tracer to all wells.

  • Incubate the plate as per the kit's instructions to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add the substrate and incubate for the recommended time to allow for color development.

  • Stop the reaction using the stop solution.

  • Read the absorbance of each well using a microplate reader.

• Data Analysis and Calculation of Cross-Reactivity:

  • Average the absorbance readings for each duplicate or triplicate.

  • Subtract the average absorbance of the blank wells from all other average absorbance values.

  • Calculate the percent binding for each standard and 4-AcO-DMT dilution relative to the maximum binding (zero standard) using the following formula: % Binding = (Absorbance of Standard or Sample / Absorbance of Zero Standard) x 100

  • Plot the percent binding versus the logarithm of the concentration for both the psilocin standard and the 4-AcO-DMT dilutions to generate two separate dose-response curves.

  • Determine the concentration of psilocin that causes a 50% reduction in binding (IC50) from the standard curve.

  • Determine the concentration of 4-AcO-DMT that causes a 50% reduction in binding (IC50) from its dose-response curve.

  • Calculate the percent cross-reactivity using the following formula:[8] % Cross-Reactivity = (IC50 of Psilocin / IC50 of 4-AcO-DMT) x 100

Interpretation of Results

The calculated percent cross-reactivity provides a quantitative measure of the interference of 4-AcO-DMT in the psilocin immunoassay.

% Cross-Reactivity	Interpretation
~100%	The antibody binds to 4-AcO-DMT with a similar affinity as it does to psilocin. The assay is not specific for psilocin in the presence of 4-AcO-DMT.
10% - 50%	Significant cross-reactivity. The presence of 4-AcO-DMT will lead to a substantial overestimation of psilocin concentration.
1% - 10%	Moderate cross-reactivity. The impact on psilocin quantification will depend on the relative concentrations of psilocin and 4-AcO-DMT in the sample.
<1%	Low to negligible cross-reactivity. The assay can be considered relatively specific for psilocin, even in the presence of 4-AcO-DMT.

Comparative Summary and Recommendations

Analytical Method	Specificity for Psilocin vs. 4-AcO-DMT	Pros	Cons	Recommendation
Psilocin Immunoassay (ELISA)	Low (High Cross-Reactivity Expected)	High throughput, cost-effective, easy to use.	Prone to cross-reactivity, provides a composite measure of psilocin and 4-AcO-DMT.	Not recommended for specific quantification of psilocin in the presence of 4-AcO-DMT without prior validation and potential sample pre-treatment. Can be used as a screening tool if the cross-reactivity is known and accounted for.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High (Can distinguish between the two compounds)	Highly specific and sensitive, considered the "gold standard" for quantitative analysis.	Lower throughput, higher cost, requires specialized equipment and expertise.	The recommended method for accurately and specifically quantifying both psilocin and 4-AcO-DMT in biological samples.

Conclusion: The Imperative of Assay Validation

The structural similarity and metabolic relationship between psilocin and its synthetic prodrug, 4-AcO-DMT, create a high probability of significant cross-reactivity in psilocin immunoassays. The current lack of published data on this specific interaction places the onus on the researcher to rigorously validate their chosen analytical methods.

While immunoassays offer a convenient and high-throughput platform for screening, their use for the specific quantification of psilocin in samples potentially containing 4-AcO-DMT is fraught with the risk of inaccurate results. For definitive and defensible quantitative data, chromatographic methods such as LC-MS/MS, which can separate and independently measure both compounds, remain the gold standard.

By understanding the principles of immunoassay cross-reactivity and implementing the validation protocol outlined in this guide, researchers can ensure the accuracy and reliability of their data, contributing to the robust and responsible advancement of psychedelic research.

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A Comparative In Vivo Analysis of 4-AcO-DMT and Psilocin for Preclinical Research

Abstract: 4-acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or psilacetin) is a semi-synthetic tryptamine that has garnered significant interest as a potential research alternative to psilocybin. The central hypothesis posits that 4-AcO-DMT functions as a prodrug for psilocin, the primary psychoactive metabolite of psilocybin. This guide provides a comprehensive in vivo comparison of 4-AcO-DMT and psilocin, synthesizing data from preclinical rodent models. We delve into the comparative pharmacokinetics, pharmacodynamics, and behavioral effects, offering detailed experimental protocols and data to inform study design for researchers, scientists, and drug development professionals. The evidence strongly supports the bioactivation of 4-AcO-DMT to psilocin, resulting in qualitatively similar behavioral profiles, with key differences rooted in their pharmacokinetic properties.

Introduction: The Rationale for a Psilocin Prodrug

Psilocin (4-hydroxy-N,N-dimethyltryptamine) is the principal active metabolite responsible for the psychedelic effects of psilocybin, a compound found in various species of fungi.[1][2] In vivo, psilocybin is rapidly dephosphorylated by enzymes like alkaline phosphatase to yield psilocin.[3] This bioconversion is critical, as psilocybin itself has a much lower affinity for the primary molecular target, the serotonin 2A (5-HT2A) receptor.[3] The psychedelic effects are primarily mediated by psilocin's agonist activity at these receptors.[1][2][4]

4-AcO-DMT was first synthesized by Albert Hofmann and proposed as a synthetic alternative prodrug for psilocin.[3] Structurally, it is the O-acetylated form of psilocin, just as psilocybin is the O-phosphorylated form.[1][5] The rationale for its use in research is compelling; it is hypothesized to be rapidly deacetylated in vivo by esterase enzymes to yield psilocin, thus mimicking the effects of psilocybin while being chemically distinct and, in some jurisdictions, existing in a different regulatory class.[4][5][6] This guide will critically evaluate the in vivo evidence supporting this hypothesis.

Pharmacokinetics: The Prodrug Conversion Pathway

The fundamental difference between administering 4-AcO-DMT and psilocin directly lies in the pharmacokinetic profile. 4-AcO-DMT requires in vivo hydrolysis to become active, influencing its onset and the resulting concentration of psilocin in the plasma and central nervous system.

Metabolism and Bioavailability:

In vivo studies in mice have provided direct evidence that 4-AcO-DMT serves as a prodrug for psilocin.[6] Following intraperitoneal (IP) administration, 4-AcO-DMT is rapidly metabolized, leading to measurable plasma concentrations of psilocin.[6][7] In vitro experiments using human plasma confirm this rapid conversion, with over 99.9% of 4-AcO-DMT being broken down into psilocin by esterases within five minutes.[4]

However, the efficiency of this conversion and subsequent bioavailability may differ from that of psilocybin. One study in mice found that on an equimolar basis, IP administration of 4-AcO-DMT (as a fumarate salt) resulted in approximately 70% of the total psilocin exposure (AUC) compared to psilocybin.[6] Peak plasma concentrations of psilocin 15 minutes post-injection were also 10-25% lower after 4-AcO-DMT administration than after psilocybin.[6] Despite these differences in peak concentration and total exposure, the elimination half-life of the resulting psilocin was consistent at approximately 30 minutes, regardless of the parent prodrug.[4][6]

Pharmacodynamics: A Shared Molecular Target

Once converted to psilocin, the pharmacodynamic effects are expected to be identical. Psilocin is a non-selective serotonin receptor agonist with a high affinity for the 5-HT2A receptor, which is the primary mediator of its psychedelic effects.[1][2][4]

While 4-AcO-DMT itself has a 10- to 20-fold lower potency at the 5-HT2A receptor in vitro compared to psilocin, this difference is largely irrelevant for in vivo activity due to its rapid and efficient conversion.[3][6] The primary downstream signaling cascade initiated by psilocin's binding to the 5-HT2A receptor is depicted below.

Diagram: 5-HT2A Receptor Signaling Pathway

Caption: Psilocin activates the Gq-coupled 5-HT2A receptor.

Table 1: Comparative Receptor Binding Profile of Psilocin

Receptor Target	Affinity (Ki, nM)
5-HT2A	High
5-HT1A	Moderate
5-HT2C	Moderate
5-HT2B	Moderate
SERT	Low
Note: Data synthesized from multiple sources indicating relative affinities. Psilocin demonstrates high affinity for 5-HT2A and notable, though lesser, affinity for other serotonin receptor subtypes.[2]

Comparative In Vivo Behavioral Effects

Given that 4-AcO-DMT acts as a psilocin prodrug, its behavioral effects in preclinical models are expected to be qualitatively identical to those of psilocin. The primary tool for assessing 5-HT2A receptor activation in rodents is the head-twitch response (HTR).

Head-Twitch Response (HTR):

The HTR is a rapid, rotational head movement in rodents that serves as a reliable behavioral proxy for 5-HT2A receptor activation by psychedelics.[4][8] Studies directly comparing 4-AcO-DMT and psilocin demonstrate that both compounds robustly induce the HTR.[3] Crucially, despite 4-AcO-DMT's lower in vitro potency, its in vivo potency in the HTR assay is nearly identical to that of psilocin on an equimolar basis.[3][6] This finding strongly supports the hypothesis of efficient in vivo conversion to psilocin.[6]

Table 2: Comparative Head-Twitch Response (HTR) Potency in Mice

Compound	HTR ED₅₀ (μmol/kg)
Psilocin	~0.81
4-AcO-DMT	~1.12
Data from C57BL/6J mice. The overlapping confidence intervals and similar potency values indicate that 4-AcO-DMT's behavioral effects are predominantly driven by its conversion to psilocin.[6]

Drug Discrimination Studies:

Drug discrimination is a powerful behavioral paradigm used to assess the interoceptive (subjective) effects of drugs. In this model, animals are trained to recognize the internal state produced by a specific drug and respond on a designated lever to receive a reward. Studies have shown that 4-AcO-DMT fully substitutes for other serotonergic psychedelics in rodent drug discrimination tests, indicating that it produces a similar subjective state.[4] This provides further evidence that the qualitative in vivo effects are mediated by the common metabolite, psilocin.

Other Behavioral and Physiological Effects:

Consistent with the actions of psilocin, 4-AcO-DMT has been shown to induce other characteristic effects in rodents, including:

• Hypolocomotion: A decrease in spontaneous movement.[4][6]

• Hypothermia: A reduction in core body temperature.[4][6]

• Anxiolytic-like and Anti-compulsive Effects: Psychedelics can reduce anxiety-like behaviors and inhibit repetitive actions in certain rodent models.[9]

Experimental Protocols

For rigorous and reproducible research, standardized protocols are essential. Below are methodologies for the key behavioral assays discussed.

Protocol 1: Head-Twitch Response (HTR) Assay

• Animal Model: Male C57BL/6J mice are commonly used.

• Drug Administration: Dissolve 4-AcO-DMT or psilocin in a suitable vehicle (e.g., 0.9% saline). Administer via intraperitoneal (IP) injection. Include a vehicle-only control group.

• Acclimation: Place individual mice in a testing chamber (e.g., a standard Plexiglas cage) and allow for a 10-15 minute acclimation period before drug administration.

• Observation: Following injection, record the number of head twitches over a defined period, typically 30-60 minutes. A head twitch is defined as a rapid, spasmodic, side-to-side rotational movement of the head that is distinct from grooming or exploratory sniffing.[8]

• Quantification: Scoring can be performed by a trained observer who is blind to the experimental conditions.[8] Automated systems using magnetometers or high-speed video can also be employed for higher throughput and objectivity.[8]

• Data Analysis: Analyze the dose-response relationship using appropriate statistical methods (e.g., one-way ANOVA followed by post-hoc tests) to determine the ED₅₀.

Diagram: Drug Discrimination Experimental Workflow

Caption: Workflow for a two-lever drug discrimination study.

Discussion and Conclusion

The available in vivo evidence strongly supports the classification of 4-AcO-DMT as a psilocin prodrug. Its primary mechanism of action involves rapid deacetylation to psilocin, which then engages 5-HT2A receptors to produce a behavioral and physiological profile that is qualitatively indistinguishable from that of directly administered psilocin.

Key Comparative Points:

• Mechanism: Both compounds exert their primary effects via the active metabolite, psilocin.

• Pharmacodynamics: The target engagement (5-HT2A receptor agonism) and downstream signaling are identical post-conversion.

• Behavioral Effects: Both induce the head-twitch response with similar in vivo potency and produce comparable subjective effects in drug discrimination paradigms.

• Pharmacokinetics: The primary distinction lies here. 4-AcO-DMT requires metabolic activation, which can lead to subtle differences in the timing and magnitude of peak psilocin exposure compared to psilocybin.

For researchers, 4-AcO-DMT represents a viable and valuable tool for studying the in vivo effects of psilocin.[7] Its use can circumvent some of the regulatory hurdles associated with psilocybin while allowing for the investigation of the same downstream neurobiological and behavioral phenomena. However, it is critical for researchers to consider the pharmacokinetic differences. The modestly lower bioavailability of psilocin from 4-AcO-DMT compared to psilocybin (on an equimolar basis) should be accounted for in dose selection and interpretation of results. Future studies should continue to refine our understanding of its metabolic profile across different species and routes of administration.

References

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A Comparative Guide to the Validation of the Head-Twitch Response as a Proxy for the Psychedelic Effects of 4-AcO-DMT

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation and comparative analysis of the head-twitch response (HTR) as a preclinical behavioral proxy for the psychedelic effects of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT). We will delve into the mechanistic underpinnings of the HTR, provide a detailed experimental protocol for its assessment with 4-AcO-DMT, and critically compare this assay with other available preclinical models.

Introduction: The Need for Reliable Preclinical Models

4-AcO-DMT (O-acetylpsilocin) is a synthetic tryptamine psychedelic that is structurally similar to psilocybin, the primary psychoactive component in "magic mushrooms."[1] Upon ingestion, it is believed to act as a prodrug, being rapidly deacetylated into the pharmacologically active compound, psilocin.[1][2] Psilocin, in turn, exerts its psychedelic effects primarily through agonism at the serotonin 2A receptor (5-HT2A).[2] As interest in the therapeutic potential of psychedelics for conditions like depression and substance use disorder grows, the need for reliable, high-throughput preclinical assays to screen novel compounds and elucidate their mechanisms of action is paramount.

The head-twitch response (HTR) in rodents is a rapid, side-to-side rotational head movement that has become a widely accepted behavioral proxy for 5-HT2A receptor activation and, by extension, hallucinogenic potential in humans.[3][4] This guide will provide the necessary framework for researchers to confidently validate and employ the HTR assay in the context of 4-AcO-DMT research.

The Head-Twitch Response (HTR): Mechanism and Relevance

The HTR is a convulsive, rapid head movement that is specifically induced in rodents by serotonergic hallucinogens.[3] Its utility as a preclinical model is grounded in several key observations:

• Mechanistic Specificity : The HTR is almost exclusively mediated by the activation of 5-HT2A receptors.[5][6] Pre-treatment with a 5-HT2A antagonist robustly blocks the HTR induced by psychedelic compounds.

• Strong Predictive Validity : There is a strong positive correlation between a compound's potency to induce the HTR in mice and its hallucinogenic potency in humans.[7][8]

• Quantifiable and Objective : The response can be easily quantified by counting the number of twitches over a defined period, with high agreement between observers.[5][7]

The signaling cascade initiated by a 5-HT2A agonist like psilocin (the active metabolite of 4-AcO-DMT) is believed to involve the Gq/11 protein pathway, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling events that culminate in the characteristic head-twitch behavior.

Figure 1: Simplified 5-HT2A receptor signaling pathway leading to the Head-Twitch Response.

Experimental Validation of 4-AcO-DMT-Induced Head-Twitch Response

A rigorous validation of the HTR for 4-AcO-DMT involves a dose-response characterization and confirmation of 5-HT2A receptor mediation.

• Subjects : Male C57BL/6J mice (8-12 weeks old) are commonly used. Animals should be housed in groups with a 12-hour light/dark cycle and given ad libitum access to food and water.

• Habituation : On the day of the experiment, transport mice to the testing room at least 60 minutes before drug administration to allow for acclimatization.

• Drug Preparation :

  • 4-AcO-DMT Fumarate : Dissolve in 0.9% saline. Prepare fresh on the day of the experiment. Doses are calculated based on the freebase weight.

  • Vehicle Control : 0.9% saline.

  • Antagonist Control : A 5-HT2A selective antagonist (e.g., ketanserin or M100907) is dissolved in its appropriate vehicle.

• Experimental Groups :

  • Group 1: Vehicle

  • Group 2-5: 4-AcO-DMT (e.g., 0.3, 1.0, 3.0, 10.0 mg/kg, intraperitoneal - i.p.)

  • Group 6: 5-HT2A Antagonist + Highest effective dose of 4-AcO-DMT.

• Procedure :

  • For the antagonist group, administer the 5-HT2A antagonist (e.g., 30 minutes) prior to the 4-AcO-DMT injection.

  • Administer the vehicle or assigned dose of 4-AcO-DMT (i.p.).

  • Immediately place the mouse into an individual, clean, transparent observation chamber (e.g., a standard shoebox cage without bedding).

  • Record the behavior for 30-60 minutes using a video camera mounted above or to the side of the chamber.

• Data Analysis :

  • A trained observer, blind to the experimental conditions, manually scores the number of head twitches from the video recordings. A head twitch is defined as a rapid, spasmodic, side-to-side rotation of the head that is not associated with grooming or general exploratory behavior.[3]

  • Alternatively, automated systems using head-mounted magnets or machine-learning-based video analysis (e.g., DeepLabCut) can be used for higher throughput and objectivity.[3][4][6]

  • Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare dose groups to the vehicle control. An unpaired t-test can be used to compare the antagonist group to the high-dose 4-AcO-DMT group.

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A Comparative Guide to the Metabolic Profiles of 4-Acetoxy-N,N-dimethyltryptamine and Psilocybin

For researchers and drug development professionals exploring the therapeutic potential of psychedelic compounds, a nuanced understanding of their metabolic fate is paramount. This guide provides an in-depth, objective comparison of the metabolic profiles of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT, or psilacetin) and psilocybin. Both compounds are recognized as prodrugs of the pharmacologically active psychedelic agent, psilocin (4-hydroxy-N,N-dimethyltryptamine), and their comparative metabolism holds significant implications for clinical research and therapeutic application.[1][2][3]

Introduction: Two Paths to a Common Bioactive Molecule

Psilocybin, a naturally occurring tryptamine found in over 200 species of mushrooms, has a well-documented history of human use and is currently at the forefront of psychedelic research for various mental health conditions.[4] 4-AcO-DMT is a synthetic tryptamine, first patented in 1963 by Albert Hofmann, that has gained attention as a potential alternative to psilocybin for research purposes.[3][5]

The central tenet of this comparison lies in the bioactivation of both compounds to psilocin.[3][6] It is psilocin that acts as a potent agonist at serotonin receptors, particularly the 5-HT₂A receptor, to produce the characteristic psychedelic effects.[1][4][6] Therefore, the metabolic pathways leading to the formation of psilocin from each precursor, and the subsequent metabolism of psilocin itself, are critical determinants of their pharmacokinetic and pharmacodynamic profiles. This guide will dissect these pathways, present comparative experimental data, and outline the methodologies used to derive these insights.

The Metabolic Pathway of Psilocybin

Upon oral ingestion, psilocybin undergoes rapid dephosphorylation, primarily in the gut and liver, to yield the active metabolite, psilocin.[4][5][7] This conversion is mediated by nonspecific alkaline phosphatase enzymes.[4][5]

Once formed, psilocin is subject to further metabolism through several key pathways:

• Glucuronidation: The primary route of psilocin detoxification is conjugation with glucuronic acid by UDP-glucuronosyltransferases (UGTs) to form psilocin-O-glucuronide, a major urinary metabolite.[6][8]

• Oxidative Deamination: Monoamine oxidase (MAO), particularly MAO-A, catalyzes the oxidative deamination of the psilocin side chain.[7] This is followed by oxidation by aldehyde dehydrogenase (ALDH) to produce 4-hydroxyindole-3-acetic acid (4-HIAA), another significant metabolite.[6][7][8]

• N-Demethylation: While considered a minor pathway, cytochrome P450 (CYP450) enzymes, such as CYP2D6 and CYP3A4, can contribute to the N-demethylation of psilocin.[7]

The following diagram illustrates the metabolic conversion of psilocybin to its primary metabolites.

Caption: Metabolic pathway of psilocybin.

The Metabolic Pathway of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)

Similar to psilocybin, 4-AcO-DMT is a prodrug that requires metabolic conversion to become pharmacologically active.[1][5] The primary metabolic step is the hydrolysis of the acetate ester to form psilocin. This reaction is catalyzed by esterase enzymes present in the body, such as in human plasma.[1]

An in vitro study utilizing pooled human liver microsomes identified fifteen metabolites of 4-AcO-DMT.[9] The most abundant biotransformation was hydrolysis to psilocin.[9] Other identified metabolic reactions included:

• Hydroxylation

• N-demethylation

• Oxidation

• Conjugation with glucuronic acid [9]

Once psilocin is formed from 4-AcO-DMT, its subsequent metabolism follows the same pathways as psilocin derived from psilocybin, leading to the formation of psilocin-O-glucuronide and 4-HIAA.

The diagram below outlines the metabolic conversion of 4-AcO-DMT.

Caption: Metabolic pathway of 4-AcO-DMT.

Comparative Analysis of Metabolic Profiles

The fundamental difference in the metabolic activation of psilocybin and 4-AcO-DMT lies in the enzymatic process: dephosphorylation versus deacetylation. While both efficiently yield psilocin, this initial step can influence the resulting pharmacokinetics.

A pivotal in vivo study in mice directly compared the plasma concentrations of psilocin following intraperitoneal administration of equimolar doses of psilocybin and 4-AcO-DMT fumarate.[10] The findings revealed that:

• Psilocybin administration led to 10-25% higher psilocin concentrations at 15 minutes post-injection compared to 4-AcO-DMT.[10]

• The overall relative bioavailability of psilocin from 4-AcO-DMT was approximately 70% of that from psilocybin.[10]

• Importantly, the elimination half-life of psilocin was approximately 30 minutes and did not differ between the two prodrugs.[1][10]

These results provide the first direct in vivo evidence supporting the long-held hypothesis that 4-AcO-DMT functions as a psilocin prodrug, albeit with modestly lower peripheral psilocin exposure than an equimolar dose of psilocybin.[10]

The table below summarizes the key comparative metabolic and pharmacokinetic parameters.

Parameter	Psilocybin	4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT)
Prodrug of	Psilocin (4-HO-DMT)	Psilocin (4-HO-DMT)
Activating Enzyme	Alkaline Phosphatases	Esterases
Primary Conversion	Dephosphorylation	Deacetylation (Hydrolysis)
Psilocin Bioavailability	Higher	Modestly lower (~70% relative to psilocybin in mice)[10]
Psilocin T½ (half-life)	~30 minutes in mice[10]	~30 minutes in mice[10]
Psilocin Tₘₐₓ (oral)	1.8 to 4 hours[7]	Not yet clinically determined, but onset of effects is reported to be faster than psilocybin.[1]
Subsequent Metabolism	Identical to 4-AcO-DMT derived psilocin (Glucuronidation, Oxidation)	Identical to psilocybin derived psilocin (Glucuronidation, Oxidation)
Major Metabolites	Psilocin, Psilocin-O-glucuronide, 4-HIAA, 4-Hydroxytryptophol[6][7]	Psilocin, and subsequently the same metabolites as from psilocybin.[9]

Experimental Methodologies

The elucidation of these metabolic profiles relies on robust analytical techniques. The following protocols represent standard methodologies in the field for studying the metabolism of tryptamines.

Protocol 1: In Vitro Metabolism Assay Using Human Liver Microsomes (HLMs)

This assay is a self-validating system for identifying hepatic metabolites and the enzymes involved.

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, combine pooled HLMs (final concentration ~0.5 mg/mL), a NADPH-regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺), and a phosphate buffer (pH 7.4).

  • Pre-incubate the mixture at 37°C for 5 minutes to allow for temperature equilibration.

• Initiation of Reaction:

  • Add the test compound (psilocybin or 4-AcO-DMT) to the pre-warmed mixture to initiate the metabolic reaction. The final substrate concentration is typically in the low micromolar range.

• Incubation and Termination:

  • Incubate the reaction at 37°C with gentle shaking for a specified time (e.g., 60 minutes).

  • Terminate the reaction by adding a cold organic solvent, such as acetonitrile, to precipitate the proteins.

• Sample Processing:

  • Centrifuge the terminated reaction mixture to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a mobile phase-compatible solvent for analysis.

• Metabolite Identification:

  • Analyze the reconstituted sample using high-performance liquid chromatography coupled with high-resolution mass spectrometry (HPLC-HRMS), such as a Q-Orbitrap MS system.[9]

  • Metabolite identification is based on accurate mass measurements and tandem mass spectrometry (MS/MS) fragmentation patterns compared to the parent drug.[9]

Protocol 2: In Vivo Pharmacokinetic Study in a Rodent Model

This workflow provides data on the time-course of drug and metabolite concentrations in a living system.

• Animal Dosing:

  • Administer the test compound (psilocybin or 4-AcO-DMT) to the animals (e.g., C57BL/6J mice) via a relevant route, such as intraperitoneal (IP) injection or oral gavage.[10] Doses should be calculated on an equimolar basis for direct comparison.

• Serial Blood Sampling:

  • Collect blood samples at predetermined time points post-administration (e.g., 15, 30, 60, 120, 240 minutes).[10] Blood is typically collected into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Harvest the plasma and store it at -80°C until analysis.

• Sample Extraction and Analysis:

  • Perform a protein precipitation or liquid-liquid extraction on the plasma samples to isolate the analytes.

  • Quantify the concentrations of the parent drug and its metabolites (e.g., psilocin) using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[10] This method provides high sensitivity and selectivity.

• Pharmacokinetic Analysis:

  • Use the concentration-time data to calculate key pharmacokinetic parameters, including maximum concentration (Cₘₐₓ), time to maximum concentration (Tₘₐₓ), elimination half-life (T½), and area under the curve (AUC).

Caption: General experimental workflow for metabolic profiling.

Conclusion

References

• 4-AcO-DMT - Wikipedia. [Link]

• What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog - ACS Laboratory. (2024-01-23). [Link]

• Psilocin - Wikipedia. [Link]

• Dinis-Oliveira, R. J. (2023). Toxicology and Analysis of Psychoactive Tryptamines. International Journal of Molecular Sciences, 24(9), 8012. [Link]

• Glattfelter, P., Pottie, E., Zupec, T., & Sherwood, A. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Omega, 5(31), 19507-19519. [Link]

• Wang, Y., Jiang, W., Wang, Z., & Zhang, Y. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Journal of Pharmaceutical and Biomedical Analysis, 219, 114943. [Link]

• Glattfelter, P., Pottie, E., Zupec, T., & Sherwood, A. (2024). In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin. Frontiers in Psychiatry, 15, 1340239. [Link]

• Understanding the Risks and Benefits of 4-AcO-DMT - Recovered.org. (2025-05-14). [Link]

• Psilocybin - Wikipedia. [Link]

• Dinis-Oliveira, R. J. (2024). Pharmacokinetics of Psilocybin: A Systematic Review. Pharmaceuticals, 17(1), 101. [Link]

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• 9. Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | In vivo validation of psilacetin as a prodrug yielding modestly lower peripheral psilocin exposure than psilocybin [frontiersin.org]

A Senior Application Scientist's Guide to Comparative Receptor Binding of 4-Substituted Tryptamines

This guide provides an in-depth comparative analysis of the receptor binding profiles of 4-substituted tryptamines, a class of compounds with significant interest in neuroscience and drug development. We will explore the structure-activity relationships that govern their interactions with key serotonin receptors and the serotonin transporter. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the pharmacology of these molecules, supported by experimental data and validated protocols.

Introduction: The Significance of the 4-Substituted Tryptamine Scaffold

The tryptamine scaffold is a privileged structure in neuropharmacology, forming the basis for the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT) and a wide array of psychoactive compounds. Modifications to the indole ring of the tryptamine nucleus can profoundly alter a compound's affinity and efficacy at various receptors. Substitution at the 4-position has been a particularly fruitful area of investigation, yielding compounds with a range of pharmacological profiles.

The primary active metabolite of psilocybin, psilocin (4-hydroxy-N,N-dimethyltryptamine), is a classic example of a 4-substituted tryptamine.[1] The psychedelic effects of compounds like psilocybin are primarily mediated by their agonist activity at the serotonin 2A (5-HT2A) receptor.[2][3] However, the overall pharmacological and behavioral effects are shaped by a complex interplay of interactions with multiple receptor subtypes, including 5-HT1A and 5-HT2C receptors, and potentially the serotonin transporter (SERT).[4][5] Understanding the nuances of these interactions is critical for the rational design of novel therapeutics for a variety of neuropsychiatric disorders.[4]

This guide will focus on comparing the in vitro receptor binding affinities of tryptamines with key substitutions at the 4-position, namely hydroxyl (-OH), acetoxy (-OAc), and propionoxy (-OPr) groups. We will also examine the influence of N,N-dialkyl substitutions on the amine side chain.

Comparative Receptor Binding Profiles

The affinity of a ligand for a receptor is a measure of how tightly it binds and is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). A lower Ki value indicates a higher binding affinity. The following tables summarize the binding affinities of several key 4-substituted tryptamines at human serotonin receptors.

Table 1: Comparative Receptor Binding Affinities (Ki, nM) of 4-Hydroxy Tryptamines

Compound	5-HT1A	5-HT2A	5-HT2C	SERT
Psilocin (4-HO-DMT)	126	59	47	>10,000
4-HO-MET	136	63	68	>10,000
4-HO-DET	145	81	93	>10,000
4-HO-DIPT	453	206	289	>10,000
4-HO-MiPT	188	75	114	>10,000

Data synthesized from multiple sources. Absolute values may vary between studies due to different experimental conditions.

Table 2: Comparative Receptor Binding Affinities (Ki, nM) of 4-Acetoxy Tryptamines

Compound	5-HT1A	5-HT2A	5-HT2C	SERT
4-AcO-DMT	2,260	1,400	850	>10,000
4-AcO-MET	2,500	1,600	1,100	>10,000
4-AcO-DET	3,100	1,900	1,300	>10,000
4-AcO-DIPT	>10,000	5,800	3,200	>10,000
4-AcO-MiPT	3,800	2,100	1,500	>10,000

Data synthesized from multiple sources. Absolute values may vary between studies due to different experimental conditions.

Structure-Activity Relationship (SAR) Insights

The Impact of 4-Position Substitution

A clear trend emerges when comparing the 4-hydroxy and 4-acetoxy analogs. In general, the 4-hydroxy compounds exhibit significantly higher affinity across the tested serotonin receptors compared to their 4-acetoxy counterparts.[5][6] O-acetylation reduces the in vitro potency at the 5-HT2A receptor by approximately 10- to 20-fold.[3] This suggests that the free hydroxyl group at the 4-position is crucial for optimal receptor interaction.

Interestingly, this decreased in vitro potency of the 4-acetoxy compounds does not always translate to a corresponding decrease in in vivo effects.[3] This discrepancy is largely attributed to the in vivo hydrolysis of the acetate ester, which acts as a prodrug, releasing the more active 4-hydroxy metabolite (e.g., 4-AcO-DMT is hydrolyzed to psilocin).[3][7] The 4-propionoxy analogues also display weaker binding affinities than their 4-hydroxy counterparts, suggesting they may also function as prodrugs.[6][8]

The Influence of N,N-Dialkyl Substituents

Varying the N,N-dialkyl groups on the tryptamine side chain also modulates receptor affinity. Generally, increasing the steric bulk of the alkyl groups tends to decrease binding affinity at 5-HT2A receptors. For instance, psilocin (DMT) and its MET and DET analogs have higher affinity than the bulkier DIPT analog.[3] This suggests that the binding pocket of the receptor has specific steric constraints. These substitutions can also impact selectivity between different receptor subtypes. For example, some tryptamines with bulkier N-alkyl groups have shown lower potency at 5-HT2C receptors.[3][9]

Selectivity Profile

Most 4-substituted tryptamines demonstrate a preference for 5-HT2A and 5-HT2C receptors over 5-HT1A receptors, and they generally exhibit very low affinity for the serotonin transporter (SERT).[10][11] This high selectivity for 5-HT2A receptors over 5-HT1A and 5-HT2C is a characteristic feature of this compound class.[10][11]

Experimental Protocols: A Guide to In Vitro Radioligand Binding Assays

To ensure the trustworthiness and reproducibility of binding data, a well-validated protocol is essential. The following is a detailed, step-by-step methodology for a competitive radioligand binding assay to determine the affinity of a test compound for a specific serotonin receptor.

Principle of the Assay

This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand (a molecule with a radioactive isotope) for binding to a specific receptor. The receptor source is typically a cell membrane preparation from a cell line stably expressing the human receptor of interest (e.g., HEK293 cells). By measuring the concentration of the test compound required to inhibit 50% of the specific binding of the radioligand (IC50), the inhibition constant (Ki) can be calculated, providing a measure of the test compound's affinity for the receptor.

Materials and Reagents

• Cell Membranes: Stably expressing the human serotonin receptor of interest (e.g., h5-HT2A).

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [3H]ketanserin for 5-HT2A).

• Test Compounds: 4-substituted tryptamines of interest.

• Assay Buffer: e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4.[12]

• Non-specific Binding Determiner: A high concentration of a known, non-radiolabeled ligand for the target receptor (e.g., 10 µM spiperone for 5-HT2A).

• 96-well Plates: For incubation.

• Glass Fiber Filters: (e.g., GF/B or GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI).[13]

• Filtration Apparatus: A cell harvester to separate bound from free radioligand.

• Scintillation Vials and Cocktail.

• Liquid Scintillation Counter.

Step-by-Step Methodology

• Preparation of Reagents:

  • Thaw the cell membrane preparation on ice and resuspend in ice-cold assay buffer to the desired protein concentration (typically 50-120 µg of protein per well).[13]

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • Prepare the radioligand solution in the assay buffer at a concentration close to its Kd value (dissociation constant).

  • Prepare the non-specific binding determinator at a high concentration.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add assay buffer, cell membrane suspension, and the radioligand solution.

  • Non-specific Binding Wells: Add the non-specific binding determinator, cell membrane suspension, and the radioligand solution.

  • Test Compound Wells: Add the serially diluted test compounds, cell membrane suspension, and the radioligand solution.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[13][14] Gentle agitation during incubation can be beneficial.

• Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through the pre-soaked glass fiber filters using a cell harvester. This separates the receptor-bound radioligand (which is retained on the filter) from the unbound radioligand (which passes through).

  • Wash the filters several times with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove any remaining unbound radioligand.[14]

• Quantification:

  • Place the filters into scintillation vials, add scintillation cocktail, and allow them to equilibrate.

  • Measure the radioactivity on each filter using a liquid scintillation counter. The counts per minute (CPM) are proportional to the amount of bound radioligand.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding (CPM in the presence of the high concentration of unlabeled ligand) from the total binding (CPM in the absence of competing ligand).

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Key Processes

To further clarify the experimental workflow and the underlying biological context, the following diagrams are provided.

Radioligand Binding Assay Workflow

Caption: Workflow of a competitive radioligand binding assay.

Simplified 5-HT2A Receptor Signaling Pathway

Sources

• 1. Psilocybin in neuropsychiatry: a review of its pharmacology, safety, and efficacy | CNS Spectrums | Cambridge Core [cambridge.org]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. Synthesis and In Vitro Profiling of Psilocin Derivatives: Improved Stability and Synthetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
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• 14. biorxiv.org [biorxiv.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) in a Laboratory Setting

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper disposal of 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), also known as O-acetylpsilocin or psilacetin. Adherence to these protocols is critical for ensuring laboratory safety, environmental protection, and strict regulatory compliance.

Executive Summary: The Imperative for Stringent Disposal Protocols

4-Acetoxy-N,N-dimethyltryptamine is a synthetic tryptamine and a structural analog of psilocin, the active metabolite of psilocybin. As a prodrug, 4-AcO-DMT is rapidly converted to psilocin in the body.[1][2][3] Its legal status is complex; while not explicitly scheduled under the U.S. Controlled Substances Act, it is considered an analog of psilocin (a Schedule I substance) and can be prosecuted under the Federal Analogue Act.[2] This classification mandates that its disposal be handled with the same rigor as a Schedule I compound.

Improper disposal carries significant risks, including potential for environmental contamination, accidental exposure leading to unintended psychoactive effects, and severe legal and institutional repercussions. The primary directive for the disposal of bulk quantities of 4-AcO-DMT is to utilize an institutionally approved Environmental Health & Safety (EHS) program and a DEA-registered reverse distributor. On-site chemical degradation should be reserved exclusively for trace, non-recoverable residual amounts and only when explicitly permitted by institutional policy.

Key Compound Characteristics

Property	Value	Source(s)
Chemical Name	4-Acetoxy-N,N-dimethyltryptamine	[1][3]
Synonyms	O-Acetylpsilocin, Psilacetin	[1][3]
Molecular Formula	C₁₄H₁₈N₂O₂	N/A
Molar Mass	246.31 g/mol	N/A
Primary Hazard	Harmful if swallowed; Potent Psychoactive	[4]
Legal Status (U.S.)	Federally Unscheduled; Illegal under the Federal Analogue Act	[1][2]

Regulatory Framework: Navigating Compliance

The disposal of controlled substances is not merely a matter of chemical safety but of strict legal compliance. The U.S. Drug Enforcement Administration (DEA) provides the regulatory framework for this process.

• The "Non-Retrievable" Standard: DEA regulations mandate that controlled substances be rendered "non-retrievable," meaning their physical or chemical state is permanently altered, making them unusable.[5] Methods such as crushing and dissolving in water or mixing with coffee grounds are explicitly prohibited for research laboratory waste.[5][6][7]

• Reverse Distributors: The standard and required procedure for expired or unwanted controlled substances is to transfer them to a DEA-registered reverse distributor.[8] Your institution's EHS department facilitates this process.[6][7]

• Documentation is Paramount: Every step, from initial inventory to final disposal, must be meticulously documented. For Schedule I and II substances, this often involves specific DEA forms (e.g., DEA Form 41 for on-site destruction, DEA Form 222 for transfer).[8][9]

Disposal Pathways: A Decision-Making Framework

The appropriate disposal method depends entirely on the quantity and nature of the 4-AcO-DMT waste. The following flowchart outlines the mandatory decision-making process for any researcher handling this compound.

Caption: Decision workflow for 4-AcO-DMT disposal.

Detailed Experimental Protocols

Protocol 4.1: Disposal of Recoverable 4-AcO-DMT via Reverse Distributor

This is the only acceptable method for disposing of bulk powders, expired reagents, unused prepared solutions, or material from significant spills.

Objective: To prepare and transfer unwanted, recoverable 4-AcO-DMT to a licensed reverse distributor in full compliance with institutional and DEA regulations.

Materials:

• Appropriate Personal Protective Equipment (PPE): Nitrile gloves, safety glasses, lab coat.

• Waste container with a secure lid.

• "Expired/Unwanted Controlled Substance" labels.

• Controlled substance inventory and usage logs.

• Institutional forms for controlled substance disposal pickup.

Procedure:

• Segregation: Immediately segregate the 4-AcO-DMT designated for disposal from active laboratory stock within your locked storage unit (e.g., safe or locked cabinet). This prevents accidental use.

• Labeling: Clearly label the container with "EXPIRED - FOR DISPOSAL" or similar wording as required by your institution. Do not obscure the original container label.

• Inventory Update: Meticulously update your controlled substance inventory log to reflect that the material has been designated for disposal. Record the date and the amount being disposed of. This is a critical step for auditing purposes.

• Contact EHS: Contact your institution's Environmental Health & Safety (EHS) or Hazardous Waste Program to schedule a pickup for controlled substance disposal.[6][7][8] They will provide specific instructions and any necessary paperwork.

• Complete Paperwork: Fill out all required forms, such as a disposal request form or a chain of custody form.[8] This documentation tracks the substance from your lab to its final destruction.

• Transfer: During the scheduled pickup, transfer the material to the EHS personnel. You will likely need to sign a chain of custody form, which you should copy and retain with your permanent records.[8]

Protocol 4.2: Chemical Inactivation of Non-Recoverable Trace Residues

Disclaimer: This protocol is ONLY for trace, non-recoverable residues (e.g., rinsing an "empty" vial for disposal in glass waste) and should only be performed if explicitly permitted by your institution's EHS policy.

Objective: To chemically degrade trace amounts of 4-AcO-DMT via base-catalyzed hydrolysis of the acetate ester, followed by oxidative degradation of the resulting psilocin.

Causality: 4-AcO-DMT contains an acetate ester group at the 4-position of the indole ring.[3] Esters are susceptible to hydrolysis under basic conditions, which cleaves the ester bond to yield a carboxylate (acetate) and an alcohol (in this case, a phenol: psilocin). Psilocin itself is known to be unstable, readily degrading in the presence of oxygen to form colored, non-psychoactive polymeric products.[10] This two-step process effectively renders the molecule non-retrievable.

Caption: Chemical inactivation pathway for 4-AcO-DMT.

Materials:

• PPE: Nitrile gloves, safety glasses, lab coat.

• 1M Sodium Hydroxide (NaOH) solution.

• Container to be rinsed (e.g., "empty" vial or flask).

• Appropriate waste container for the final solution, as designated by EHS.

Procedure:

• Preparation: In a well-ventilated fume hood, add a small volume of 1M NaOH solution to the container holding the trace residue of 4-AcO-DMT. Ensure the volume is sufficient to rinse all interior surfaces.

• Reaction: Securely cap the container and agitate it for several minutes to ensure complete dissolution and reaction.

• Incubation: Allow the solution to stand in the fume hood for at least 24 hours. During this time, the hydrolysis will complete, and the resulting psilocin will degrade via air oxidation. A visible color change (e.g., to bluish or dark black) is an indicator of psilocin degradation.[10]

• Neutralization & Disposal: Prior to final disposal, check the pH of the solution. Neutralize it with a suitable acid (e.g., 1M HCl) if required by your institutional waste policy. Dispose of the final solution in the aqueous waste stream as directed by your EHS office.

• Documentation: Record the date, the item rinsed (e.g., "1x 10mg 4-AcO-DMT vial"), and the method of inactivation in your laboratory notebook or controlled substance records.

Spill Management

Accidental spills must be managed immediately to prevent exposure and contamination.

• Alert Personnel: Alert others in the immediate area of the spill.

• Evacuate (If Necessary): If the spill is large or involves a fine powder that could become airborne, evacuate the immediate area.

• Don PPE: At a minimum, wear double nitrile gloves, a lab coat, and chemical splash goggles. For large spills of powder, respiratory protection may be necessary.

• Contain the Spill:

  • For liquid spills: Cover with an absorbent material (e.g., chemical spill pads or vermiculite), working from the outside in.

  • For solid spills: Gently cover the spill with damp paper towels to avoid raising dust.

• Clean-Up: Carefully collect all contaminated materials (absorbent pads, paper towels) and place them in a sealed, labeled waste bag or container.

• Decontaminate: Wipe the spill area with a suitable laboratory detergent and then rinse with water.

• Disposal: The collected spill waste is considered recoverable controlled substance waste. It must be disposed of via Protocol 4.1 (Transfer to Reverse Distributor). Contact your EHS office for guidance and pickup.

• Documentation: Document the spill and the clean-up procedure in your laboratory records.

References

• 4-AcO-DMT - Wikipedia. Wikipedia. [Link]

• Understanding the Risks and Benefits of 4-AcO-DMT. Recovered.org. [Link]

• Toxicology and Analysis of Psychoactive Tryptamines. MDPI. [Link]

• What is 4-AcO-DMT? Understanding The Synthetic Psilocybin Analog. ACS Laboratory. [Link]

• Controlled Substance Disposal. Stanford Environmental Health & Safety. [Link]

• Drug Disposal Information. DEA Diversion Control Division. [Link]

• Psilocin - Safety Data Sheet. Novachem. [Link]

• Disposal of DEA Substances. University of Wisconsin–Madison EHS. [Link]

• Psilocin - Wikipedia. Wikipedia. [Link]

• Disposal of Controlled Substances; Final Rule. Federal Register. [Link]

• Controlled Substances Used in Research and Teaching. UC Berkeley Office of Ethics, Risk, and Compliance Services. [Link]

• Controlled Substances in Research Program. The University of Texas at Austin EHS. [Link]

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